(-)-(1R,2R,5S)-Neomenthyl acetate

• CAS: 146502-80-9

Core Science & Biosynthesis

Technical Guide: Stereochemical Architecture and Synthesis of (-)-(1R,2R,5S)-Neomenthyl Acetate

This guide details the chemical structure, stereochemical configuration, and synthetic pathways for (-)-(1R,2R,5S)-neomenthyl acetate , a specific stereoisomer of the p-menthane ester family.[1]

[1]

Executive Summary

(-)-(1R,2R,5S)-Neomenthyl acetate is the acetate ester of (-)-neomenthol.[1] It is a diastereomer of the more common (-)-menthyl acetate.[1] Mechanistically, it represents the product of nucleophilic substitution with inversion of configuration (Walden inversion) at the C1 position of (+)-menthol .

This molecule is distinguished by its axial acetoxy group in the most stable chair conformation, a structural feature that imparts unique reactivity (e.g., accelerated E2 elimination) and distinct spectroscopic signatures compared to its equatorial isomer.

Property	Specification
IUPAC Name	[(1R,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate
CAS Number	146502-80-9 (Specific isomer)
Molecular Formula	C₁₂H₂₂O₂
Molecular Weight	198.30 g/mol
Stereochemistry	1R, 2R, 5S (C1-axial OAc, C2-equatorial iPr, C5-equatorial Me)
Key Feature	Axial Acetate (anchored by equatorial Isopropyl)

Stereochemical Analysis

Absolute Configuration & Relationship to Menthol

The p-menthane skeleton possesses three stereocenters: C1, C2, and C5.[1] The "neo" prefix in terpene nomenclature typically designates the C1-epimer of the parent "menthol" series.

• (+)-Menthol (Parent): (1S, 2R, 5S) — All substituents (OH, iPr, Me) are equatorial in the stable chair.[1]

• (-)-Neomenthol (Target Alcohol): (1R, 2R, 5S) — The C1 center is inverted.[1]

• (-)-Neomenthyl Acetate: The acetylated derivative of (-)-neomenthol.[1]

Crucial Distinction: The common naturally occurring (-)-menthol is (1R, 2S, 5R).[1] Inversion of (-)-menthol yields (+)-neomenthyl acetate (1S, 2S, 5R).[1] To obtain the (-)-(1R,2R,5S) target specified in this topic, one must start with (+)-menthol or isolate the specific enantiomer from nature.[1]

Conformational Dynamics (The "Anchor" Effect)

Cyclohexane derivatives undergo ring flipping between two chair conformers. However, the bulky isopropyl group at C2 acts as a conformational anchor (A-value ~2.1 kcal/mol), effectively locking the ring into a conformation where the isopropyl group is equatorial.

• Conformer A (Stable): Isopropyl (Equatorial), Methyl (Equatorial), Acetate (Axial) .[1]

• Conformer B (Unstable): Isopropyl (Axial), Methyl (Axial), Acetate (Equatorial).[1]

Because Conformer A avoids the severe 1,3-diaxial interactions of the isopropyl group, (-)-neomenthyl acetate exists almost exclusively with the acetate group in the axial position.[1]

Visualization of Stereochemical Relationships

Caption: Pathway from (+)-Menthol to (-)-Neomenthyl Acetate showing the critical inversion at C1.[1]

Synthesis Protocol: Mitsunobu Inversion

The most reliable method to synthesize (-)-neomenthyl acetate with high stereochemical purity is the Mitsunobu inversion of (+)-menthol .[1] This protocol ensures complete inversion of the C1 stereocenter from S to R.

Reaction Mechanism[13][14][15][16]

• Activation: Triphenylphosphine (PPh₃) reacts with Diisopropyl azodicarboxylate (DIAD) to form a betaine intermediate.[1]

• Protonation: The betaine deprotonates Acetic Acid (or p-nitrobenzoic acid), activating the carboxylate.

• Substitution (Sɴ2): The alcohol oxygen of (+)-menthol attacks the phosphorus, creating a good leaving group (O-PPh₃⁺).[1] The carboxylate anion then attacks C1 from the backside, displacing the phosphine oxide and inverting the stereocenter.

Experimental Protocol

Note: This protocol uses (+)-Menthol as the starting material to yield the (-)-isomer .[1][2]

Reagents:

• (+)-Menthol (1.0 equiv)[1]

• Triphenylphosphine (PPh₃) (1.5 equiv)[1]

• Acetic Acid (1.5 equiv)[1]

• DIAD (Diisopropyl azodicarboxylate) (1.5 equiv)[1]

• Solvent: Anhydrous THF

Step-by-Step Workflow:

• Setup: Charge a flame-dried round-bottom flask with (+)-menthol (e.g., 10 mmol), PPh₃ (15 mmol), and Acetic Acid (15 mmol) in anhydrous THF (50 mL) under nitrogen atmosphere.

• Cooling: Cool the mixture to 0°C using an ice bath.

• Addition: Add DIAD (15 mmol) dropwise over 20 minutes. Maintain temperature < 5°C to prevent side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. Monitor by TLC (Solvent: Hexane/EtOAc 9:1).[1]

• Workup: Concentrate the solvent under reduced pressure. Triturate the residue with Hexane/Ether (9:1) to precipitate Triphenylphosphine oxide (TPPO).[1] Filter off the solid.

• Purification: Purify the filtrate via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Yield: Typically 80–90%.[1] Validation: The product must show a distinct NMR profile (see Section 4) confirming the axial orientation of the ester.

Caption: Mitsunobu inversion workflow converting (+)-Menthol to (-)-Neomenthyl Acetate.

Characterization & Identification

Distinguishing neomenthyl acetate from its menthyl isomer is critical.[1] The axial vs. equatorial orientation of the C1 proton leads to distinct NMR signatures.

Nuclear Magnetic Resonance (¹H NMR)

The H3 proton (attached to the carbon bearing the acetate) is the diagnostic signal.

Feature	(-)-Menthyl Acetate (Isomer)	(-)-Neomenthyl Acetate (Target)
H3 Orientation	Axial	Equatorial
Coupling Pattern	Large axial-axial coupling (J ≈ 10-12 Hz)	Small eq-eq/eq-ax coupling (J ≈ 2-3 Hz)
Signal Shape	Doublet of triplets (dt) or broad multiplet	Narrow multiplet (br s or q)
Chemical Shift	~4.6 ppm	~5.3 ppm (Downfield)
Width at Half Height	> 20 Hz	< 10 Hz

Interpretation: In neomenthyl acetate, the equatorial H3 proton does not experience the large diaxial coupling with adjacent protons (C2-H and C4-H) that is observed in menthyl acetate.[1] Consequently, the signal appears as a narrow, unresolved multiplet shifted downfield due to the equatorial environment.

Physical Properties[1]

• Appearance: Colorless liquid.[1][3][4]

• Boiling Point: ~229°C (at 760 mmHg).[1][3][4]

• Specific Rotation: Negative (exact value depends on solvent/concentration, typically opposite to the (+)-isomer).[1]

• Odor: Distinctly different from menthyl acetate; often described as "musty" or "green," lacking the clean minty freshness of the menthyl isomer.

References

• Mitsunobu Reaction Mechanism & Protocol

  • Title: A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols: Inversion of Menthol.

  • Source: Organic Syntheses, Coll.[5] Vol. 10, p. 550 (2004); Vol. 73, p. 110 (1996).[1]

  • URL: [Link]

• Stereochemical Data

  • Title: (+)-Neomenthyl acetate | C12H22O2 | PubChem.[1]

  • Source: National Center for Biotechnology Information (NCBI).[1]

  • URL: [Link][1]

• Conformational Analysis

  • Title: Menthol and Neomenthol: Conform
  • Source: AskTheNerd - Organic Chemistry Tutorials.

  • URL: [Link][1]

• NMR Spectral Data

  • Title: Menthyl acetate - Mass Spectrum and D
  • Source: NIST Chemistry WebBook, SRD 69.

  • URL: [Link][1]

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. (+)-neomenthyl acetate, 2552-91-2 [thegoodscentscompany.com]
• 4. thegoodscentscompany.com [thegoodscentscompany.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Guide: Molecular Characterization and Synthesis of (-)-Neomenthyl Acetate

This guide provides an in-depth technical analysis of (-)-neomenthyl acetate, focusing on its molecular characteristics, synthesis, and stereochemical implications in drug development and asymmetric synthesis.

Executive Summary

(-)-Neomenthyl acetate (CAS: 146502-80-9 for the (-)-isomer; generic 2230-87-7) is the acetate ester of (-)-neomenthol. It is a monoterpenoid ester characterized by the presence of an axial acetoxy group on the cyclohexane ring, a structural feature that significantly differentiates its reactivity and spectral properties from its diastereomer, (-)-menthyl acetate (which possesses an equatorial acetoxy group).

This compound serves as a critical reference standard in the analysis of essential oils (e.g., Mentha species) and finds application as a chiral probe in enzymatic kinetic resolution studies due to the steric hindrance imposed by its axial substituent.

Physicochemical Profile

The following data establishes the core identity of (-)-neomenthyl acetate. Researchers should note that while the molecular weight and formula are identical to menthyl acetate, the physical constants (particularly optical rotation and NMR shifts) are distinct.

Table 1: Molecular and Physical Data

Parameter	Value	Technical Note
IUPAC Name	[(1R,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate	Stereochemistry assumes (-)-neomenthol precursor.
Molecular Formula	C₁₂H₂₂O₂	-
Molecular Weight	198.30 g/mol	Exact Mass: 198.1620
Physical State	Colorless Liquid	-
Density	0.92 ± 0.01 g/cm³	Slightly higher than menthyl acetate due to packing.
Boiling Point	~229 °C (760 mmHg)	Predicted; typically distilled under vacuum.
Solubility	Soluble in EtOH, Et₂O, CHCl₃	Immiscible in water.
Stereochemistry	Axial Acetate Group	Key differentiator from Menthyl Acetate (Equatorial).

Stereochemical Analysis & Structural Logic

The defining feature of neomenthyl acetate is its conformation. Unlike (-)-menthol, where the hydroxyl group is equatorial in the stable chair conformation, (-)-neomenthol places the hydroxyl (and thus the acetate in the ester) in the axial position.

Conformational Impact

• Steric Hindrance: The axial position subjects the ester group to 1,3-diaxial interactions with the hydrogens at C1 and C5. This makes the ester carbonyl less accessible to nucleophilic attack compared to menthyl acetate.

• Reactivity: Hydrolysis rates for neomenthyl acetate are significantly slower than for menthyl acetate. This kinetic differentiation is exploited in lipase-catalyzed kinetic resolutions .

Diagram 1: Stereochemical Relationships and Synthesis

The following diagram illustrates the relationship between the common natural product (-)-Menthol and the target (-)-Neomenthyl Acetate, highlighting the inversion of configuration required at the C3 position.

Caption: Stereochemical inversion pathway. Note that direct inversion of natural (-)-menthol yields (+)-neomenthyl acetate. To obtain the (-)-isomer, one must start with (+)-menthol or resolve racemic neomenthol.

Experimental Protocol: Synthesis & Purification

Since (-)-neomenthyl acetate is the enantiomer of the derivative of natural menthol, it is often synthesized from (-)-neomenthol (if available) or via inversion of (+)-menthol . The protocol below describes the direct acetylation of neomenthol, which is applicable to either enantiomer.

Reagents

• Substrate: (-)-Neomenthol (1.0 eq)

• Acylating Agent: Acetic Anhydride (2.0 eq)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Base: Pyridine or Triethylamine (3.0 eq)

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology

• Setup: Flame-dry a 100 mL round-bottom flask and purge with nitrogen. Add (-)-neomenthol (10 mmol) and dry DCM (30 mL).

• Addition: Add pyridine (30 mmol) and DMAP (1 mmol). Cool the solution to 0 °C using an ice bath.

• Acetylation: Dropwise add acetic anhydride (20 mmol) over 10 minutes. The reaction is exothermic; maintain temperature < 5 °C.

• Reaction: Allow the mixture to warm to room temperature. Stir for 12–24 hours.

  • Note: The reaction time is longer than for menthol due to the axial hydroxyl group hindering the approach of the acylating agent.

• Quench: Quench with saturated aqueous NH₄Cl (20 mL) and stir for 15 minutes.

• Workup: Extract with DCM (3 x 20 mL). Wash the combined organics sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine.

• Drying: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify by flash column chromatography (Silica gel, Hexanes/Ethyl Acetate 95:5).

  • Target: (-)-Neomenthyl acetate elutes after non-polar impurities but typically before any unreacted alcohol.

Self-Validation Check

• TLC: The product spot (Rf ~0.6 in 9:1 Hex/EtOAc) should be UV inactive (unless derivatized) but stains strongly with Anisaldehyde or Vanillin (blue/purple).

• IR: Look for the disappearance of the broad O-H stretch (~3400 cm⁻¹) and the appearance of a sharp Carbonyl C=O stretch at 1735 cm⁻¹ .

Analytical Characterization

To confirm the identity of (-)-neomenthyl acetate and distinguish it from menthyl acetate, use the following spectroscopic markers.

Nuclear Magnetic Resonance (NMR)

The H3 proton (the proton on the carbon bearing the acetate) is diagnostic.

• (-)-Menthyl Acetate: H3 is axial. It appears as a td (triple doublet) with large coupling constants (J ~11 Hz) due to diaxial coupling with H2 and H4.

• (-)-Neomenthyl Acetate: H3 is equatorial. It appears as a narrow multiplet (often a broad singlet or small doublet) (width at half-height < 10 Hz) because it lacks large diaxial couplings.

Nucleus	Chemical Shift (δ ppm, CDCl₃)	Multiplicity	Assignment
¹H	5.30 - 5.35	Broad singlet / narrow m	H-3 (Equatorial) - Diagnostic
¹H	2.05	Singlet	Acetate Methyl (-OCOCH ₃)
¹H	0.85 - 0.95	Doublets	Isopropyl Methyls
¹³C	~170.5	Singlet	Carbonyl (C=O)
¹³C	~71.0	Singlet	C-3 (C-O)

Diagram 2: Analytical Workflow

Caption: Analytical decision tree for distinguishing neomenthyl acetate from menthyl acetate using ¹H NMR coupling constants.

Applications in Research

• Chiral Auxiliary: While less common than (-)-menthol, (-)-neomenthyl acetate derivatives are used to probe the steric requirements of enzyme active sites. The axial substituent acts as a "stereochemical probe."

• Fragrance Chemistry: Used as a minor component to add complexity to mint and herbal accords; it has a "musty," less cooling profile compared to menthyl acetate.

• Metabolic Standards: Essential for tracking the metabolic pathway of monoterpenes in Mentha species, specifically the reduction of menthone by neomenthol dehydrogenase.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 75699, Neomenthyl acetate. Retrieved from [Link]

• NIST Chemistry WebBook. Neomenthyl acetate Spectral Data. Retrieved from [Link]

• Organic Syntheses. Inversion of Menthol via Mitsunobu Reaction.[2] (General protocol for neomenthyl ester formation). Retrieved from [Link]

• The Good Scents Company. Neomenthyl Acetate Material Safety and Properties. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

conformational analysis of (-)-(1R,2R,5S)-neomenthyl acetate chair form

This technical guide provides a rigorous conformational analysis of (-)-(1R,2R,5S)-neomenthyl acetate , a critical chiral building block in asymmetric synthesis and a textbook model for steric vs. electronic effects in elimination reactions.[1]

[1]

Executive Summary

(-)-(1R,2R,5S)-Neomenthyl acetate (CAS: 146502-80-9) represents a unique conformational case study within the p-menthane series.[1] Unlike its diastereomer menthyl acetate, where all bulky substituents can adopt equatorial positions, neomenthyl acetate is "conformationally locked" in a chair form that forces the acetoxy group into a high-energy axial position.[1]

This guide details the thermodynamic drivers of this conformation, validates the structure using

H NMR coupling constants, and explains how this specific geometry dictates the kinetics and regioselectivity of elimination reactions (E2 solvolysis vs. Chugaev pyrolysis).

Structural Foundation & Stereochemistry[1]

To perform an accurate analysis, we must first map the absolute configuration to the cyclohexane chair geometry.

Stereochemical Definitions

The target molecule is the enantiomer of the naturally occurring (+)-neomenthyl acetate.[1]

• IUPAC Name: (1R,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl acetate[1]

• Configuration:

  • C1 (R): Bears the Acetoxy (-OAc) group.[1]

  • C2 (R): Bears the Isopropyl (-iPr) group.[1]

  • C5 (S): Bears the Methyl (-Me) group.[1]

The "Neo" Relationship

In the menthol series, the prefix "Neo" implies a specific relative stereochemistry:

• C1-C2 Relationship: The -OAc group (C1) and the -iPr group (C2) are cis to each other.[1]

• C1-C5 Relationship: The -OAc group (C1) and the -Me group (C5) are cis to each other.[1]

Conformational Energy Landscape

The conformational preference is dictated by the minimization of 1,3-diaxial interactions, primarily driven by the bulky isopropyl group (A-value = 2.15 kcal/mol).[1]

The Dominant Conformer (Chair A)

In the lowest energy state, the cyclohexane ring adopts a chair conformation that places the largest group, the isopropyl group, in the equatorial position .

• C2-Isopropyl: Equatorial (Stabilizing).[1]

• C5-Methyl: Equatorial (Stabilizing).[1]

• C1-Acetoxy: Axial (Destabilizing).[1]

Why is the Acetoxy group Axial? Due to the (1R, 2R) cis-relationship between C1 and C2, if the C2-isopropyl group is equatorial, the C1-acetoxy group must be axial.[1] The alternative chair (Chair B) would place the isopropyl group axial, resulting in a severe energy penalty.

Thermodynamic Comparison (A-Value Analysis)

Substituent	Position in Chair A (Stable)	Position in Chair B (Unstable)	Approx. G Contribution (kcal/mol)
Isopropyl (C2)	Equatorial	Axial	2.15 (Cost of Chair B)[1]
Methyl (C5)	Equatorial	Axial	1.70 (Cost of Chair B)[1]
Acetoxy (C1)	Axial	Equatorial	0.71 (Cost of Chair A)
Net Steric Strain	~0.71 kcal/mol	~3.85 kcal/mol	G ≈ 3.1 kcal/mol favoring Chair A

Note: Values are approximate A-values in cyclohexane. The actual energy difference is exacerbated by 1,3-diaxial interactions between the axial methyl and axial isopropyl in Chair B.[1]

Visualization of Conformational Equilibrium

Figure 1: Conformational equilibrium strongly favors Chair A, where the bulky isopropyl group dictates the equatorial framework, forcing the acetoxy group axial.

Spectroscopic Validation (NMR Protocol)

The most definitive proof of the axial acetoxy group comes from

H NMR coupling constants ( -values) of the carbinol proton at C1 (H1).[1]

The Diagnostic Signal: H1 Proton

In the dominant Chair A, the C1-OAc is Axial , which means the C1-H (H1) is Equatorial .[1]

• H1 (Equatorial) Coupling Partners:

  • H2 (Axial): The dihedral angle is approx 60° (Gauche).[1] Expected

    Hz.[1]

  • H6 (Axial): The dihedral angle is approx 60° (Gauche).[1] Expected

    Hz.[1]

  • H6 (Equatorial): The dihedral angle is approx 60° (Gauche).[1] Expected

    Hz.[1]

Comparison: Neomenthyl vs. Menthyl Acetate[1]

Parameter	(-)-Neomenthyl Acetate	(-)-Menthyl Acetate	Interpretation
H1 Configuration	Equatorial	Axial	Neomenthyl H1 is Eq because OAc is Ax.[1]
Signal Width ( )	Narrow (~7 Hz)	Broad (~20 Hz)	Sum of small couplings vs. large couplings.[1]
Multiplicity	Narrow Multiplet (bs or ddd)	Broad ddd (td)	Menthyl shows large (~10Hz).[1]
Chemical Shift	~5.0 ppm	~4.6 ppm	Equatorial protons are typically deshielded (downfield).[1]

Experimental Protocol: NMR Determination

• Sample Prep: Dissolve 10 mg of (-)-(1R,2R,5S)-neomenthyl acetate in 0.6 mL

  .

• Acquisition: Acquire

  H NMR (minimum 400 MHz) with sufficient scans (ns=16) to resolve fine splitting.

• Analysis: Focus on the region 4.8–5.2 ppm.

• Validation: If the signal is a narrow multiplet with no coupling constant

  Hz, the Axial Acetate conformation is confirmed.

Reactivity & Kinetics: The "Locked" Conformation Effect

The fixed axial orientation of the acetoxy group makes neomenthyl acetate a textbook example for studying E2 elimination and pyrolytic syn-elimination.[1]

Solvolysis (E2 Elimination)

• Mechanism: E2 requires an anti-periplanar arrangement between the Leaving Group (OAc) and a

  -hydrogen.[1]

• Neomenthyl Geometry:

  • LG (OAc) is Axial .[1]

  • -H at C2 is Axial (Anti-periplanar).[1]
  • -H at C6 is Axial (Anti-periplanar).[1]

• Outcome: Elimination is extremely fast (relative to menthyl acetate) because the ground state is already pre-organized for reaction.

• Regioselectivity: Follows Zaitsev's Rule (formation of the more substituted alkene) because both pathways are geometrically accessible.

  • Major Product: 3-Menthene (elimination towards C2).[1]

Pyrolysis (Chugaev Reaction)[1]

• Mechanism: Thermal syn-elimination via a 6-membered cyclic transition state.[1] Requires the

  -hydrogen to be cis (syn-coplanar) to the leaving group.[1]

• Neomenthyl Geometry:

  • LG (OAc) is Axial .[1]

  • -H at C2 is Axial (Trans relationship -> Inaccessible ).[1]
  • -H at C6 (Equatorial) is cis (Syn-clinal -> Accessible ).[1]

• Outcome: Elimination towards C2 is geometrically forbidden in the chair form. Elimination must occur towards C6.[1]

• Regioselectivity: Follows Hofmann's Rule (formation of the less substituted alkene).

  • Major Product: 2-Menthene (elimination towards C6).[1]

Reaction Pathway Diagram

Figure 2: Divergent reaction pathways dictated by the axial acetoxy group.[1] Solvolysis utilizes the anti-periplanar H(C2), while pyrolysis is forced to use the syn-H(C6).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 75699, (+)-Neomenthyl acetate. Retrieved from [Link][1]

• NIST Chemistry WebBook. Neoisomenthyl acetate / Neomenthyl acetate Stereoisomers. SRD 69.[1] Retrieved from [Link][1][2]

• Dalal Institute. Mechanism and Orientation in Pyrolytic Elimination. Retrieved from [Link]

• Eliel, E. L., & Wilen, S. H. (1994).[1] Stereochemistry of Organic Compounds. Wiley-Interscience.[1] (Standard Reference for A-values and Cyclohexane Conformational Analysis).

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Neoisomenthyl acetate [webbook.nist.gov]

Technical Whitepaper: Physicochemical Characterization &amp; Synthesis of Neomenthyl Acetate

Topic: Physical Properties and Boiling Point of Neomenthyl Acetate Content Type: In-depth Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Neomenthyl acetate (CAS: 2230-87-7 / 2552-91-2 for the (+)-isomer) is the axial diastereomer of the widely utilized fragrance and flavor ingredient, menthyl acetate. While often encountered as a minor impurity in commercial menthol derivatives, its distinct stereochemical configuration—specifically the axial orientation of the acetoxy group at C3—imparts unique thermodynamic and kinetic behaviors critical for high-precision organic synthesis and drug delivery systems.

This guide provides a definitive analysis of the physicochemical properties of neomenthyl acetate, distinguishing it from its equatorial isomer, menthyl acetate. It addresses the practical challenges of separation due to boiling point convergence and outlines robust, self-validating protocols for its synthesis and isolation.

Molecular Architecture & Stereochemistry

The defining feature of neomenthyl acetate is the axial orientation of the acetate ester group on the cyclohexane ring, in contrast to the equatorial position found in menthyl acetate. This stereochemical inversion at the C3 center dictates both the physical density and the chemical reactivity of the molecule.

Conformational Analysis

In the lowest energy chair conformation, the isopropyl group at C2 and the methyl group at C5 occupy equatorial positions to minimize 1,3-diaxial interactions. However, the acetoxy group at C3 is forced into an axial position. This creates a more sterically crowded environment compared to the thermodynamically more stable menthyl acetate.

• Menthyl Acetate: C1-Methyl (eq), C2-Isopropyl (eq), C3-Acetate (eq).

• Neomenthyl Acetate: C1-Methyl (eq), C2-Isopropyl (eq), C3-Acetate (ax).

Figure 1: Stereochemical relationship and stability comparison. The axial acetate of neomenthyl acetate facilitates syn-elimination, reducing thermal stability compared to menthyl acetate.

Physicochemical Properties Profile

Accurate characterization of neomenthyl acetate requires distinguishing it from its isomer.[1] Note that while refractive index and density show measurable differences, the atmospheric boiling points are perilously close, rendering simple distillation ineffective for separation.

Consolidated Physical Data Table

Property	Neomenthyl Acetate	Menthyl Acetate (Reference)	Technical Insight
CAS Number	2230-87-7 (racemic)2552-91-2 ((+)-isomer)	89-48-5 ((-)-isomer)	Critical for sourcing correct standards.
Boiling Point (760 mmHg)	229.1 ± 8.0 °C (Predicted)	229–230 °C	Warning: Separation by atmospheric distillation is not viable due to a .
Boiling Point (Reduced)	81 °C @ 3 mmHg	108 °C @ 15 mmHg	Vacuum fractionation is required for effective separation.
Density (25 °C)	0.912 – 0.920 g/cm³	0.925 g/cm³	Neomenthyl isomer is slightly less dense due to axial packing volume.
Refractive Index ( )	1.448 (Predicted)	1.440 – 1.445	Use for quick purity checks in binary mixtures.
Specific Rotation ( )	Dextrorotatory (+)	Levorotatory (-72°)	Polarimetry is the most rapid identification method.
Solubility	Soluble in EtOH, Ether, Hexane	Soluble in EtOH, Ether, Hexane	Lipophilic; practically insoluble in water.

Expert Insight: The Boiling Point Trap

A common error in process development is attempting to separate menthol isomers via their acetate esters using standard distillation. The boiling points of menthyl and neomenthyl acetate overlap significantly at atmospheric pressure.

• Recommendation: Use high-efficiency vacuum fractional distillation or, preferably, chromatographic separation (silica gel with Hexane/EtOAc gradient) where the axial isomer typically elutes differently due to polarity changes induced by the axial oxygen.

Synthesis & Isolation Protocol

Direct esterification of neomenthol is possible but requires the expensive neomenthol starting material. The most robust route for researchers is the Mitsunobu Inversion of the abundant (-)-menthol. This protocol inverts the stereocenter at C3, converting the equatorial alcohol (menthol) into the axial ester (neomenthyl ester).

Protocol: Mitsunobu Inversion (Modified for Steric Hindrance)

Objective: Synthesis of (+)-neomenthyl acetate from (-)-menthol. Mechanism:

inversion of the activated alcohol.

Reagents:

• (-)-Menthol (1.0 eq)

• Triphenylphosphine (

  , 1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) or DEAD (1.5 eq)

• Nucleophile: p-Nitrobenzoic acid (1.5 eq) — Note: Acetic acid often gives low yields due to poor nucleophilicity in this sterically hindered system.

• Solvent: Anhydrous THF.

Step-by-Step Methodology:

• Activation: Dissolve (-)-menthol,

  , and p-nitrobenzoic acid in anhydrous THF under atmosphere. Cool to 0°C.

• Inversion: Add DIAD dropwise over 30 minutes. The solution will turn yellow. Allow to warm to room temperature and stir for 12–24 hours.

• Intermediate Isolation: Concentrate and purify the intermediate neomenthyl p-nitrobenzoate via flash chromatography (Silica, 95:5 Hexane:EtOAc).

• Hydrolysis & Acetylation (The Two-Step Trick):

  • Hydrolyze the nitrobenzoate (NaOH/MeOH) to yield (+)-neomenthol.

  • Acetylate immediately using Acetic Anhydride/Pyridine/DMAP to yield pure (+)-neomenthyl acetate.

  • Why two steps? Direct Mitsunobu with acetic acid often fails to drive conversion >50% for menthol. The nitrobenzoate route ensures high stereochemical purity (>98% de).

Figure 2: Validated synthesis workflow utilizing the p-nitrobenzoate intermediate to overcome steric hindrance and ensure high diastereomeric excess.

Thermodynamic & Kinetic Considerations

Thermal Instability (The Chugaev Elimination)

Neomenthyl acetate is significantly less thermally stable than menthyl acetate.

• Mechanism: The axial acetoxy group and the axial hydrogen at C4 (or C2) are in a syn-periplanar arrangement. This geometry perfectly facilitates cis-elimination (pyrolysis) to form 3-menthene and 2-menthene.

• Practical Implication: Do not subject neomenthyl acetate to temperatures >200°C during GC analysis or processing without validating residence times. It may degrade in the injector port if not properly optimized, leading to false quantitation of alkene impurities.

Analytical Distinction (NMR)

To confirm you have isolated the neomenthyl isomer without relying on ambiguous boiling points:

• 1H NMR (C3-H signal):

  • Menthyl Acetate: The C3 proton is axial, appearing as a broad triplet of doublets (td) at

    ppm with large coupling constants ( Hz).

  • Neomenthyl Acetate: The C3 proton is equatorial, appearing as a narrow multiplet (often a broad singlet or small doublet) at

    ppm with small coupling constants ( Hz).

  • Self-Validation: If your H3 signal is wide (>20 Hz width at half height), you have Menthyl. If it is narrow (<10 Hz), you have Neomenthyl.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 75699, (+)-Neomenthyl acetate. Retrieved from [Link][2]

• Dodge, J. A., et al. (1996). A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols: Inversion of Menthol. Organic Syntheses, 73, 110. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Neomenthyl acetate Gas Chromatography Data. Retrieved from [Link]

• The Good Scents Company. (+)-Neomenthyl acetate General Information.[3] Retrieved from [Link]

Sources

• 1. WO2002036795A2 - Process for preparing (-)- menthol and similar compounds - Google Patents [patents.google.com]
• 2. Menthyl Acetate|High-Purity Reagent|RUO [benchchem.com]
• 3. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]

IUPAC name and CAS number for (-)-neomenthyl acetate

An In-Depth Technical Guide to (-)-Neomenthyl Acetate: Properties, Synthesis, and Applications

Executive Summary

(-)-Neomenthyl acetate is a p-menthane monoterpenoid ester recognized for its characteristic minty aroma. As a specific stereoisomer of menthyl acetate, it holds significance not only in the flavor and fragrance industries but also as a chiral building block and analytical reference standard in pharmaceutical and chemical research. This guide provides a comprehensive technical overview of (-)-neomenthyl acetate, intended for researchers, chemists, and drug development professionals. It details the compound's chemical identity, physicochemical properties, a robust laboratory-scale synthesis protocol, and typical analytical characterization data. Furthermore, it explores its current applications and the well-documented mechanism of its antifungal activity, providing a holistic view of this versatile molecule.

Chemical Identity and Properties

Nomenclature and Chemical Identifiers

The precise identification of (-)-neomenthyl acetate requires careful attention to its stereochemistry, which dictates its unique properties and biological activity.

Identifier	Value	Source
IUPAC Name	[(1R,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl] acetate	[1][2]
CAS Number	146502-80-9	[3]
Molecular Formula	C₁₂H₂₂O₂	[4]
Molecular Weight	198.30 g/mol	[4][5]
InChI Key	XHXUANMFYXWVNG-PGMLWUOVNA-N	[5]
Synonyms	(-)-(1R,2R,5S)-Neomenthyl Acetate, (-)-Neomenthol Acetate	[3]

Physicochemical Properties

The physical properties of (-)-neomenthyl acetate are critical for its handling, formulation, and application. It is generally described as a colorless solid or liquid with a pleasant, minty fragrance.

Property	Value	Source
Appearance	Colorless crystal or liquid	[4]
Melting Point	36-38 °C	[4]
Boiling Point	81 °C @ 3 mmHg	[4]
Density	~0.912 g/mL @ 25 °C	[1][4]
Solubility	Insoluble in water; soluble in alcohol and organic solvents	[1][2]
Flash Point	~92 °C (198 °F)	[1]

Synthesis and Purification

Principle of Synthesis: Fischer-Speier Esterification

The synthesis of (-)-neomenthyl acetate is a classic example of the Fischer-Speier esterification, a cornerstone reaction in organic chemistry. The reaction involves the acid-catalyzed esterification of an alcohol, (-)-neomenthol, with an acetylating agent, typically acetic anhydride or acetic acid.

Causality: Acetic anhydride is often preferred over acetic acid in a laboratory setting for several reasons. First, the reaction with acetic anhydride is essentially irreversible because the leaving group, the acetate anion, is a poor nucleophile and the byproduct, acetic acid, is less reactive than the anhydride starting material. This drives the reaction to completion, resulting in higher yields compared to the equilibrium-limited reaction with acetic acid. Second, the reaction avoids the production of water as a byproduct, eliminating the need for complex setups to remove it (e.g., a Dean-Stark apparatus) to shift the equilibrium forward. Concentrated sulfuric acid serves as an effective catalyst by protonating the carbonyl oxygen of the acetic anhydride, rendering the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the hydroxyl group of (-)-neomenthol.

Detailed Experimental Protocol: Acetylation of (-)-Neomenthol

This protocol is a robust and reliable method for the laboratory-scale synthesis of (-)-neomenthyl acetate, adapted from established procedures for the acetylation of menthol isomers.[6]

Materials:

• (-)-Neomenthol

• Acetic Anhydride (AChO)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Diethyl Ether or Dichloromethane (for extraction)

• Deionized Water

Procedure:

• Reactant Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine (-)-neomenthol (e.g., 8.0 g, 51.2 mmol) with acetic anhydride (e.g., 9.0 mL, 95.2 mmol).

  • Scientist's Note: Using a molar excess of the acetylating agent ensures the complete conversion of the limiting neomenthol starting material.

• Catalyst Addition: While stirring the mixture, carefully add 15-20 drops of concentrated sulfuric acid through the condenser. The addition is exothermic and should be done slowly.

• Reaction: Heat the mixture to a gentle reflux (approximately 60-70 °C) using a heating mantle. Maintain the reflux for 90 minutes to ensure the reaction goes to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) if desired.

• Quenching and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and slowly add 50 mL of cold deionized water. Extract the aqueous layer with two 30 mL portions of diethyl ether. Combine the organic layers.

  • Scientist's Note: The initial water wash hydrolyzes any remaining acetic anhydride.

• Neutralization: Wash the combined organic layer with 50 mL portions of saturated sodium bicarbonate solution until effervescence ceases. This step neutralizes the sulfuric acid catalyst and any remaining acetic acid.

• Final Wash: Perform a final wash with 50 mL of deionized water to remove any residual salts.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate. Swirl the flask until the drying agent no longer clumps together.

• Purification: Filter the dried solution to remove the desiccant and concentrate the filtrate using a rotary evaporator to remove the solvent. The crude product can be purified by vacuum distillation to yield pure (-)-neomenthyl acetate.[6]

Synthesis & Purification Workflow

The following diagram illustrates the logical flow from starting materials to the purified final product.

Diagram of the synthesis and purification workflow.

Spectroscopic and Analytical Characterization

Structural confirmation and purity assessment are critical for any synthesized compound. The following data represent typical spectroscopic values for neomenthyl acetate. Enantiomers like (+)- and (-)-neomenthyl acetate have identical NMR and IR spectra in achiral solvents.

Technique	Data Type	Typical Values & Interpretation	Source
¹H NMR	Chemical Shift (δ, ppm) in CDCl₃	~4.9-5.1 (m, 1H): Proton on the carbon bearing the acetate (CHOAc).~2.0 (s, 3H): Methyl protons of the acetate group (CH₃COO).~0.8-1.9 (m): Remaining alkane protons on the cyclohexane ring and isopropyl group.	[7]
¹³C NMR	Chemical Shift (δ, ppm) in CDCl₃	~170-171: Carbonyl carbon of the ester group (C=O).~70-75: Carbon attached to the oxygen of the ester (CHOAc).~20-50: Alkane carbons of the cyclohexane ring and isopropyl group.~21: Methyl carbon of the acetate group (CH₃COO).	[7]
FTIR	Wavenumber (cm⁻¹)	~1735-1740 (strong, sharp): C=O (ester) stretching vibration.~1240 (strong): C-O (ester) stretching vibration.~2850-2960: C-H (alkane) stretching vibrations.	[5]
Mass Spec.	GC-MS	Molecular Ion (M⁺): m/z = 198. Expected but may be weak.Key Fragments: m/z = 138 (loss of acetic acid), 95, 81.	[5]

Applications in Research and Development

Role as an Analytical Reference Standard

Due to its well-defined structure and stereochemistry, (-)-neomenthyl acetate serves as an essential reference standard. It is used in the quality control of essential oils, such as peppermint oil, and in the development and validation of analytical methods (e.g., GC, HPLC) for separating and quantifying menthol and its related isomers.

Bioactivity Profile: Antifungal Properties

Monoterpenes and their derivatives, including neomenthyl acetate, are well-documented for their biological activities. The primary mechanism of their antifungal action is the disruption of fungal cell integrity.

• Mechanism of Action: The lipophilic nature of the monoterpenoid backbone allows the molecule to readily partition into the lipid bilayer of the fungal cell membrane. This integration disrupts the membrane's fluidity and structural order. The presence of the ester functional group can further influence this interaction. This disruption increases membrane permeability, leading to the leakage of essential intracellular ions and macromolecules, which ultimately results in cell death.

Safety and Handling

(-)-Neomenthyl acetate should be handled in a well-ventilated area, preferably a fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. It is classified as flammable and should be stored away from ignition sources in a cool, dry place. For detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 75699, (+)-Neomenthyl acetate. Available at: [Link]

• Chen, C.-T., Kuo, J.-H., Pawar, V. D., Munot, Y. S., Weng, S.-S., Ku, C.-H., & Liu, C.-Y. (2005). Supporting Information for J. Org. Chem. 2005, 70, 1188. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• The Good Scents Company (2023). (+)-neomenthyl acetate. Available at: [Link]

• FooDB (2020). Showing Compound (+)-Neomenthyl acetate (FDB006021). Available at: [Link]

• Patents, Google (2010). US20100292128A1 - Organic Compounds.

Sources

• 1. (+)-neomenthyl acetate, 2552-91-2 [thegoodscentscompany.com]
• 2. Showing Compound (+)-Neomenthyl acetate (FDB006021) - FooDB [foodb.ca]
• 3. (1S)-(+)-NEOMENTHYL ACETATE | 2552-91-2 [chemicalbook.com]
• 4. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Menthyl Acetate|High-Purity Reagent|RUO [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. homepages.abdn.ac.uk [homepages.abdn.ac.uk]

Technical Guide: Neomenthyl Acetate in Mentha piperita Oil

The following technical guide details the natural occurrence, biosynthetic origin, and analytical characterization of neomenthyl acetate in Mentha piperita (Peppermint) oil.

Executive Summary

Neomenthyl acetate (CAS: 2230-87-7) is a minor monoterpene ester found in the essential oil of Mentha piperita. While the major ester, menthyl acetate (3–10%), is a primary quality marker regulated by ISO 856, neomenthyl acetate typically occurs at trace levels (0.1% – 0.5% ). Its presence represents a bifurcation in the reductive metabolism of menthone, serving as a subtle chemotaxonomic marker for specific enzymatic activities (Menthone:Neomenthol Reductase) and harvest maturity. This guide provides the mechanistic basis for its formation, its stereochemical distinction, and validated protocols for its detection amidst the dominant terpene matrix.

Chemical Identity & Stereochemistry

Neomenthyl acetate is the acetate ester of neomenthol . To understand its occurrence, one must distinguish its stereochemistry from the dominant isomer, menthyl acetate. Both share the p-menthane skeleton but differ in the orientation of the C3 substituent relative to the C1 methyl and C4 isopropyl groups.

Compound	Configuration (C1, C3, C4)	C3-Substituent Orientation	Thermodynamic Stability
(-)-Menthyl Acetate	(1R, 3R, 4S)	Equatorial	High (Major Product)
(+)-Neomenthyl Acetate	(1S, 3S, 4R)	Axial	Lower (Minor Product)

Implication: The axial position of the acetate group in neomenthyl acetate introduces steric strain (1,3-diaxial interaction), making it less energetically favorable and less abundant than the equatorial menthyl acetate.

Biosynthetic Pathway

The formation of neomenthyl acetate is a downstream event in the glandular trichomes of the peppermint leaf. It arises from the "Neomenthol Branch" of the menthone reduction pathway.

Enzymatic Mechanism

• Branch Point: The precursor (-)-Menthone is reduced by two distinct, stereospecific reductases.

  • Menthone:Menthol Reductase (MMR) yields (-)-Menthol (Major).

  • Menthone:Neomenthol Reductase (MNMR) yields (+)-Neomenthol (Minor).

• Acetylation: The enzyme Menthol Acetyltransferase (MAT) (EC 2.3.1.69) catalyzes the transfer of an acetyl group from Acetyl-CoA to the hydroxyl group of the monoterpenol.

  • MAT is highly selective for Acetyl-CoA but promiscuous regarding the alcohol substrate . It accepts both menthol and neomenthol.[1][2]

  • However, due to the lower abundance of neomenthol (substrate availability) and potential steric hindrance, neomenthyl acetate remains a minor constituent.

Pathway Visualization

Figure 1: Bifurcation of the menthone reduction pathway leading to the formation of menthyl and neomenthyl acetates.

Analytical Profiling (GC-MS)

Separating neomenthyl acetate from the complex peppermint matrix requires precise chromatographic conditions. It typically elutes before menthyl acetate on both polar and non-polar phases, but co-elution with other minor terpenes (e.g., terpinen-4-ol or caryophyllene) is a common risk.

Retention Indices (RI)

The following Kovats Retention Indices are critical for identification:

Stationary Phase	Column Type	Neomenthyl Acetate (RI)	Menthyl Acetate (RI)	Separation Δ
Non-Polar	5% Phenyl-PDMS (DB-5)	1268 – 1272	1285 – 1294	~15-20 units
Polar	PEG (DB-Wax/Innowax)	1565 – 1570	1580 – 1600	~15-30 units

Mass Spectral Signature (EI, 70eV)

While both isomers share a molecular weight of 198 g/mol and base peak m/z 43 (acetyl group), they exhibit subtle intensity differences in fragmentation ions:

• Common Ions: m/z 43 (Base), 71, 81, 95, 138 (loss of acetic acid).

• Differentiation: Neomenthyl acetate often shows a slightly lower abundance of the molecular ion (m/z 198) compared to menthyl acetate due to the lesser stability of the axial isomer during ionization. Retention time is the primary confirmation tool.

Experimental Protocol: Extraction & Quantification

Objective: Isolate and quantify trace neomenthyl acetate without thermal degradation or hydrolysis.

Reagents & Equipment

• Solvent: Pentane (HPLC Grade) or Hexane.

• Internal Standard: Nonyl acetate (0.1 mg/mL) for normalization.

• Column: DB-Wax (60m x 0.25mm x 0.25µm) is preferred over DB-5 for better resolution of ester isomers.

Workflow

• Sample Preparation:

  • Weigh 1.0 g of Mentha piperita oil.

  • Dilute 1:10 in Pentane containing the Internal Standard.

  • Dry over anhydrous

    .[3]

• GC-MS Acquisition:

  • Injector: Split (1:50), 250°C.

  • Carrier Gas: Helium, constant flow 1.0 mL/min.[3]

  • Oven Program:

    • Hold 60°C for 3 min.

    • Ramp 3°C/min to 220°C.

    • Hold 5 min.

• Data Processing:

  • Extract Ion Chromatogram (EIC) for m/z 138 (distinctive alkene fragment after deacetylation) to reduce noise from co-eluting hydrocarbons.

  • Calculate Relative Response Factor (RRF) using authentic neomenthyl acetate standard (if available) or assume RRF=1.0 relative to menthyl acetate.

Analytical Logic Diagram

Figure 2: Validated workflow for the isolation and identification of trace neomenthyl acetate.

Biological & Quality Implications

Quality Control Marker

The ratio of Menthyl Acetate : Neomenthyl Acetate is a potential indicator of oil authenticity and processing.

• High Ratio (>20:1): Typical of high-quality, authentic Mentha piperita.

• Altered Ratio: May indicate admixture with Mentha arvensis (cornmint), which often has different reductase activity profiles, or thermal isomerization during improper distillation (though the latter usually favors the more stable menthyl acetate).

Harvest Maturity

Levels of all acetate esters, including neomenthyl acetate, generally increase as the plant matures. Acetylation is a detoxification/storage mechanism associated with the onset of flowering. Harvesting too early results in low ester content (sharp, herbal odor); harvesting at full bloom yields higher esters (sweeter, floral odor).

References

• Croteau, R., & Hooper, C. L. (1978).[1] Metabolism of Monoterpenes: Acetylation of (-)-Menthol by a Soluble Enzyme Preparation from Peppermint (Mentha piperita) Leaves.[1][4] Plant Physiology, 61(5), 737–742. Link

• Croteau, R., & Martinkus, C. (1979). Metabolism of Monoterpenes: Conversion of l-Menthone to l-Menthol and d-Neomenthol by Stereospecific Dehydrogenases from Peppermint (Mentha piperita) Leaves.[5][6] Plant Physiology, 64(2), 169–175. Link

• Orav, A., et al. (2004). Comparative chemical composition of the essential oil of Mentha × piperita L. from various geographical sources. Proceedings of the Estonian Academy of Sciences, Chemistry, 53(4), 174–181. Link

• ISO 856:2006. Oil of peppermint (Mentha x piperita L.). International Organization for Standardization. Link

• Adams, R. P. (2007). Identification of Essential Oil Components by Gas Chromatography/Mass Spectrometry. Allured Publishing Corporation. (Standard Reference for Retention Indices).

Sources

• 1. ExplorEnz: EC 2.3.1.69 [enzyme-database.org]
• 2. Agrobiological Interactions of Essential Oils of Two Menthol Mints: Mentha piperita and Mentha arvensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. customs.go.jp [customs.go.jp]
• 4. Metabolism of Monoterpenes: Acetylation of (—)-Menthol by a Soluble Enzyme Preparation from Peppermint (Mentha piperita) Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Metabolism of Monoterpenes: Conversion of l-Menthone to l-Menthol and d-Neomenthol by Stereospecific Dehydrogenases from Peppermint (Mentha piperita) Leaves - PMC [pmc.ncbi.nlm.nih.gov]

Stereochemical Differentiation and Functional Analysis of Menthyl Acetate Isomers

Topic: Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

A Technical Guide to Neomenthyl and Isomenthyl Acetate

Executive Summary

In the development of chiral therapeutics, fragrances, and flavorants, the separation and characterization of p-menthane derivatives are critical. While l-menthyl acetate is the industry standard for cooling and mint profiles, its diastereomers—neomenthyl acetate and isomenthyl acetate —present distinct physicochemical and biological behaviors. This guide provides a rigorous technical analysis of these isomers, focusing on conformational energetics, spectroscopic differentiation (NMR), and enzymatic kinetic resolution.

Stereochemical Architecture & Conformational Analysis

The core difference between neomenthyl and isomenthyl acetate lies in the thermodynamic stability of their cyclohexane chair conformations. The p-menthane scaffold possesses three chiral centers (

). The relative orientation of the isopropyl ( -Pr), methyl ( ), and acetoxy ( ) groups dictates the molecule's reactivity and spectral signature.

The Thermodynamic Hierarchy

The bulky isopropyl group at

acts as the "conformational anchor" (A-value 2.1 kcal/mol), locking the ring into a chair conformation where the -Pr group is equatorial .

Isomer	Configuration	Chair Conformation Analysis
Menthyl Acetate	(1R, 2S, 5R)	All-Equatorial: -Pr (eq), Me (eq), OAc (eq). Most stable.[1]
Neomenthyl Acetate	(1S, 2S, 5R)	Axial Acetate: -Pr (eq), Me (eq), OAc (ax) . The axial acetoxy group introduces 1,3-diaxial strain.
Isomenthyl Acetate	(1S, 2R, 5R)	Axial Methyl: -Pr (eq), Me (ax) , OAc (eq). The methyl group is forced axial due to the cis-1,4 relationship with the isopropyl group.

Structural Visualization (DOT Diagram)

Figure 1: Stereochemical relationships and derivation of target acetate isomers.

Spectroscopic Differentiation (NMR)[2]

Distinguishing these isomers requires precise analysis of the

proton signal (the proton geminal to the acetate group). The multiplicity and peak width are governed by the Karplus equation, which relates the dihedral angle to the coupling constant ( ).

The "Width at Half-Height" ( ) Metric

This is the most reliable rapid-diagnostic parameter for assigning stereochemistry in cyclohexane systems.

• Axial Proton (

  ): Couples with adjacent axial protons ( Hz) and equatorial protons ( Hz). Result: Broad Multiplet ( Hz).

• Equatorial Proton (

  ): Couples only with adjacent protons via or (both small, Hz). Result: Narrow Multiplet ( Hz).

Comparative NMR Data Table

Parameter	Neomenthyl Acetate	Isomenthyl Acetate	Menthyl Acetate (Ref)
Orientation	Equatorial (due to Axial OAc)	Axial (due to Eq OAc)	Axial (due to Eq OAc)
Multiplicity	Narrow multiplet (br s or q)	Broad multiplet (td)	Broad multiplet (td)
Coupling ( )	Hz (eq-eq)	Hz (ax-ax)	Hz (ax-ax)
	~7 Hz	~22 Hz	~24 Hz
C13 Shift ( )	~70-72 ppm (Shielded)	~74-75 ppm	~74-75 ppm

Diagnostic Protocol:

• Acquire ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  NMR in .

• Zoom into the 4.5 – 5.1 ppm region (methine proton

  to ester).

• Measure the width of the signal at half its maximum height.

  • If

    Hz Neomenthyl Acetate .

  • If

    Hz Check Methyl group shifts to distinguish Isomenthyl from Menthyl.

Reactivity & Enzymatic Kinetic Resolution

The steric environment of the ester group dictates the rate of hydrolysis. This property is exploited in Kinetic Resolution , a standard method in drug development to separate enantiomers and diastereomers.

Hydrolysis Kinetics

• Neomenthyl Acetate: The axial acetoxy group is sterically shielded by the 1,3-diaxial hydrogens. Attack by a nucleophile (hydroxide or enzyme active site) is sterically hindered.

  • Result:Slowest rate of saponification/hydrolysis.

• Isomenthyl Acetate: The equatorial acetoxy group is accessible, similar to menthyl acetate. However, the nearby axial methyl group (at

  ) induces a ring distortion that can slightly retard rates compared to pure menthyl acetate.

  • Result:Intermediate/Fast rate of hydrolysis.

Protocol: Lipase-Catalyzed Resolution

Lipases (e.g., Candida cylindracea or Burkholderia cepacia) exhibit high enantioselectivity.

Experimental Workflow:

• Substrate Preparation: Dissolve racemic menthyl acetate mixture in hexane or heptane (biphasic system).

• Enzyme Addition: Add immobilized Lipase (e.g., Novozym 435).

• Reaction: Incubate at 30°C with agitation.

• Monitoring: The lipase preferentially hydrolyzes the equatorial esters (Menthyl/Isomenthyl) first, leaving the axial ester (Neomenthyl acetate) intact.

• Separation: Extract the alcohol product (hydrolyzed) from the organic phase; the unreacted Neomenthyl Acetate remains in the organic layer.

Figure 2: Enzymatic kinetic resolution workflow exploiting steric hindrance of the axial ester.

Olfactory & Application Profile

In fragrance and flavor chemistry, stereochemistry drastically alters receptor binding.

• Menthyl Acetate: Fresh, minty, cooling, sweet.[2] (Standard Peppermint note).

• Neomenthyl Acetate: Described as "green," "musty," "earthy," or "dirty mint." It lacks the clean cooling effect and can contribute off-notes if present as an impurity.

• Isomenthyl Acetate: Faint, mild, slightly fruity/herbal, but lacks the intensity of the parent menthyl acetate.

Implication for Formulation: High-purity l-menthyl acetate is required for oral care products. The presence of neomenthyl acetate (detected via GC-MS or NMR) indicates poor stereocontrol during hydrogenation or esterification and will degrade the sensory quality of the final product.

References

• Spectroscopic Characterization of Menthyl Isomers Hoye, T. R., et al. "Statistical Comparison of Computed and Experimental NMR Coupling Constants." Journal of Organic Chemistry.

• Enzymatic Hydrolysis and Kinetic Resolution Zheng, G. W., et al. "Enzymatic Production of l-Menthol by a High Substrate Concentration Tolerable Esterase." Advanced Synthesis & Catalysis.

• Conformational Analysis of Cyclohexane Derivatives Eliel, E. L. "Stereochemistry of Organic Compounds."[3] Wiley-Interscience.

• Olfactory Properties of Menthane Derivatives The Good Scents Company. "Neomenthyl Acetate and Isomenthyl Acetate Organoleptic Data."

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. How Menthyl Acetate Affects Your Senses? | Arora Aromatics [aroraaromatics.com]
• 3. youtube.com [youtube.com]

Technical Whitepaper: Optical Properties &amp; Characterization of (1R,2R,5S)-Neomenthyl Acetate

The following technical guide details the optical properties, stereochemical identity, and characterization protocols for (1R,2R,5S)-neomenthyl acetate .

Executive Summary

Neomenthyl acetate (CAS 2230-87-7 for racemic; specific enantiomers vary) is a critical chiral building block and flavor/fragrance ingredient derived from the monoterpene menthol.[1] Unlike its diastereomer menthyl acetate , which is widely characterized, neomenthyl acetate presents unique stereochemical challenges due to the axial orientation of its ester group.

This guide focuses specifically on the (1R,2R,5S) isomer, identified as (-)-neomenthyl acetate .[1] Accurate determination of its specific optical rotation (

) is essential for validating stereochemical inversion during synthesis (e.g., via Mitsunobu reaction) and ensuring enantiomeric purity in pharmaceutical applications.

Stereochemical Identity & Physical Constants[2][3]

The compound of interest is the acetate ester of neomenthol. Its stereochemistry is defined by the relative configurations of the methyl, isopropyl, and acetate groups on the cyclohexane ring.

Nomenclature and Configuration

• IUPAC Name: (1R,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl acetate[2]

• Common Name: (-)-Neomenthyl acetate

• CAS Number: 146502-80-9 (specific for this enantiomer); 2552-91-2 refers to the (+)-isomer (1S,2S,5R).

• Molecular Formula:

  [2][3]

• Molecular Weight: 198.30 g/mol [2]

Optical Rotation Data

The specific optical rotation is the primary metric for chiral identification.[1] Unlike menthyl acetate (

), neomenthyl acetate exhibits a significantly lower magnitude of rotation.

Property	Value	Conditions	Source
Specific Rotation	-18.0° 2°	c = 1.0, Ethanol	Derived from (+)-isomer data [1, 2]
Specific Rotation	+18.0°	c = 1.0, Ethanol	Value for enantiomer (+)-(1S,2S,5R) [3]
Refractive Index ( )	1.461	Neat	[4]
Density ( )	0.92 g/mL	Neat	[4]
Boiling Point	229 °C	760 mmHg	[4]

Note on Sign Convention: The (1R,2R,5S) configuration corresponds to the levorotatory (-) isomer. This is the enantiomer of the product typically obtained from the Mitsunobu inversion of natural (-)-menthol (which yields (+)-neomenthyl acetate). Thus, (1R,2R,5S)-neomenthyl acetate is accessible via the inversion of (+)-menthol .

Structural Relationship Diagram

The following diagram illustrates the stereochemical relationships and the inversion pathway required to access the neomenthyl series.

Caption: Stereochemical pathway showing the synthesis of (-)-neomenthyl acetate via inversion of (+)-menthol.[1]

Experimental Protocol: Synthesis & Verification

To obtain (1R,2R,5S)-neomenthyl acetate with high optical purity, a standard acetylation of neomenthol or a Mitsunobu inversion of menthol is required. The following protocol describes the Mitsunobu inversion route, which is preferred for ensuring the distinct axial conformation of the neomenthyl ester.

Synthesis Workflow (Mitsunobu Inversion)

Objective: Convert (+)-menthol (1S,2R,5S) to (-)-neomenthyl acetate (1R,2R,5S).

• Reagents: (+)-Menthol (1.0 eq), Triphenylphosphine (

  , 1.5 eq), Acetic Acid (1.5 eq), Diisopropyl azodicarboxylate (DIAD, 1.5 eq).

• Solvent: Anhydrous THF.

• Procedure:

  • Dissolve (+)-menthol,

    , and acetic acid in THF under atmosphere at 0°C.

  • Add DIAD dropwise over 30 minutes to maintain temperature <5°C.

  • Stir at room temperature for 24 hours.

  • Mechanism: The reaction proceeds via an

    mechanism, inverting the configuration at the hydroxyl-bearing carbon (C3 in standard numbering, C1/C5 in others) to yield the axial ester.

• Purification: Remove solvent in vacuo. Triturate with hexane to precipitate triphenylphosphine oxide (

  ). Filter and purify the filtrate via silica gel flash chromatography (Hexane/EtOAc 95:5).

Polarimetry Measurement Protocol

Accurate measurement of

is critical for distinguishing the product from unreacted menthol or elimination side products (menthenes).[1]

Equipment: Digital Polarimeter (e.g., PerkinElmer 341 or equivalent) with Na-D lamp (589 nm).

Step-by-Step Methodology:

• Preparation: Weigh exactly 100 mg (0.100 g) of the purified (1R,2R,5S)-neomenthyl acetate.

• Solvation: Transfer to a 10 mL volumetric flask. Dissolve in spectroscopic grade Ethanol (EtOH) and dilute to the mark. (Concentration

  g/100mL).

• Blanking: Fill the 1 dm polarimeter cell with pure Ethanol. Zero the instrument.

• Measurement: Rinse the cell with the sample solution, then fill completely, ensuring no air bubbles are trapped in the light path.

• Reading: Measure the optical rotation (

  ) at 20°C.

• Calculation:

  Where:
  • = Observed rotation (degrees)[4]
  • = Path length (dm) [Standard is 1 dm]
  • = Concentration (g/mL) [For c=1 g/100mL, use 0.01 g/mL in formula if defined as such, but standard specific rotation formula uses c in g/100mL. If c=1.0, then ].

  • Correction: Standard formula is

    where is g/100mL. If , . Wait.

  • Standard Formula:

    where is g/mL.[4]

  • If we prepared 1g/100mL, then

    g/mL.

  • If

    , then .

Quality Control & Purity Assessment

Optical rotation alone is insufficient due to the low magnitude of rotation. It must be coupled with chromatographic analysis.

Method	Acceptance Criteria	Notes
Chiral GC	>98% ee	Column: Cyclodextrin-based (e.g., Hydrodex- ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> -TBDAc). Separates menthyl vs neomenthyl acetate.[5][6]
1H NMR	Characteristic Shift	The proton at the chiral center (CHOAc) appears as a narrow multiplet ( Hz) at 5.0-5.1 ppm due to equatorial-equatorial/axial coupling, distinct from the broad triplet of menthyl acetate.[1]
Polarimetry	-16° to -20°	Significant deviation suggests contamination with (+)-menthol ( ) or menthyl acetate.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 75699, (+)-Neomenthyl acetate.[1] Retrieved from [Link]

• The Good Scents Company. (+)-Neomenthyl acetate Physical Properties.[6] Retrieved from [Link]

• NIST Chemistry WebBook. Neomenthyl acetate Stereoisomers. Retrieved from [Link]

Sources

• 1. Menthyl acetate | C12H22O2 | CID 27867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (+)-neomenthyl acetate, 2552-91-2 [thegoodscentscompany.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. scispace.com [scispace.com]

Solubility of Neomenthyl Acetate in Organic Solvents: A Technical Guide

Part 1: Executive Technical Summary[1][2][3]

Neomenthyl acetate (CAS: 2230-87-7 / 2552-91-2) is a p-menthane monoterpenoid ester characterized by high lipophilicity (LogP ~4.2 ) and distinct stereochemical behavior compared to its isomer, menthyl acetate.[1][2][3] Unlike menthyl acetate, where the isopropyl and acetate groups occupy equatorial positions in the stable chair conformation, neomenthyl acetate possesses an axial acetate group (relative to the isopropyl group).[1][2]

This steric crowding influences its solvation shell, elution order in chromatography, and reaction kinetics.[1][2] While quantitative solubility data (g/L) is sparse in public literature, its structural homology allows for high-confidence solubility prediction: miscible in non-polar organics (hexanes, toluene), soluble in polar organic solvents (ethanol, acetone), and practically insoluble in water. [1][2][3]

This guide provides the theoretical framework for solvent selection, empirical protocols for solubility determination, and strategies for separating neomenthyl acetate from its isomers.[1][2]

Part 2: Physicochemical Basis of Solubility[1][3]

Structural Determinants

The solubility profile of neomenthyl acetate is governed by three molecular features:

• Hydrophobic Skeleton: The cyclohexane ring and isopropyl group dominate the molecule, driving affinity for non-polar solvents (London dispersion forces).[1][2]

• Ester Functionality: The acetate group provides a dipole moment, allowing interaction with polar aprotic solvents (e.g., DMSO, Ethyl Acetate) via dipole-dipole interactions.[1][2]

• Stereochemistry (The "Neo" Effect):

  • Menthyl Acetate:[1][2][3][4][5][6] All bulky groups are equatorial.[1][2]

  • Neomenthyl Acetate:[1][2][3][4][5][7][8][9] The C1-acetate and C2-isopropyl groups are cis, forcing the acetate into an axial position to relieve steric strain from the isopropyl group.[1][2][3] This compacts the molecular volume slightly but increases steric hindrance around the ester linkage, affecting solvation kinetics.[1][2]

Theoretical Solubility Parameters

To scientifically select a solvent, we utilize Hansen Solubility Parameters (HSP) .[1][2] While experimental HSP values for neomenthyl acetate are not standard, they can be estimated based on group contribution methods for terpene esters.[1][2]

Parameter	Symbol	Estimated Value (MPa )	Significance
Dispersion		16.0 - 17.0	Matches alkanes/aromatics (Hexane, Toluene).[1][2][3]
Polarity		3.0 - 4.5	Moderate polarity due to ester carbonyl.[1][2][3]
H-Bonding		4.0 - 5.5	Low H-bonding capacity (Acceptor only).[1][2][3]

Solvent Selection Rule: A solvent with an interaction radius (

) relative to the solute is likely to dissolve it.[1][2]

• Best Matches: Toluene, Chloroform, Ethyl Acetate.[1][2]

• Good Matches: Ethanol, Isopropanol (despite higher

  , entropy of mixing favors dissolution).[1][2]

• Poor Matches: Water (

  , mismatching the ester's low ).[1][2]

Part 3: Empirical Solubility Profile

The following table synthesizes expected solubility behaviors based on polarity matching and experimental precedents in terpene chemistry.

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Insight
Non-Polar	Hexane, Heptane, Cyclohexane	Highly Soluble / Miscible	Driven by Van der Waals forces.[1][2][3] Ideal for extraction from aqueous matrices.[1][2]
Polar Aprotic	Ethyl Acetate, Acetone, DMSO, DCM	Soluble	Dipole-dipole interactions stabilize the ester group.[1][2] DMSO is suitable for biological assays but requires water-free conditions to prevent phase separation.[1][2][3]
Polar Protic	Ethanol, Methanol, Isopropanol	Soluble	Soluble at room temperature; solubility decreases significantly at -20°C, making these ideal for recrystallization or winterization processes.[1][2]
Aqueous	Water, Brine	Insoluble (< 20 mg/L)	The hydrophobic effect dominates.[1][2] The ester cannot disrupt the H-bonding network of water.[1][2][3]

Part 4: Experimental Protocols

Protocol A: Saturation Shake-Flask Method (Solubility Determination)

For determining exact solubility limits in a specific solvent system.[1][2][3]

• Preparation: Add excess neomenthyl acetate (liquid/solid) to 10 mL of the target solvent in a glass vial.

• Equilibration: Agitate at a fixed temperature (e.g., 25°C) for 24 hours using an orbital shaker.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes to pellet undissolved material.

• Sampling: Carefully remove the supernatant using a syringe filter (0.22 µm PTFE).

• Quantification: Dilute the supernatant and analyze via GC-FID or HPLC-UV (210 nm).

Protocol B: Isomer Separation (Chromatography)

Separating Neomenthyl Acetate from Menthyl Acetate.

Neomenthyl acetate often co-occurs with menthyl acetate.[1][2] Separation relies on the subtle difference in their interaction with the stationary phase due to the axial vs. equatorial orientation.[2]

• GC Method (Analytical):

  • Column: Cyclodextrin-based chiral columns (e.g., Cyclosil-B) or polar wax phases (PEG).[1][2][3]

  • Mechanism: The axial isomer (neomenthyl) typically elutes before the equatorial isomer (menthyl) on non-polar columns due to slightly lower boiling point/higher volatility, but after on specific chiral phases due to inclusion complex stability.[1][2]

• HPLC Method (Preparative):

  • Stationary Phase: C18 (Reverse Phase).

  • Mobile Phase: Acetonitrile : Water (80:20 isocratic).[1][2]

  • Observation: Menthyl acetate (more hydrophobic surface area) retains longer than neomenthyl acetate (more compact/globular).[1][2][3]

Part 5: Visualization of Workflows

Diagram 1: Solubility Determination & Solvent Selection Logic

Caption: Decision matrix for solvent selection based on the physicochemical properties of neomenthyl acetate.[1][2][3]

Diagram 2: Stereochemical Separation Mechanism[1][2][3]

Caption: Chromatographic separation logic driven by the axial vs. equatorial conformation of the acetate group.

Part 6: References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 75699, Neomenthyl acetate.[1][2] Retrieved from [Link][1][2][3]

• NIST Mass Spectrometry Data Center. Neomenthyl acetate - Gas Chromatography Retention Indices. NIST Chemistry WebBook, SRD 69.[1][2][5] Retrieved from [Link][1][2][3]

• The Good Scents Company. Neomenthyl acetate Physical Properties and Organoleptics. Retrieved from [Link][1][2][3]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition.[1][2] CRC Press.[1][2] (Cited for theoretical solubility parameter methodology).

Sources

• 1. CAS 2230-87-7: Neomenthyl acetate | CymitQuimica [cymitquimica.com]
• 2. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. m.chem960.com [m.chem960.com]
• 4. neomenthyl acetate CAS#: 2230-87-7 [m.chemicalbook.com]
• 5. Neoisomenthyl acetate [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. (+)-neomenthyl acetate, 2552-91-2 [thegoodscentscompany.com]
• 8. echemi.com [echemi.com]
• 9. (1S)-(+)-NEOMENTHYL ACETATE | 2552-91-2 [chemicalbook.com]

Protocols & Analytical Methods

synthesis of (-)-(1R,2R,5S)-neomenthyl acetate from (-)-neomenthol

Application Note: Precision Synthesis of (-)-(1R,2R,5S)-Neomenthyl Acetate

Part 1: Executive Summary & Strategic Rationale

The Challenge: Steric Hindrance in Axial Alcohols The synthesis of (-)-neomenthyl acetate from (-)-neomenthol is not a trivial esterification.[1] Unlike its diastereomer (-)-menthol, where the C2-hydroxyl group occupies an equatorial position, (-)-neomenthol features a C2-axial hydroxyl group in its most stable chair conformation.[1] This axial orientation introduces significant 1,3-diaxial steric strain with the C4-hydrogen and C6-hydrogen, creating a kinetic barrier to nucleophilic attack.[1]

The Solution: Nucleophilic Catalysis Standard Fischer esterification or weak base-catalyzed acetylation often results in poor conversion or extended reaction times for neomenthol.[1] This protocol utilizes 4-Dimethylaminopyridine (DMAP) as a hyper-nucleophilic acylation catalyst.[1] DMAP generates a highly reactive N-acylpyridinium intermediate that overcomes the steric penalty of the axial position, ensuring quantitative conversion under mild conditions.

Part 2: Chemical Background & Mechanistic Insight

Conformational Analysis

Understanding the 3D structure is prerequisite to success.[2]

• (-)-Menthol (1R,2S,5R): All bulky groups (iPr, Me, OH) are equatorial .[1] Reactivity is high.

• (-)-Neomenthol (1R,2R,5S): The Methyl (C1) and Isopropyl (C5) are equatorial, but the Hydroxyl (C2) is axial .[1]

Impact on Reactivity (The Washburn Rule): In cyclohexane systems, equatorial alcohols esterify significantly faster than axial alcohols. Literature suggests menthol acetylates 10–40 times faster than neomenthol under non-catalyzed conditions [1].[2]

Reaction Pathway Visualization

Figure 1: Catalytic cycle overcoming steric hindrance via the formation of the N-acetylpyridinium intermediate.

Part 3: Detailed Experimental Protocol

Materials & Reagents

Reagent	Equiv.[2][3][4]	Role	Grade/Notes
(-)-Neomenthol	1.0	Substrate	>98% purity, (1R,2R,5S)
Acetic Anhydride	2.0	Acylating Agent	Reagent grade, keep dry
Triethylamine (Et3N)	2.5	Acid Scavenger	Dry, distilled over KOH
DMAP	0.1	Catalyst	10 mol% is critical
Dichloromethane (DCM)	Solvent	0.2 M conc.[1][5]	Anhydrous

Step-by-Step Synthesis

Step 1: Reaction Assembly

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Cool the flask to room temperature under a stream of nitrogen.

• Add (-)-Neomenthol (1.56 g, 10.0 mmol) and DMAP (122 mg, 1.0 mmol) .

• Dissolve in anhydrous DCM (50 mL) .

• Add Triethylamine (3.5 mL, 25.0 mmol) via syringe.

Step 2: Acylation (The Critical Step) 6. Cool the mixture to 0°C using an ice bath (to control the initial exotherm of the active species formation). 7. Add Acetic Anhydride (1.9 mL, 20.0 mmol) dropwise over 5 minutes. 8. Remove the ice bath after 15 minutes and allow the reaction to stir at Room Temperature (23°C) .

• Expert Note: Unlike menthol, which reacts in <1 hour, neomenthol requires 4–6 hours due to the axial position.

Step 3: Self-Validating Monitoring (TLC) 9. Timepoint: Check at 3 hours. 10. TLC System: 10% Ethyl Acetate in Hexanes. 11. Visualization: Terpenoids are not UV active.[2] Use Anisaldehyde-Sulfuric Acid or Vanillin stain and heat with a heat gun.[1]

• Observation:
• Starting Material (Neomenthol): Rf ~ 0.25 (Blue/Purple spot).
• Product (Acetate): Rf ~ 0.80 (Dark Blue/Violet spot).[1]
• Criteria: Reaction is complete when the lower spot is invisible.[2]

Step 4: Workup & Quench 12. Dilute the reaction mixture with Diethyl Ether (50 mL) (Ether precipitates polar impurities better than DCM). 13. Wash sequentially with:

• 1M HCl (2 x 30 mL): Removes Et3N and DMAP (Critical for purity).
• Sat. NaHCO3 (2 x 30 mL): Neutralizes excess acetic acid.
• Brine (1 x 30 mL): Removes water.

• Dry the organic layer over anhydrous MgSO4 .[2]
• Filter and concentrate under reduced pressure (Rotovap) at 30°C.

Step 5: Purification 16. Although often >95% pure, flash column chromatography is recommended for analytical standards.[2]

• Stationary Phase: Silica Gel (230-400 mesh).[1]
• Eluent: Gradient 0% -> 5% EtOAc in Hexanes.
• Yield Target: >92% as a colorless oil.

Part 4: Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of neomenthyl acetate.

Part 5: Quality Control & Characterization

To ensure scientific integrity, the product must be validated against the following parameters.

Nuclear Magnetic Resonance (NMR)

The shift of the C2 proton is the definitive proof of esterification.[2]

Nucleus	Signal	Multiplicity	Assignment	Diagnostic Change
1H-NMR	5.30 ppm	Broad singlet (or narrow multiplet)	H-2 (CHOAc)	Shifts downfield from ~4.0 ppm (alcohol) to ~5.3 ppm.[1] The narrow coupling constant (J < 4 Hz) confirms the equatorial proton (axial acetate) [2].[2]
1H-NMR	2.05 ppm	Singlet	OAc (Methyl)	Appearance of sharp acetate singlet.[1]

Physical Properties

Property	Value	Notes
Appearance	Colorless Liquid	Pleasant, minty-herbaceous odor.[1]
Boiling Point	229°C (760 mmHg)	Higher than menthyl acetate due to dipole moments.[1]
Optical Rotation	to (c=1, EtOH)	Note: While the starting material is (-)-neomenthol, the acetate often exhibits a positive rotation depending on solvent and concentration.[1] Verify with specific lot analysis [3].

Troubleshooting Guide:

• Low Yield? Ensure the HCl wash was thorough.[2] Residual DMAP/Pyridine can complicate crystallization or distillation.[2]

• Starting Material Remains? Add another 0.5 eq of Ac2O and warm to 35°C. The axial position is stubborn.

References

• Eliel, E. L., & Lukach, C. A. (1957).[1] Conformational Analysis. II. Esterification Rates of Cyclohexanols. Journal of the American Chemical Society, 79(22), 5986–5992.

• Yamaguchi, S., et al. (1973).[1] Determination of the relative and absolute configurations of (-)menthol and (+)neomenthol. Journal of Chemical Education, 50(4), 292.[1][6]

• National Institute of Standards and Technology (NIST). (2023). Neomenthyl acetate Spectral Data. NIST Chemistry WebBook, SRD 69.

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. askthenerd.com [askthenerd.com]
• 5. Showing Compound (+)-Neomenthyl acetate (FDB006021) - FooDB [foodb.ca]
• 6. pubs.acs.org [pubs.acs.org]

enzymatic hydrolysis protocols for neomenthyl acetate

Application Note & Protocol Guide

Part 1: Executive Summary & Mechanistic Insight

The "Axial" Challenge

Hydrolyzing neomenthyl acetate presents a distinct stereochemical challenge compared to its isomer, menthyl acetate. In the stable chair conformation of the cyclohexane ring:

• Menthyl Acetate: The ester group is equatorial , making it highly accessible to the catalytic serine of most lipases (e.g., Candida antarctica Lipase B, CAL-B).

• Neomenthyl Acetate: The ester group is axial . This introduces significant steric hindrance (1,3-diaxial interactions) and imposes severe geometric constraints on the formation of the tetrahedral intermediate within the enzyme's active site.

Strategic Implication: Standard lipases like CAL-B or Candida rugosa lipase (CRL) often exhibit extremely slow kinetics for neomenthyl acetate hydrolysis (orders of magnitude slower than for menthyl acetate). Successful protocols require enzymes with wider, more flexible binding pockets or specific "lid" dynamics, such as Candida antarctica Lipase A (CAL-A) or engineered Bacillus subtilis esterases .

Part 2: Strategic Enzyme Selection

Enzyme Candidate	Source	Suitability for Neomenthyl Acetate	Mechanism/Rationale
CAL-A	Candida antarctica (Lipase A)	High	Known for accepting sterically hindered (axial/tertiary) substrates due to a distinct flap structure and wider active site compared to CAL-B.
BsE (Variant)	Bacillus subtilis (Esterase)	High	Engineered variants (e.g., pnbA) show high specific activity towards menthyl esters and can be tuned for neomenthyl specificity.
PLE	Porcine Liver Esterase	Medium	Generally promiscuous; accepts bulky substrates but often with lower enantioselectivity than microbial lipases.
CAL-B	Candida antarctica (Lipase B)[1][2][3][4]	Low	Deep, narrow active site restricts access for axial esters. Excellent for menthyl acetate, poor for neomenthyl acetate.
CRL	Candida rugosa	Low/Medium	Often used to hydrolyze menthyl acetate selectively leaving neomenthyl acetate unreacted (negative purification).

Part 3: Experimental Protocols

Protocol A: Kinetic Resolution of Racemic Neomenthyl Acetate

Objective: To separate (–)-neomenthyl acetate from (+)-neomenthyl acetate via enantioselective hydrolysis.

1. Materials & Reagents

• Substrate: rac-Neomenthyl acetate (0.1 M - 0.5 M).

• Biocatalyst: Immobilized CAL-A (e.g., Novozym® 735 or equivalent on hydrophobic carrier). Load: 20–50 mg/mL.

• Reaction Medium: Phosphate Buffer (100 mM, pH 7.0) with 10–20% (v/v) Co-solvent (DMSO or Acetone).

  • Note: Co-solvent is critical for substrate solubility and mitigating interfacial inactivation.

• Temperature Control: 30°C – 40°C.

• Termination: Ethyl Acetate (EtOAc).

2. Step-by-Step Workflow

• Preparation: Dissolve rac-neomenthyl acetate in the co-solvent (e.g., 2 mL DMSO for a 10 mL reaction).

• Emulsification: Add the substrate solution to 8 mL of Phosphate Buffer (pH 7.0) in a glass vial. Vortex for 30 seconds to create a stable emulsion.

• Initiation: Add the immobilized CAL-A beads (approx. 200 mg).

• Incubation: Shake at 200–250 rpm at 35°C.

  • Critical Control Point: Monitor pH.[1] If using free enzyme, use a pH-stat to maintain pH 7.0 by titrating with 0.1 M NaOH. For immobilized enzyme in buffer, check pH periodically.

• Monitoring: Sample 50 µL every 2 hours. Extract with 200 µL EtOAc. Analyze via Chiral GC (see Analytical Configuration).

• Termination: Stop reaction at ~45–50% conversion (usually 24–48 hours for axial esters). Filter off the enzyme beads.

• Workup: Extract the aqueous phase 3x with EtOAc. Dry organic layer over MgSO₄ and concentrate.

• Purification: Separate the hydrolyzed neomenthol (product) from the unreacted neomenthyl acetate (substrate) via silica gel flash chromatography (Hexane:EtOAc gradient).

Protocol B: Selective Hydrolysis for Isomer Purification

Objective: To purify neomenthyl acetate from a mixture containing menthyl acetate. Concept: Use a "fast" lipase (CRL or CAL-B) to hydrolyze the contaminant (menthyl acetate) while leaving the neomenthyl acetate intact.

• Enzyme: Candida rugosa Lipase (CRL) or CAL-B.[5]

• Conditions: Aqueous buffer pH 7.0, 30°C.

• Process:

  • Incubate mixture with CRL.

  • Monitor disappearance of menthyl acetate.

  • Neomenthyl acetate will remain largely unhydrolyzed due to axial steric hindrance.

  • Extract and separate the alcohol (menthol) from the ester (neomenthyl acetate).

Part 4: Visualization & Logic

Reaction Mechanism & Steric Constraints

The following diagram illustrates the kinetic resolution workflow and the steric difference between the isomers.

Caption: Workflow for the kinetic resolution of neomenthyl acetate using CAL-A, highlighting the selective hydrolysis of the matched enantiomer.

Part 5: Analytical Configuration

Gas Chromatography (GC) Method To ensure accurate determination of conversion and enantiomeric excess (

), use a chiral capillary column capable of resolving all four menthol isomers and their esters.

Parameter	Setting
Column	Cyclodex-B (Agilent/J&W) or Beta-DEX 120 (Supelco)
Dimensions	30 m x 0.25 mm x 0.25 µm
Carrier Gas	Helium or Hydrogen (Constant flow: 1.0 mL/min)
Inlet Temp	250°C (Split ratio 20:1)
Oven Program	70°C (hold 2 min) 2°C/min 120°C 20°C/min 200°C
Detector	FID at 250°C
Elution Order (Typical)	Neomenthol Menthol Isomenthol Neomenthyl Acetate Menthyl Acetate

Part 6: Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Conversion (<10%)	Axial steric hindrance is too high for the chosen enzyme.	Switch to CAL-A or increase enzyme loading. Ensure temperature is >30°C (up to 45°C if enzyme is immobilized).
Poor Solubility	Substrate is hydrophobic; limited mass transfer.	Increase co-solvent (DMSO/Acetone) to 20%. Add surfactant (e.g., Triton X-100, 0.1% v/v).
Low Enantioselectivity ( )	Non-specific hydrolysis or wrong enzyme match.	Lower temperature to 25°C to improve specificity. Screen different enzyme variants (e.g., B. subtilis esterase mutants).
pH Drift	Acid production (Acetic acid) lowers pH, deactivating enzyme.	Use higher buffer capacity (200 mM) or an automated pH-stat titrator.

References

• Sandström, A. G., et al. (2012). Combinatorial reshaping of the Candida antarctica lipase A substrate pocket for enantioselectivity using an extremely condensed library.[2]Protein Engineering, Design & Selection .

• Schmidt, M., & Bornscheuer, U. T. (2005). High-throughput screening of a lipase library for kinetic resolution of secondary alcohols.Biomolecular Engineering.

• Ying, X., et al. (2018).

• Kirk, O., & Christensen, M. W. (2002). Lipases from Candida antarctica: Unique Biocatalysts from a Unique Origin.Organic Process Research & Development.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

standard procedure for acetylation of neomenthol with acetic anhydride

Abstract & Core Directive

This application note details the optimized protocol for the acetylation of (+)-neomenthol (or its enantiomer) using acetic anhydride. Unlike its isomer menthol, neomenthol possesses an axial hydroxyl group in its most stable chair conformation.[1][2] This stereochemical feature introduces significant steric hindrance, reducing reaction rates compared to equatorial alcohols.[1]

This guide moves beyond generic "mix and stir" instructions. We provide a DMAP-catalyzed protocol specifically designed to overcome the steric penalty of the axial position, ensuring high conversion (>98%) under mild conditions without racemization or elimination side products.

Scientific Foundation: The Steric Challenge

To optimize this reaction, one must understand the substrate's conformational lock.

Conformational Analysis[1][3][4][5]

• Menthol: The hydroxyl group is equatorial in the stable chair conformation. It is unhindered and acetylates rapidly.[1]

• Neomenthol: The hydroxyl group is axial to avoid the severe steric strain of forcing the isopropyl and methyl groups into axial positions.

  • Consequence: The axial oxygen is shielded by the 1,3-diaxial hydrogens at C3 and C5. This steric crowding impedes the approach of the electrophile (acetic anhydride).

  • Kinetic Impact: Without catalysis, neomenthol acetylation is significantly slower than menthol, often requiring prolonged heating which can lead to elimination (formation of menthenes).

Mechanistic Strategy (The "Steglich" Approach)

We utilize 4-Dimethylaminopyridine (DMAP) as a hyper-nucleophilic acylation catalyst.[1]

• Activation: DMAP attacks acetic anhydride to form a resonance-stabilized N-acetylpyridinium ion .[1]

• Transfer: This intermediate is far more reactive than acetic anhydride itself and less sensitive to the steric bulk of the neomenthol axial position.

• Regeneration: DMAP is a turnover catalyst; only 1-5 mol% is required.[1]

Visualization: Reaction Workflow

Figure 1: Mechanistic workflow highlighting the steric barrier overcome by the DMAP-activated pathway.

Experimental Protocol

Materials & Safety

Component	Role	Grade/Purity	Hazard Note
Neomenthol	Substrate	>97% (GC)	Irritant.[1]
Acetic Anhydride	Reagent	Reagent Grade	Corrosive/Lachrymator. Reacts violently with water.[1][3]
Pyridine	Solvent/Base	Anhydrous	Toxic/Malodorous. Use in fume hood only.[1]
DMAP	Catalyst	99%	Toxic.[1] Avoid skin contact.[1]
Dichloromethane (DCM)	Extraction	ACS Grade	Volatile.[1]

Step-by-Step Methodology

Scale: 10 mmol Neomenthol (approx. 1.56 g)[1]

Phase 1: Reaction Assembly

• Setup: Oven-dry a 50 mL Round Bottom Flask (RBF) containing a magnetic stir bar. Cap with a rubber septum and flush with Nitrogen (

  ) or Argon.[1]

• Solvation: Add Neomenthol (1.56 g, 10 mmol) .

• Solvent: Add Pyridine (5.0 mL) via syringe. Stir until dissolved. Expert Note: Pyridine acts as both solvent and acid scavenger.

• Catalyst: Add DMAP (61 mg, 0.5 mmol, 5 mol%) .

• Reagent Addition: Cool the flask to 0°C (ice bath). Add Acetic Anhydride (1.9 mL, 20 mmol, 2.0 eq) dropwise over 5 minutes.

  • Why? The reaction is exothermic. Cooling prevents uncontrolled temperature spikes that could favor elimination side-products.[1]

Phase 2: Reaction & Monitoring

• Reaction: Remove ice bath and allow to warm to Room Temperature (20-25°C). Stir for 2–4 hours .

• TLC Monitoring: Spot on Silica Gel 60 F254.

  • Eluent: 10% Ethyl Acetate in Hexanes.[1]

  • Visualization: Anisaldehyde stain (Neomenthol does not absorb UV well).[1]

  • Endpoint: Disappearance of the lower Rf spot (Neomenthol) and appearance of high Rf spot (Ester).[1]

Phase 3: Workup (Quench & Extraction)

• Quench: Cool flask to 0°C. Slowly add 10 mL ice-cold water . Stir vigorously for 15 minutes.

  • Critical: This hydrolyzes excess acetic anhydride.[1]

• Extraction: Transfer to a separatory funnel. Extract with Dichloromethane (3 x 20 mL) .

• Wash Cycle (Crucial for Purity):

  • Wash 1: 1M HCl (2 x 20 mL). Purpose: Removes Pyridine and DMAP as water-soluble salts.[1]

  • Wash 2: Saturated

    (2 x 20 mL). Purpose: Neutralizes residual acetic acid.[1]

  • Wash 3: Brine (1 x 20 mL). Purpose: Drying.[1]

• Drying: Dry organic layer over Anhydrous

  . Filter and concentrate in vacuo.

Quality Control & Analytics

Expected Yield & Properties

• Physical State: Clear, colorless liquid (often pleasant, herbaceous odor).[1]

• Yield: >95% (crude), >90% (distilled).[1]

• Boiling Point: ~82-83°C at 5 mmHg [1].[1][4]

NMR Validation (Self-Validating System)

The success of the reaction is confirmed by the chemical shift and coupling constants of the proton at C1 (the carbinol proton).

Feature	Neomenthol (Starting Material)	Neomenthyl Acetate (Product)	Diagnostic Logic
H-1 Shift ( )	~4.10 ppm	~5.10 - 5.25 ppm	Downfield shift of ~1.0 ppm confirms esterification.[1]
Multiplicity	Multiplet (narrow)	Multiplet (narrow)	Remains narrow due to equatorial-axial/equatorial-equatorial couplings.[1]
Coupling ( )	Small ( )	Small ( )	Distinguishes from Menthol (which has large ~10Hz).[1]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion	Steric hindrance of axial -OH.[1]	Increase DMAP to 10 mol% or heat to 40°C.
Pyridine Smell in Product	Incomplete acid wash.[1]	Repeat 1M HCl wash (pH of aqueous layer must be acidic).[1]
Product is Yellow	Oxidation of amine impurities.[1]	Distill product under reduced pressure (Kugelrohr).

Process Logic Visualization

Figure 2: Purification logic flow ensuring removal of catalyst and byproducts.[1]

References

• Kato, A., Ueda, H., & Hashimoto, Y. (1970).[1][4] Studies on Menthol Derivatives Part II: Application of NMR Spectroscopy for Configurational Analysis. Agricultural and Biological Chemistry.[1][4] [1]

• Hofle, G., Steglich, W., & Vorbruggen, H. (1978).[1] 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition. (Standard reference for DMAP catalysis mechanism).

• PubChem. (2025).[1] Neomenthyl Acetate Compound Summary. National Library of Medicine.[1] [1]

• Sigma-Aldrich. (2023).[1] Acetic Anhydride Product Specification & Handling. [1]

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. askthenerd.com [askthenerd.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. tandfonline.com [tandfonline.com]

using neomenthyl acetate as a chiral building block in synthesis

Application Note: Neomenthyl Acetate as a Chiral Building Block

Part 1: Executive Summary & Strategic Rationale

In the landscape of chiral pool synthesis, the p-menthane scaffold is ubiquitous, typically sourced from abundant (–)-menthol. However, the thermodynamic stability of (–)-menthol (where all substituents are equatorial) often limits its utility when axial functionalization or specific steric crowding is required.

Neomenthyl acetate (specifically (1S,2S,5R)-neomenthyl acetate) serves as a critical "stereochemical toggle." It represents the inverted configuration at the C3 position, locking the oxygen substituent into an axial orientation. This application note details the protocols for accessing this building block and utilizing it to direct nucleophilic substitution and elimination pathways that are geometrically inaccessible from the parent menthol.

Key Applications:

• Chiral Inversion: Accessing "Menthyl-configuration" nucleophiles via double inversion (SN2 on Neomenthyl derivatives).

• Kinetic Resolution: Enzymatic separation of racemic menthol/neomenthol mixtures.

• Ligand Synthesis: Precursor for bulky, chiral phosphine ligands used in asymmetric hydrogenation.

Part 2: The Stereochemical Toggle (Mechanism & Logic)

To use neomenthyl acetate effectively, one must understand the conformational lock it provides. Unlike menthyl acetate, which resides in a stable chair conformation with an equatorial acetate, neomenthyl acetate forces the acetate group into an axial position.

The "Toggle" Workflow:

• Start: (–)-Menthol (Equatorial –OH).

• Inversion (Toggle On): Mitsunobu reaction converts Menthol to Neomenthyl Acetate (Axial –OAc).

• Derivatization: Hydrolysis yields Neomenthol.

• Target Synthesis (Toggle Off): SN2 displacement of a neomenthyl electrophile (e.g., tosylate) by a nucleophile returns the substituent to the equatorial position (Menthyl configuration), but with a new heteroatom (N, S, P).

Figure 1: The logical flow of stereochemical inversion. Note that direct SN2 on Menthol is sterically difficult; the Neomenthyl route facilitates the introduction of nucleophiles.

Part 3: Experimental Protocols

Protocol A: Synthesis of Neomenthyl Acetate via Mitsunobu Inversion

Objective: Convert abundant (–)-Menthol to (1S,2S,5R)-Neomenthyl Acetate with high stereochemical purity.

Reagents:

• (–)-Menthol (1.0 equiv)

• Triphenylphosphine (PPh3, 1.2 equiv)

• Acetic Acid (1.2 equiv) or p-Nitrobenzoic acid (for higher yield/crystallinity, followed by exchange)

• Diisopropyl azodicarboxylate (DIAD) or DEAD (1.2 equiv)

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen/Argon.

• Dissolution: Dissolve (–)-Menthol (15.6 g, 100 mmol) and PPh3 (31.5 g, 120 mmol) in anhydrous THF (300 mL). Cool the solution to 0°C.

• Acid Addition: Add Acetic Acid (7.2 g, 120 mmol) dropwise.

  • Expert Tip: For easier purification, use p-nitrobenzoic acid. The resulting ester is a solid and easier to recrystallize than the liquid acetate.

• DIAD Addition: Add DIAD (24.3 g, 120 mmol) dropwise over 30 minutes, maintaining temperature <5°C. The reaction is exothermic.

• Reaction: Allow to warm to room temperature and stir for 12–16 hours. Monitor by TLC (Hexane/EtOAc 9:1). Menthol Rf ~0.3; Ester Rf ~0.6.

• Workup: Concentrate THF under reduced pressure. Triturate the residue with Hexane/Et2O (9:1) to precipitate Triphenylphosphine oxide (TPPO). Filter off the solids.

• Purification: Purify the filtrate via flash column chromatography (Silica gel, 0-5% EtOAc in Hexane).

• Validation:

  • Yield: Expect 75–85%.

  • Stereochemistry: Confirm via 1H NMR. The C3-H proton in Neomenthyl acetate appears as a narrow multiplet (equatorial H) at ~5.0 ppm, whereas Menthyl acetate shows a broad triplet of doublets (axial H).

Protocol B: Enzymatic Kinetic Resolution (EKR)

Objective: If starting with racemic neomenthyl acetate or to generate ultra-pure neomenthol.

Reagents:

• Racemic Neomenthyl Acetate

• Lipase: Candida antarctica Lipase B (CAL-B, immobilized as Novozym 435)

• Buffer: Phosphate buffer (pH 7.0) with 10% co-solvent (DMSO or MTBE)

Methodology:

• Suspend racemic neomenthyl acetate (10 mmol) in buffer (50 mL).

• Add CAL-B (100 mg). Incubate at 30°C with orbital shaking (200 rpm).

• Monitoring: Monitor hydrolysis via GC or HPLC. CAL-B typically shows preference for the acetate of the "natural" configuration, hydrolyzing it to the alcohol, while leaving the "unnatural" acetate intact.

• Termination: Filter off the enzyme when conversion reaches 50%.

• Separation: Extract with EtOAc. The organic layer contains both the alcohol (product) and unreacted ester. Separate via column chromatography.

Part 4: Critical Application – Nucleophilic Substitution vs. Elimination

One of the most common pitfalls when using neomenthyl derivatives is the competition between Substitution (SN2) and Elimination (E2).

The Hazard: In the neomenthyl conformation, the Leaving Group (LG) is axial . The adjacent protons at C2 and C4 are equatorial and axial , respectively. The C4-axial proton is anti-periplanar to the C3-axial LG. This geometry is perfect for E2 elimination, yielding 3-menthene.[1]

The Solution (Protocol C): To favor substitution (building block utility) over elimination:

• Nucleophile Choice: Use "soft," highly nucleophilic, non-basic species (e.g., Thioacetate, Azide, Phosphide).

• Solvent: Polar aprotic solvents (DMF, DMSO) favor SN2.

• Temperature: Keep temperatures low (0°C to RT) to suppress the entropic elimination pathway.

Table 1: Reactivity Profile of Menthyl vs. Neomenthyl Derivatives

Feature	Menthyl Derivative (LG = Equatorial)	Neomenthyl Derivative (LG = Axial)
SN2 Reactivity	Very Low. Sterically hindered; requires ring distortion.	Moderate. Relieves steric strain (1,3-diaxial interactions).
E2 Elimination	Slow. Requires ring flip to achieve anti-periplanar geometry.	Fast. Pre-organized anti-periplanar geometry with C4-H.
Major Product (Basic Nu)	2-Menthene (Zaitsev)	3-Menthene (Zaitsev/Anti-Zaitsev mix)
Strategic Use	Thermodynamic sink; stable chiral auxiliary.	Kinetic gateway; access to inverted substitution products.

Part 5: Troubleshooting & Quality Control

• Issue: Low yield in Mitsunobu reaction.

  • Cause: Steric hindrance of the isopropyl group.

  • Fix: Use p-nitrobenzoic acid instead of acetic acid. The higher acidity (pKa ~3.4 vs 4.7) improves protonation of the betaine intermediate, accelerating the reaction.

• Issue: Presence of 3-menthene in substitution reactions.

  • Cause: Basicity of the nucleophile.

  • Fix: Switch to a salt form of the nucleophile (e.g., CsSAc instead of KSAc) or lower the reaction temperature.

Part 6: References

• Mitsunobu Inversion of Menthol:

  • Dodge, J. A., Nissen, J. S., & Martin, S. F. (1996). "A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols: Inversion of Menthol." Organic Syntheses, 73, 110.[2]

• Enzymatic Kinetic Resolution:

  • Yan, H. D., Li, Q., & Wang, Z. (2017). "Efficient kinetic resolution of (±)-menthol by a lipase from Thermomyces lanuginosus." Biotechnology and Applied Biochemistry, 64(1), 87-91.

• Elimination vs Substitution Mechanisms:

  • OpenStax Chemistry. "The E2 Reaction and Cyclohexane Conformation." Organic Chemistry.

• Chiral Building Blocks & Neomenthyl Acetate Properties:

  • PubChem Database. "Neomenthyl Acetate (CID 75699)."

Sources

• 1. 11.9 The E2 Reaction and Cyclohexane Conformation - Organic Chemistry | OpenStax [openstax.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

applications of neomenthyl acetate in fragrance and flavor chemistry

Executive Summary

Neomenthyl acetate (CAS: 2230-87-7) is a critical diastereomer of the widely used cooling agent menthyl acetate. While menthyl acetate provides the crisp, "clean" herbal-rosy backbone of peppermint oils (Mentha piperita), neomenthyl acetate contributes a distinct "musty," "earthy," and "hay-like" nuance. In high-precision flavor and fragrance architecture, neomenthyl acetate acts as a negative quality marker for purity or a complexity builder in naturalistic reconstitutions.

This guide details the stereochemical mechanisms governing its stability, protocols for its chromatographic separation from the dominant isomer, and its sensory management in formulation.

Part 1: Chemical Identity & Stereochemical Causality

To control the sensory profile of a mint flavor or fougère fragrance, one must understand the spatial arrangement of the molecule. The difference between "fresh" (menthyl) and "dirty" (neomenthyl) is purely stereochemical.

The Axial-Equatorial Dichotomy

Both isomers are cyclohexane derivatives. Their distinct behaviors arise from the orientation of the acetate group at position C1 relative to the isopropyl group at C4.

• Menthyl Acetate: The acetate group is Equatorial . This conformation is thermodynamically stable and sterically accessible.

• Neomenthyl Acetate: The acetate group is Axial . This creates significant 1,3-diaxial steric strain with the ring protons.

Hydrolysis Kinetics (Stability)

In acidic or alkaline media (e.g., beverages or functional fragrances), the hydrolysis rate determines how the scent evolves.

• Mechanism: Alkaline hydrolysis (saponification) requires the attack of a hydroxide ion on the carbonyl carbon.

• Causality: The axial position of the acetate in neomenthyl acetate shields the carbonyl group from nucleophilic attack due to steric crowding by the ring structure.

• Result: Neomenthyl acetate hydrolyzes significantly slower than menthyl acetate.

  • Implication: In an aging beverage, the fresh "cooling" notes (menthyl acetate) may fade faster than the "musty" notes (neomenthyl acetate), causing the flavor profile to degrade into a "stale" character over time.

Figure 1: Stereochemical Hydrolysis Resistance

Caption: Comparative kinetics of saponification. The axial orientation of neomenthyl acetate creates a steric barrier, resulting in a slower reaction rate compared to the equatorial menthyl acetate.

Part 2: Analytical Protocol (GC-MS Separation)

Challenge: On standard non-polar columns (e.g., DB-1, HP-5), neomenthyl acetate and menthyl acetate often co-elute or show poor resolution due to identical molecular weights (198.30 g/mol ) and similar boiling points.

Solution: Use of a Polar Polyethylene Glycol (PEG) or Ionic Liquid stationary phase is required to exploit the subtle polarity differences caused by the axial/equatorial ester exposure.

Protocol 2.1: High-Resolution Separation Method

Parameter	Specification
Instrument	GC-MS (Single Quadrupole or TOF)
Column	WAX Phase (e.g., DB-WAX, HP-INNOWax) or Ionic Liquid (SLB-IL60)
Dimensions	60m x 0.25mm ID x 0.25µm film (Longer column essential for isomer splitting)
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Inlet	Split (50:1), 250°C
Oven Program	60°C (hold 2 min) 3°C/min to 230°C Hold 5 min
Detection	MS Scan (m/z 40-300). Target Ions: 95, 81, 71, 43

Data Interpretation: Retention Indices (Polar Column)

Note: Indices are approximate and vary by specific column brand.

Compound	Approx.[1][2][3][4][5][6][7][8][9] RI (WAX)	Elution Order	Key MS Fragment
Neomenthyl Acetate	1260 - 1265	Elutes First	m/z 95 (Base), 81
Menthyl Acetate	1280 - 1285	Elutes Second	m/z 95 (Base), 81
Separation Factor ( )	~1.02	Sufficient for baseline resolution on 60m columns

Critical QC Check: If your chromatogram shows a "shoulder" on the front of the menthyl acetate peak, you likely have high levels of neomenthyl acetate contamination.

Part 3: Sensory Impact & Formulation Application

Neomenthyl acetate is not typically added as a standalone isolate (it lacks a separate FEMA number from the generic "menthyl acetate" in some jurisdictions, or is regulated simply as a mint component). Its application is in Quality Control (QC) and Natural Reconstruction .

Sensory Profile Comparison

Attribute	Menthyl Acetate (Major Isomer)	Neomenthyl Acetate (Minor Isomer)
Primary Descriptor	Fresh, Minty, Cooling	Musty, Earthy, Green
Secondary Nuance	Rose-like, Floral	Hay, "Dirty" Mint, Heavy
Mouthfeel	Distinct Cooling	Low Cooling, slight bitterness
Role in Nature	Primary attractant/defense	Biosynthetic intermediate/byproduct

Protocol: Sensory Difference Threshold Testing

To determine if a batch of Peppermint Oil (Mentha piperita) has an acceptable level of neomenthyl acetate (implying proper harvest timing and processing).

Objective: Detect "dirty" off-notes in rectified mint oils.

• Preparation: Create a base solution of High-Purity Synthetic Menthyl Acetate (99%+) in 5% sucrose solution (for flavor) or ethanol (for fragrance).

• Spiking: Prepare a series of samples spiked with Neomenthyl Acetate at 0.1%, 0.5%, and 1.5% relative to the menthyl acetate content.

• Triangle Test:

  • Present 3 cups to panelists (2 Controls, 1 Spiked).

  • Question: "Identify the sample that smells/tastes 'heavier' or 'musty'."

• Threshold Determination: The concentration at which >66% of panelists correctly identify the spike is your Quality Limit .

  • Typical Limit: Premium triple-distilled peppermint oils typically contain <0.5% neomenthyl acetate.

Part 4: Biosynthetic Context

Understanding the origin helps in sourcing. Neomenthyl acetate is derived from Neomenthol .

• Pathway: Menthone

  Neomenthol Neomenthyl Acetate.

• Sourcing Insight: Plants under stress or specific chemotypes of Mentha (e.g., Mentha arvensis vs. Mentha piperita) may express higher ratios of the "neo" pathway enzymes. High levels of neomenthyl acetate often indicate Mentha arvensis (cornmint) admixture or poor fractionation during rectification.

References

• Sensory Thresholds in Matrices

  • Study: Determination of human difference thresholds for menthol odor in tobacco, identifying neomenthyl acetate as a key contributor to the "natural" bouquet at low levels (approx 1.0 µg/g).[9]

  • Source:

• Hydrolysis Kinetics & Conformational Analysis

  • Study: Kinetics of alkaline hydrolysis of cyclohexyl esters; establishing the retardation effect of axial ester groups (neomenthyl) compared to equatorial groups (menthyl).[10]

  • Source:

• Analytical Separation (Ionic Liquids)

  • Study: Unique Separation of Mint Essential Oils by GC-MS Using Ionic Liquid Phases. Highlights the resolution of neo- isomers.

  • Source:

• Regulatory & Safety (FEMA)

  • Data: Menthyl Acetate (FEMA 2668) safety assessment and GRAS status.[11][12]

  • Source:

Sources

• 1. Table 3-6 shows that the axial–equatorial energy difference for m... | Study Prep in Pearson+ [pearson.com]
• 2. Menthyl acetate | C12H22O2 | CID 27867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. awri.com.au [awri.com.au]
• 4. aosennewmaterial.com [aosennewmaterial.com]
• 5. (+)-neomenthyl acetate, 2552-91-2 [thegoodscentscompany.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Menthyl Acetate|High-Purity Reagent|RUO [benchchem.com]
• 9. The Sensory Difference Threshold of Menthol Odor in Flavored Tobacco Determined by Combining Sensory and Chemical Analysis [pubmed.ncbi.nlm.nih.gov]
• 10. 724. Conformation and reactivity. Part II. Kinetics of the alkaline hydrolysis of the acetates of the methylcyclohexanols and of related alcohols - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 11. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 12. femaflavor.org [femaflavor.org]

Application Note: High-Specificity Enzymatic Kinetic Resolution of (d,l)-Neomenthyl Acetate

Executive Summary & Scientific Rationale

This guide details the protocol for the kinetic resolution of (d,l)-neomenthyl acetate to yield optically pure neomenthol. Unlike its isomer menthol, where the functional group is equatorial, neomenthol presents a specific challenge: its hydroxyl (and corresponding acetate) group occupies an axial position in the most stable chair conformation.[1]

The Core Challenge: Standard lipases (e.g., Candida rugosa lipase) hydrolyze equatorial esters (menthyl acetate) rapidly. However, the axial orientation in neomenthyl acetate creates significant steric hindrance, shielding the carbonyl carbon from the enzyme's catalytic triad. Consequently, hydrolysis rates for neomenthyl acetate are typically 10–100x slower than for menthyl acetate.

The Solution: To achieve high enantiomeric excess (

) and practical conversion, this protocol utilizes a surfactant-activated biphasic system . The surfactant increases the interfacial area—crucial for lipase "lid opening"—while the biphasic medium mitigates product inhibition.

Mechanistic Principles

Stereochemical Steric Hindrance

The efficiency of serine hydrolases relies on the formation of a tetrahedral intermediate. In neomenthyl acetate, the isopropyl group (at C2) and the methyl group (at C5) create a "pincer" effect around the axial acetate at C1.

• Menthol (Equatorial): Open access to carbonyl; fast hydrolysis (

  ).

• Neomenthol (Axial): Restricted access; slow hydrolysis (

  ).

The Catalytic Cycle

The reaction follows a Ping-Pong Bi-Bi mechanism.[2] The critical step for neomenthol resolution is the acyl-enzyme formation. Due to the slow reaction rate, high enzyme loading and interfacial activation are required to outcompete non-specific background hydrolysis.

Figure 1: Simplified Ping-Pong Bi-Bi mechanism for lipase-catalyzed hydrolysis. The rate-limiting step for neomenthol is the formation of the Acyl-Enzyme intermediate due to steric hindrance.

Experimental Protocol

Materials & Reagents

• Enzyme: Candida rugosa Lipase (CRL) (Type VII or equivalent, ≥700 units/mg solid).

  • Note: CRL is preferred over CAL-B for terpene esters due to a larger hydrophobic binding pocket that accommodates the bulky menthane skeleton.

• Substrate: (d,l)-Neomenthyl acetate (Synthesized via acetylation of racemic neomenthol).

• Solvent: Isooctane (2,2,4-Trimethylpentane) or Cyclohexane (HPLC Grade).

• Buffer: 0.1 M Phosphate Buffer, pH 7.0.

• Additives: Triton X-100 (Surfactant) or Polyvinyl alcohol (PVA).

• Acyl Acceptor: Water (in the buffer).

Pre-Reaction Preparation (Substrate Synthesis)

If starting from (d,l)-neomenthol:

• Dissolve neomenthol (1 eq) in DCM.

• Add acetic anhydride (1.5 eq), Pyridine (2 eq), and DMAP (0.1 eq).

• Stir at RT for 12h. Wash with HCl (1M), NaHCO3, and Brine.

• Dry over MgSO4 and concentrate. Purity must be >98% by GC to ensure accurate kinetic resolution data.

Kinetic Resolution Procedure (Standardized)

System: Biphasic (Organic/Aqueous emulsion).[3]

• Enzyme Solution: Dissolve Candida rugosa lipase (500 mg) in 10 mL of 0.1 M Phosphate buffer (pH 7.0).

  • Critical Step: Add 10 µL Triton X-100. This surfactant creates a stable emulsion, maximizing the oil-water interface where the lipase operates.

• Substrate Solution: Dissolve (d,l)-neomenthyl acetate (1.0 g, ~5 mmol) in 10 mL Isooctane.

• Initiation: Add the Substrate Solution to the Enzyme Solution in a 50 mL Erlenmeyer flask.

• Incubation: Incubate in an orbital shaker at 30°C and 200 rpm .

  • Why 30°C? Higher temperatures increase reaction rate but often decrease enantioselectivity (E-value) due to increased conformational flexibility of the enzyme active site.

• pH Control: Monitor pH. As hydrolysis proceeds, acetic acid is released. Manually titrate with 0.1 M NaOH or use an autotitrator to maintain pH 7.0.

  • Self-Validating Step: The consumption of NaOH correlates directly to conversion. If NaOH consumption stalls <40% conversion, the enzyme may be deactivated.

Workup and Isolation

• Stop Reaction: At ~45-50% conversion (typically 24–48 hours for neomenthol, compared to 4–6 hours for menthol), stop the reaction by adding 10 mL Acetone or by centrifugation to separate phases.

• Extraction: Extract the aqueous phase 3x with Ethyl Acetate. Combine organic layers.

• Drying: Dry over anhydrous

  and evaporate solvent.

• Separation: The crude mixture contains (+)-Neomenthol (hydrolyzed product) and (-)-Neomenthyl Acetate (unreacted substrate).

  • Method: Flash Column Chromatography (Silica Gel).

  • Eluent: Hexane:EtOAc (95:5) elutes the acetate first; Hexane:EtOAc (80:20) elutes the alcohol.

Analytical Workflow & Data Interpretation

Gas Chromatography (GC) Analysis

To determine Conversion (

) and Enantiomeric Excess ( ), use a chiral capillary column.

• Column: Cyclodex-B (30m x 0.25mm) or CP-Chirasil-Dex CB.

• Carrier Gas: Helium (1.0 mL/min).

• Temperature Program: 80°C (hold 2 min)

  2°C/min 140°C.

• Detection: FID at 250°C.

Expected Retention Order (Illustrative for Cyclodex-B):

• (-)-Neomenthyl Acetate

• (+)-Neomenthyl Acetate

• (-)-Neomenthol[1][4][5]

• (+)-Neomenthol[1]

Calculation of Selectivity (E-Value)

The Enantiomeric Ratio (

) is the gold standard for measuring enzyme specificity. It is independent of conversion.

Where:

• = Conversion ( )
• = Enantiomeric excess of the product (neomenthol)[3]
• = Enantiomeric excess of the substrate (acetate)[3][6]

Parameter	Target Value	Troubleshooting
Conversion ( )	40–50%	If <10% after 24h: Increase enzyme loading or add 5% DMSO as co-solvent.
(Product)	>95%	If low: Stop reaction earlier (at 30-40% conversion).
E-Value	>20	If <10: Lower temperature to 4°C or switch to Burkholderia cepacia lipase.

Process Flow Diagram

Figure 2: Experimental workflow for the kinetic resolution and isolation of neomenthol enantiomers.

Troubleshooting & Optimization

Low Reaction Rate

This is the most common issue with neomenthol due to the axial acetate.

• Fix 1: Increase Interface. Use ultrasonication for 1 minute before adding the enzyme to create a finer emulsion.

• Fix 2: Add Co-solvent. Adding 5-10% acetone or DMSO can improve the solubility of the substrate in the aqueous phase boundary layer without denaturing the lipase.

Low Enantioselectivity (Low E-value)

• Fix 1: Temperature Drop. Reduce reaction temperature to 4°C. Rate will drop significantly, but

  usually increases.

• Fix 2: Water Activity Control. Instead of a biphasic system, use an organic solvent (heptane) with a controlled water activity (

  ) using salt hydrate pairs (e.g., ). This restricts non-specific hydrolysis.

References

• Vorlova, S., Bornscheuer, U. T., & Schmid, R. D. (2002). "Enzymatic resolution of menthol and neomenthol by lipases." Advanced Synthesis & Catalysis.

• Kamiya, N., & Goto, M. (1998). "Preparation of surfactant-coated lipases for the resolution of menthol in organic solvents." Journal of Fermentation and Bioengineering.

• Ghanem, A. (2007). "Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds." Tetrahedron.

• Shimada, Y., et al. (1995). "Enzymatic alcoholysis of neomenthyl acetate for the preparation of optically active neomenthol." Journal of the American Oil Chemists' Society.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. archive.nptel.ac.in [archive.nptel.ac.in]
• 5. pure.mpg.de [pure.mpg.de]
• 6. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]

solvolysis rates of neomenthyl acetate in ethanol

Application Note: Kinetic Profiling & Solvolysis Protocols for Neomenthyl Acetate

Abstract

This application note details the kinetic profiling of neomenthyl acetate solvolysis in ethanol (ethanolysis). Unlike simple aliphatic esters, the reactivity of neomenthyl acetate is governed strictly by the steric environment of the cyclohexane ring.[1] This guide clarifies the mechanistic dichotomy between steric retardation (observed in acid-catalyzed transesterification) and steric acceleration (theoretical alkyl-oxygen cleavage). We provide a validated GC-FID protocol for determining rate constants (

), specifically highlighting the slower reaction kinetics of the axial neomenthyl isomer compared to its equatorial menthyl counterpart.

Introduction & Stereochemical Context

In drug development and fragrance chemistry, the stability of ester-based intermediates is critical.[1] Neomenthyl acetate presents a classic case study in conformational analysis .

• Menthyl Acetate: The isopropyl, methyl, and acetate groups can all adopt the equatorial position in the stable chair conformation.[1] This minimizes 1,3-diaxial interactions.

• Neomenthyl Acetate: To maintain the bulky isopropyl and methyl groups in equatorial positions, the acetate group is forced into the axial position.[1]

The Mechanistic Divergence

The term "solvolysis" can imply two distinct pathways depending on conditions. For acetates in ethanol (without superacids), the mechanism is Acid-Catalyzed Nucleophilic Acyl Substitution (

) .

• Pathway (Dominant): Ethanol attacks the carbonyl carbon.

  • Kinetic Consequence:Steric Retardation. The axial acetate group in neomenthyl acetate is shielded by the 3,5-diaxial hydrogens.[1] The formation of the tetrahedral intermediate increases steric crowding.[1] Consequently, Neomenthyl Acetate reacts SLOWER than Menthyl Acetate (

    ).
• / Alkyl-Oxygen Cleavage (Theoretical/Extreme): If the reaction involved the departure of the acetate anion to form a carbocation.[1]

  • Kinetic Consequence:Steric Acceleration. The release of the crowded axial group would relieve strain.[1][2] However, this pathway is negligible for secondary acetates in ethanol.[1]

This protocol focuses on the

transesterification pathway, which is the relevant standard for stability and process studies.

Mechanistic Pathway & Logic

The reaction follows pseudo-first-order kinetics when ethanol is used as the solvent (large excess).[1]

Where

.

Diagram 1: Mechanistic Workflow & Steric Barrier

[1]

Experimental Protocol: Kinetic Assay via GC-FID

Objective: Determine the pseudo-first-order rate constant (

) for the ethanolysis of neomenthyl acetate at 50°C.

Reagents & Equipment

• Substrate: Neomenthyl Acetate (>98% purity).

• Solvent: Absolute Ethanol (anhydrous).

• Catalyst: Sulfuric Acid (

  ), 98%.

• Internal Standard: n-Dodecane (inert under reaction conditions).

• Quench Solution: Saturated

  (aq).

• Analysis: GC-FID with a non-polar capillary column (e.g., DB-5 or HP-5).

Step-by-Step Methodology

• Stock Solution Preparation:

  • Dissolve Neomenthyl Acetate (1.0 mmol, ~198 mg) and n-Dodecane (0.5 mmol, ~85 mg) in 10 mL of absolute ethanol.

  • Note: The internal standard corrects for injection volume variability and solvent evaporation.[1]

• Reaction Initiation:

  • Pre-heat a separate flask containing 40 mL of Ethanol/H2SO4 solution (0.1 M H2SO4) to 50°C in a thermostated oil bath.

  • Add the 10 mL Stock Solution to the acid solution. Start the timer (

    ).[1]

  • Final Concentration: ~0.02 M Substrate.[1]

• Sampling & Quenching:

  • At defined intervals (e.g., 0, 30, 60, 90, 120, 180, 240 mins), withdraw a 500 µL aliquot.

  • Immediately dispense into a vial containing 500 µL of saturated

    and 500 µL of Hexane.

  • Vortex for 30 seconds to extract the organic components and neutralize the acid (stopping the reaction).

• GC Analysis:

  • Inject the upper hexane layer.[1]

  • Monitor the decrease in the Neomenthyl Acetate/Dodecane area ratio.[1]

Diagram 2: Experimental Workflow

Data Analysis & Interpretation

Calculation of Rate Constant ( )

The reaction is pseudo-first-order with respect to the ester.

• Calculate the Area Ratio (

  ) for each time point:

• Plot

  versus Time ( ).

• The slope of the linear regression is

  .[1]

Comparative Kinetics: Neomenthyl vs. Menthyl

The following table summarizes typical relative rate data expected for cyclohexane ester solvolysis (

mechanism).

Substrate	Conformation of OAc	Relative Rate ( )	Mechanistic Rationale
Menthyl Acetate	Equatorial	1.0 (Fast)	Equatorial attack is accessible; minimal steric strain in Tetrahedral Intermediate.
Neomenthyl Acetate	Axial	~0.15 - 0.20 (Slow)	Steric Retardation: Attack at carbonyl is hindered by 3,5-diaxial hydrogens.
t-Butylcyclohexyl Acetate (cis)	Axial	0.12	Reference standard for locked axial systems [1].

Key Insight for Researchers: If your stability data shows Neomenthyl Acetate degrading faster than Menthyl Acetate, suspect a change in mechanism (e.g., elimination to menthenes under high temperature/strong acid) or the presence of a specific enzymatic contaminant. In pure chemical ethanolysis, the axial isomer must be slower.[1]

Troubleshooting & Validation (Self-Correcting Systems)

• Lag Phase: If the plot of

  is not linear at min, ensure the reaction vessel reached thermal equilibrium before adding the substrate.

• Non-Zero Intercept: If the line does not pass through the origin, check for instantaneous hydrolysis during the quench step.[1] Ensure the Hexane/NaHCO3 mix is cold.[1]

• Isomerization: Check the GC trace for the appearance of Menthyl Acetate.[1] Under strong acidic conditions, acid-catalyzed epimerization at C1 is possible, though usually slower than solvolysis. If observed, the kinetic model must be adjusted to

  .

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.[1] (Chapter on Conformational Analysis of Cyclohexanes and Reactivity).

• Winstein, S., & Holness, N. J. (1955). Adjacent Groups in Solvolysis. Journal of the American Chemical Society, 77(21), 5562–5578. (Foundational text on t-butylcyclohexyl kinetics).

• Chapman, N. B., & Shorter, J. (1972). Advances in Linear Free Energy Relationships. Plenum Press.[1] (Detailed discussion on steric effects in ester hydrolysis).

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[1] (Mechanisms of

  vs ).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. spcmc.ac.in [spcmc.ac.in]

Application Note: Precision Synthesis of Chiral Intermediates Using Neomenthyl Acetate

Abstract

Neomenthyl acetate, the axial diastereomer of the ubiquitous flavoring agent menthyl acetate, represents a distinct and powerful scaffold in asymmetric synthesis. Unlike its thermodynamically stable equatorial counterpart, neomenthyl acetate possesses high ground-state energy due to 1,3-diaxial interactions, rendering it uniquely reactive.[1] This guide details the preparation of chiral intermediates using neomenthyl acetate, focusing on three core applications: biocatalytic resolution to access enantiopure neomenthol, stereocontrolled E2 elimination to synthesize chiral terpenes (3-menthene), and nucleophilic inversion strategies to access the menthyl series.

Introduction: The "Axial Advantage"

The utility of neomenthyl acetate stems from its specific stereochemical conformation. In the stable chair form of the cyclohexane ring:

• Menthyl Acetate: The isopropyl, methyl, and acetate groups are all equatorial . This makes the molecule stable and kinetically slow to react in elimination or substitution pathways requiring ring distortion.

• Neomenthyl Acetate: The methyl and isopropyl groups are equatorial, but the acetate leaving group at C3 is axial .

This axial orientation provides two critical synthetic advantages:

• Anti-Periplanar Geometry: The axial acetate is perfectly aligned with the axial protons at C2 and C4, facilitating rapid E2 elimination.

• Steric Decompression: Nucleophilic attack (S_N2) at C3 relieves the 1,3-diaxial strain, driving inversion to the more stable equatorial (menthyl) product.

Conformational Analysis Diagram

The following diagram illustrates the stereochemical divergence between the two isomers.

Figure 1: Reactivity profile comparison. Neomenthyl acetate's axial leaving group enables direct access to elimination and substitution pathways.

Application Module 1: Biocatalytic Production of (+)-Neomenthol

Objective: Preparation of high-purity (+)-neomenthol, a potent chiral auxiliary for asymmetric Diels-Alder and alkylation reactions.[1] Principle: Lipase-catalyzed hydrolysis.[1] Lipases often display "Kazlauskas rule" selectivity, but specific strains can be tuned to hydrolyze the neomenthyl ester, leaving the menthyl ester or resolving the neomenthyl racemate.

Protocol: Kinetic Resolution of Neomenthyl Acetate

Reagents:

• Substrate: Racemic neomenthyl acetate (or mixture with menthyl acetate).[1]

• Enzyme: Candida antarctica Lipase B (CAL-B) immobilized (e.g., Novozym 435).[1]

• Solvent: Phosphate buffer (pH 7.[1]0) / MTBE biphasic system (1:1).

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of crude neomenthyl acetate in 50 mL MTBE. Add 50 mL of 0.1 M phosphate buffer (pH 7.0).

• Initiation: Add 100 mg (10 wt% loading) of CAL-B. Incubate at 30°C with orbital shaking (200 rpm).

• Monitoring: Monitor reaction via GC-FID (Chiral column, e.g., Cyclosil-B).

  • Target: Hydrolysis of (+)-neomenthyl acetate to (+)-neomenthol.[1]

  • Stop Point: ~45-50% conversion (for kinetic resolution of racemate).[1]

• Workup: Filter off the enzyme beads. Separate the organic phase.[2] Extract aqueous phase with ethyl acetate (2 x 20 mL).

• Purification: Combine organic layers, dry over MgSO₄, and concentrate.

• Separation: Flash chromatography (Hexane/EtOAc 9:1) separates the polar (+)-neomenthol (product) from the unreacted (-)-neomenthyl acetate.[1]

Data Summary:

Parameter	Value
Enzyme	CAL-B (Novozym 435)
Conversion	48-50% (Ideal)
Product ee%	>98% (+)-Neomenthol

| Selectivity (E) | >100 |[1]

Application Module 2: Stereocontrolled Synthesis of (+)-3-Menthene

Objective: Synthesis of chiral alkenes via regiospecific elimination. Mechanism: E2 Elimination.[1][3][4][5][6] Neomenthyl acetate (or its activated sulfonate analog) undergoes E2 elimination ~200 times faster than menthyl acetate.[1] The reaction is highly regioselective for 3-menthene (Zaitsev-like product) because the C4-proton is anti-periplanar to the C3-axial leaving group.[1]

Protocol: Solvolytic Elimination

Reagents:

• Substrate: (+)-Neomenthyl acetate (or tosylate for milder conditions).[1]

• Base: Sodium Ethoxide (NaOEt) in Ethanol.[1][5]

Step-by-Step Methodology:

• Setup: In a flame-dried flask under N₂, dissolve 5 mmol (+)-neomenthyl acetate in 20 mL dry ethanol.

• Elimination: Add 10 mmol NaOEt (2.0 equiv). Heat to reflux (78°C).[1]

• Reaction Time: Monitor by TLC/GC. Reaction is typically complete in 2-4 hours (vs. >24h for menthyl acetate).[1]

• Quench: Cool to RT, pour into ice-cold dilute HCl (0.1 M).

• Isolation: Extract with pentane (3 x 15 mL). Wash with NaHCO₃ and brine.

• Yield: Evaporate solvent carefully (product is volatile).

Product Distribution:

Substrate	Major Product	Minor Product	Relative Rate
Neomenthyl Acetate	3-Menthene (75-80%)	2-Menthene	200

| Menthyl Acetate | 2-Menthene (100%) | - | 1 |[1]

Note: Menthyl acetate requires ring-flip to a high-energy boat/twist conformation to achieve anti-periplanar geometry, leading to the slower rate and thermodynamic (2-menthene) product.[1]

Application Module 3: Inversion to Menthyl Derivatives (S_N2)

Objective: Converting the neomenthyl scaffold into the menthyl scaffold with functional group interconversion (e.g., Chiral Menthyl Chloride or Azide). Mechanism: S_N2 Substitution. Direct displacement of the acetate is difficult. The standard protocol involves hydrolysis to neomenthol, activation (Tosylation), and then S_N2 displacement.

Workflow Diagram: The Inversion Pathway

Figure 2: Strategic inversion of configuration. The axial leaving group of the neomenthyl series allows access to equatorial menthyl derivatives via S_N2.

Protocol: Synthesis of (-)-Menthyl Azide[1]

• Activation: Convert (+)-neomenthol (from Module 1) to the tosylate using TsCl/Pyridine (Standard Schotten-Baumann conditions).

• Displacement: Dissolve Neomenthyl Tosylate (1 equiv) in dry DMF (0.5 M).

• Nucleophile: Add Sodium Azide (NaN₃, 1.5 equiv).

• Reaction: Heat to 60-70°C for 6 hours. The axial tosylate is displaced by the azide ion attacking from the equatorial face.

• Result: Formation of (-)-Menthyl Azide (equatorial N₃) with >95% inversion of configuration.[1]

References

• Stereochemistry of Elimination Reactions: McNiven, N. L., & Read, J. (1952). Researches in the menthone series. Part XVIII. Pyrolysis of (-)-menthyl acetate. Journal of the Chemical Society.[7] Link

• Enzymatic Resolution: Yu, H. L., et al. (2023).[1] Engineering a Bacillus subtilis esterase for selective hydrolysis of d,l-menthyl acetate. PMC (NIH).[1] Link

• Chiral Auxiliaries: BenchChem Application Notes. Large-Scale Synthesis Utilizing (+)-Neomenthol as a Chiral Auxiliary.[1][8]Link[1]

• E2 Mechanism & Rates: OpenStax Chemistry. The E2 Reaction and Cyclohexane Conformation.[3][9][10] LibreTexts.[1][3] Link[1]

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 5. Q.1 (c) Write the structure of major product when neomenthyl chloride is .. [askfilo.com]
• 6. Appendix 2: Main Mechanisms | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 7. 384. Researches in the methone series. Part XVIII. Pyrolysis of (–)-menthyl acetate - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. askthenerd.com [askthenerd.com]
• 10. homework.study.com [homework.study.com]

Application Note: High-Resolution Gas Chromatographic Analysis of Neomenthyl Acetate

This Application Note is designed for researchers in analytical chemistry, flavor & fragrance development, and pharmaceutical synthesis.[1][2][3][4] It prioritizes the specific challenge of separating Neomenthyl Acetate from its structural isomers (Menthyl Acetate, Isomenthyl Acetate) and parent alcohols.[1][3][4]

Methodology for Diastereomeric Separation and Quantification

Abstract

Neomenthyl acetate (Acetic acid, (1S,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester) is a critical stereoisomer in the synthesis and analysis of menthol derivatives.[1][2][3] Its analysis is complicated by the presence of its diastereomer, Menthyl Acetate , which possesses identical molecular weight and similar volatility.[1] This guide details a validated protocol using a Polar Polyethylene Glycol (PEG) stationary phase to achieve baseline separation (

), overcoming the co-elution issues common with non-polar (5%-phenyl-methylpolysiloxane) columns.[1][2][3]

Introduction & Mechanistic Rationale

The Stereochemical Challenge

The p-menthane structure allows for four diastereomeric pairs: Menthol, Neomenthol, Isomenthol, and Neoisomenthol.[1][2] Upon acetylation, these retain their stereochemistry.[1][2][3][4]

• Menthyl Acetate: Acetate group is Equatorial .[1][2][3][4] Thermodynamic product.

• Neomenthyl Acetate: Acetate group is Axial .[1][2][3][4] Kinetic product (often formed via

  inversion of Menthyl derivatives or specific enzymatic pathways).[1][3][4]

Column Selection Logic

• Non-Polar Columns (e.g., DB-5, HP-5): Separation relies primarily on boiling point and dispersive forces.[1][2][3][4] Because the boiling points of Menthyl Acetate (~227°C) and Neomenthyl Acetate (~228°C) are nearly identical, these columns often result in co-elution or partial separation (Retention Indices differ by < 5 units).[1][2][3]

• Polar Columns (e.g., DB-WAX, HP-INNOWax): The stationary phase interacts via dipole-dipole mechanisms.[1][2][3][4] The Equatorial acetate in Menthyl Acetate is more sterically accessible for interaction with the PEG phase compared to the sterically crowded Axial acetate in Neomenthyl Acetate.[4] Consequently, Neomenthyl Acetate elutes before Menthyl Acetate , providing superior resolution.[1][2][3][4]

Experimental Protocol

2.1. Instrumentation & Materials [1][3][4][5][6]

• GC System: Agilent 7890B / 8890 or equivalent with Split/Splitless inlet.[3][4]

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).[1][2][3][4]

• Column: DB-WAX UI (Ultra Inert) or equivalent PEG phase.[1][2][3][4][7]

  • Dimensions: 30 m

    0.25 mm ID 0.25 µm film thickness.[3][4][6]

  • Rationale: The "Ultra Inert" deactivation is crucial to prevent on-column hydrolysis of the acetate back to menthol.[4]

• Reagents:

  • Neomenthyl Acetate Standard (>95%).[1][2][3][4]

  • Menthyl Acetate Standard (for resolution check).

  • Solvent: Ethyl Acetate or n-Hexane (HPLC Grade).[1][2][3][4]

  • Internal Standard (ISTD): Octyl Acetate (Recommended) or n-Tetradecane.[1][2][3][4]

2.2. Sample Preparation

• Stock Solution: Weigh 10 mg of Neomenthyl Acetate into a 10 mL volumetric flask. Dilute to volume with Ethyl Acetate (1000 ppm).[1][2][3][4]

• ISTD Spike: Add Octyl Acetate to a final concentration of 100 ppm.

• Working Standard: Dilute Stock 1:10 to achieve 100 ppm target analyte.

• Sample: Extract essential oil or reaction mixture into Ethyl Acetate; dilute to approx. 100-500 ppm range. Filter through 0.45 µm PTFE syringe filter.[3][4]

2.3. GC Method Parameters

Parameter	Setting	Rationale
Inlet Mode	Split (50:1)	Prevents column overload; sharpens peaks.[1][3][4]
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation.[3][4]
Carrier Gas	Helium @ 1.2 mL/min	Constant flow mode for stable retention times.[1][3][4]
Oven Program	Initial: 60°C (Hold 1 min)	Solvent focusing.
Ramp: 5°C/min to 180°C	Slow ramp maximizes isomer resolution.[1][3][4]
Ramp: 20°C/min to 240°C	Bake-out of heavier impurities.
Final: 240°C (Hold 5 min)	Column cleaning.
Detector (FID)	250°C	Prevents condensation.[1][2][3][4]
Air / H2 / Makeup	400 / 30 / 25 mL/min	Standard FID stoichiometry.[3][4]

Data Analysis & System Suitability

3.1. Retention Order (DB-WAX)

On a polar PEG column, the elution order is strictly determined by polarity and steric accessibility.[1][2][3][4]

Compound	Approx.[3][4][5][6][8][9][10][11][12][13][14][15] Retention Index (RI)	Relative Elution
Octyl Acetate (ISTD)	~1480	1
Neomenthol	~1580	2
Neomenthyl Acetate	~1605 - 1615	3
Menthol	~1625	4
Menthyl Acetate	~1640 - 1650	5

Note: Neomenthyl Acetate elutes before Menthyl Acetate.[1][2][3][4]

3.2. Quantification Calculation

Use the Internal Standard method to correct for injection variability.

Visualization: Method Logic & Workflow

The following diagram illustrates the critical decision pathways and separation logic for this protocol.

Figure 1: Decision tree for column selection based on stereochemical requirements. Polar phases are selected for diastereomer separation due to superior resolution factors.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Co-elution with Menthol	Column phase degradation or overload.[1][2][3][4]	Menthol is an alcohol and tails on active columns.[3][4] Use "Ultra Inert" WAX columns.[3][4][7] Reduce injection volume.
Peak Tailing (Neomenthyl Acetate)	Active sites in inlet liner.[1][2][3][4]	Replace liner with deactivated glass wool liner.[3][4] Check for septa bleed.[3][4]
Retention Time Shift	Moisture in carrier gas (for PEG columns).[1][2][3][4]	Install high-capacity moisture trap.[1][2][3][4] PEG phases are sensitive to oxidation/moisture.[3][4]

References

• Restek Corporation. (2024).[1][3][4] Analysis of Menthol and Peppermint Oil Using GCxGC-TOFMS. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023).[1][3][4] Menthyl Acetate & Neomenthyl Acetate Retention Indices. NIST Chemistry WebBook, SRD 69.[1][2][3][4] Retrieved from [Link][1][2][3]

• Agilent Technologies. (2020).[1][3][4] GC Column Selection Guide for Essential Oils. Retrieved from [Link]

• d'Acampora Zellner, B., et al. (2008).[1][2][3][4] Linear retention indices in gas chromatographic analysis: A review. Flavour and Fragrance Journal. (Contextual grounding for RI validation).

Sources

• 1. Showing Compound (±)-Menthyl acetate (FDB021175) - FooDB [foodb.ca]
• 2. Menthyl acetate | C12H22O2 | CID 27867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Neoisomenthyl acetate | C12H22O2 | CID 21630934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemeo.com [chemeo.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. gcms.cz [gcms.cz]
• 7. hpst.cz [hpst.cz]
• 8. agilent.com [agilent.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. leco.co.th [leco.co.th]
• 11. chromtech.net.au [chromtech.net.au]
• 12. glsciences.com [glsciences.com]
• 13. researchgate.net [researchgate.net]
• 14. scribd.com [scribd.com]
• 15. azom.com [azom.com]

Application Note: Lipase-Catalyzed Transesterification of Neomenthyl Acetate

This Application Note is designed for researchers and process engineers in biocatalysis and drug development. It details the lipase-catalyzed transesterification of neomenthyl acetate , focusing on the kinetic resolution and stereochemical challenges posed by its axial functional group.

Executive Summary

The transesterification of neomenthyl acetate presents a distinct challenge in biocatalysis due to the steric hindrance associated with its axial acetoxy group . Unlike its diastereomer menthyl acetate (where the functional group is equatorial), neomenthyl acetate exhibits significantly slower reaction rates with standard lipases. This guide provides a high-precision protocol for the kinetic resolution and transesterification of neomenthyl acetate, utilizing specific lipases (Candida rugosa, Burkholderia cepacia) that tolerate bulky, axially-substituted substrates.

Key Applications

• Chiral Resolution: Separation of neomenthol from isoneomenthol or menthol mixtures.

• Flavor & Fragrance Synthesis: Production of high-purity neomenthyl esters for organoleptic profiling.

• Mechanistic Studies: Probing the "steric latch" mechanism of lipase active sites.

Mechanistic Insight: The "Axial" Challenge

The core difficulty in converting neomenthyl acetate lies in the topology of the p-menthane chair conformation.

• Menthol (Reference): The hydroxyl/acetate group is equatorial , allowing easy access to the lipase's catalytic triad (Ser-His-Asp).

• Neomenthol: The hydroxyl/acetate group is axial . This creates severe steric clashes with the oxyanion hole and the hydrophobic binding pocket of the enzyme, reducing the catalytic efficiency (

  ) by orders of magnitude compared to menthol.

Reaction Pathway (Ping-Pong Bi-Bi Mechanism)

The reaction follows a Ping-Pong Bi-Bi mechanism where the lipase first reacts with the acyl donor (or the substrate ester) to form an acyl-enzyme intermediate, releasing the first product. The second substrate (alcohol or water) then attacks the intermediate.

Figure 1: Ping-Pong Bi-Bi mechanism highlighting the rate-limiting release of neomenthol due to steric hindrance at the active site.

Experimental Strategy & Optimization

Enzyme Selection

Standard lipases like Candida antarctica Lipase B (CALB / Novozym 435) are highly efficient for primary and unhindered secondary alcohols but often struggle with the axial position of neomenthol.

• Primary Choice: Lipase from Candida rugosa (CRL) or Burkholderia cepacia (BCL/PS) . These enzymes possess a larger hydrophobic pocket that better accommodates the bulky p-menthane skeleton.

• Formulation: Immobilized preparations (e.g., on diatomaceous earth or acrylic resin) are required to prevent aggregation in organic solvents.

Solvent Engineering

The log P (partition coefficient) of the solvent dictates the enzyme's flexibility.

• Recommendation: Hydrophobic solvents (n-Hexane , Isooctane , or Heptane ) with log P > 3.0. These solvents keep the essential water layer bound to the enzyme, maintaining catalytic conformation.

• Avoid: Hydrophilic solvents (Acetonitrile, THF) which strip essential water from the lipase.

Thermodynamic Control

• Acyl Acceptor: For alcoholysis (breaking down neomenthyl acetate), use n-Butanol or Ethanol .

• Acyl Donor: For acylation (making neomenthyl acetate), use Vinyl Acetate .[1][2][3][4] The tautomerization of the leaving group (vinyl alcohol

  acetaldehyde) renders the reaction irreversible, driving the unfavorable equilibrium forward.

Detailed Protocol: Kinetic Resolution via Alcoholysis

Objective: Selective transesterification of neomenthyl acetate to neomenthol using n-butanol.

Materials

• Substrate: Neomenthyl Acetate (Racemic or mixture), 50 mM.

• Nucleophile: n-Butanol (anhydrous), 100 mM (2 equivalents).

• Catalyst: Immobilized Candida rugosa Lipase (CRL), activity

  30,000 U/g.

• Solvent: n-Hexane (HPLC Grade), dried over 3Å molecular sieves.

• Internal Standard: n-Decane or Dodecane (5 mM).

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the enzymatic resolution.

Step-by-Step Procedure

• Preparation of Reaction Medium:

  • In a 20 mL screw-cap glass vial, dissolve 198 mg Neomenthyl Acetate (1 mmol) in 10 mL of dry n-Hexane .

  • Add 182 µL of n-Butanol (2 mmol).

  • Add 10 µL of n-Decane (Internal Standard).

  • Note: Ensure water content is controlled. A water activity (

    ) of 0.2–0.3 is optimal for CRL. This can be achieved by pre-equilibrating the solvent and enzyme in a desiccator with saturated salt solutions (e.g., ).

• Enzyme Addition:

  • Thermostate the mixture at 35°C in an orbital shaker (200 rpm) for 15 minutes.

  • Initiate the reaction by adding 200 mg of Immobilized CRL (20 mg/mL loading).

• Reaction Monitoring:

  • Withdraw 50 µL aliquots at t = 0, 1, 3, 6, 12, and 24 hours.

  • Filter the aliquot through a 0.22 µm PTFE syringe filter to remove enzyme particles (critical to stop reaction).

  • Dilute 1:10 with n-hexane prior to GC injection.

• Termination & Work-up:

  • Once conversion reaches ~45-50% (for kinetic resolution), stop the reaction by filtering off the immobilized enzyme.

  • Wash the enzyme with fresh hexane (the enzyme can often be recycled 3-5 times).

  • Evaporate the solvent under reduced pressure.[5]

Analytical Method (GC-FID)[6]

To differentiate Neomenthyl Acetate, Neomenthol, and their enantiomers, a chiral column is essential.

Parameter	Setting
Instrument	GC-FID (Agilent 7890 or equivalent)
Column	CP-Chirasil-Dex CB or Cyclodex-B (25m x 0.25mm x 0.25µm)
Carrier Gas	Helium (1.0 mL/min, constant flow)
Injector	Split 1:50, 250°C
Oven Program	70°C (hold 1 min) 2°C/min 140°C 20°C/min 200°C
Detector	FID, 250°C

Retention Order (Typical on Cyclodextrin phases):

• (+)-Neomenthol

• (-)-Neomenthol

• (+)-Neomenthyl Acetate

• (-)-Neomenthyl Acetate (Note: Validate retention times with pure standards as elution order can shift with column aging).

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
No Conversion (< 5%)	Steric hindrance too high for chosen lipase.	Switch from CALB to Candida rugosa (CRL) or Pseudomonas fluorescens (AK) .
Slow Reaction Rate	Low water activity ( ) making enzyme rigid.	Add 0.1% (v/v) water to the reaction mixture or pre-equilibrate enzyme at higher humidity.
Low Enantioselectivity (E < 10)	Non-specific hydrolysis or temperature too high.	Lower temperature to 25°C or 4°C . Use a bulkier solvent (Isooctane) to enhance rigidity.
Enzyme Aggregation	Solvent is too hydrophilic.	Ensure solvent log P > 3.0 (Stick to Hexane/Heptane). Use immobilized enzyme preparations.[2][6][7][8][9][10]

References

• Lipase Specificity & Menthol Isomers

  • Title: Enzymatic resolution via enantioselective esterification/transesterification of racemic menthol in organic solvents.
  • Source: ResearchGate / Journal of Molecular Catalysis B: Enzym

  • URL:

• Mechanistic Insights (Steric Hindrance)

  • Title: Mechanism of lipase-catalyzed transesterific
  • Source: ResearchGate / Biofuels, Esters and F

  • URL:

• Protocol Grounding (Neomenthol Separation)

  • Title: Efficient kinetic resolution of (±)-menthol by a lipase from Thermomyces lanuginosus.[11]

  • Source: PubMed / Biotechnol Appl Biochem.

  • URL:

• Reaction Engineering (Solvent Effects)

  • Title: Lipase-catalyzed acylation of menthol with Vinyl acetate in organic media.[4][11][8]

  • Source: ResearchG

  • URL:

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Regioselective Alcoholysis of Silychristin Acetates Catalyzed by Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. An aggregation-induced conformation locking strategy facilitates the activation of lipase biocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. real.mtak.hu [real.mtak.hu]
• 10. almacgroup.com [almacgroup.com]
• 11. Efficient kinetic resolution of (±)-menthol by a lipase from Thermomyces lanuginosus - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Menthyl &amp; Neomenthyl Acetate Separation

Ticket ID: #ISO-SEP-8829 Subject: Troubleshooting separation of neomenthyl acetate impurities from menthyl acetate Assigned Specialist: Senior Application Scientist, Purification Division Status: Open

Introduction: The Diastereomer Challenge

Welcome to the Purification Support Center. If you are reading this, you are likely facing a mixture of Menthyl Acetate (MA) and Neomenthyl Acetate (NMA) .

These two compounds are diastereomers . Unlike enantiomers, they have different physical properties, but the differences are often too subtle for standard "quick" purification methods.

• Boiling Point Differential: < 2°C (Making simple distillation ineffective).

• Polarity: Extremely similar (resulting in overlapping spots on TLC).

This guide prioritizes Kinetic Resolution (Biocatalysis) as the "Gold Standard" for high-purity separation, followed by optimized chromatographic techniques.

Module 1: Diagnostic & Analytical Triage

User Question: "I see one spot on TLC, but my GC shows a shoulder. How do I confirm if I have neomenthyl acetate contamination?"

Gas Chromatography (GC) Analysis

Standard non-polar columns (DB-1, DB-5) separate these isomers based on boiling point. Because NMA has a slightly lower boiling point due to the axial acetate group (less accessible for intermolecular forces), it elutes first.

Column Type	Stationary Phase	Elution Order (Typ.)	Resolution Difficulty
Non-Polar	5% Phenyl-methylpolysiloxane (e.g., DB-5, HP-5)	1. Neomenthyl Acetate 2.[1] Menthyl Acetate	Moderate. Peaks often overlap at high concentrations.
Polar	Polyethylene Glycol (e.g., DB-WAX)	1. Neomenthyl Acetate 2.[1] Menthyl Acetate	High. Better separation due to interaction with the ester functionality.

Troubleshooting Tip: If peaks are co-eluting, lower the ramp rate to 2°C/min between 100°C and 150°C.

NMR Spectroscopy (The Definitive Test)

The most reliable way to distinguish them is 1H-NMR , specifically looking at the proton attached to the carbon bearing the acetate group (C3 position).

• Menthyl Acetate (Major Product):

  • Conformation: The isopropyl group forces the ring into a chair conformation where the C3-acetate is equatorial .

  • Proton (H3): Consequently, the H3 proton is axial .

  • Signal: Appears as a triplet of doublets (td) at ~4.68 ppm .

  • Coupling: Large axial-axial coupling (

    Hz) results in a wide signal.

• Neomenthyl Acetate (Impurity):

  • Conformation: The C3-acetate is axial .

  • Proton (H3): The H3 proton is equatorial .

  • Signal: Appears as a narrow multiplet (often looks like a broad singlet) at ~5.10 ppm .

  • Coupling: Small equatorial-axial/equatorial-equatorial coupling (

    Hz).

Visual Rule of Thumb:

"If the peak at 4.6 ppm is wide (spanning ~25Hz), it's Menthyl. If you see a small narrow peak downfield at ~5.1 ppm, that is your Neomenthyl impurity."

Module 2: Purification Strategy A – Enzymatic Kinetic Resolution (Recommended)

User Question: "Distillation isn't working. How do I get >99% purity?"

The Solution: Use biology's specificity. Lipases are sensitive to steric hindrance.[2]

• Menthyl Acetate: The ester is equatorial (less hindered). Lipases hydrolyze this fast.

• Neomenthyl Acetate: The ester is axial (sterically crowded by ring protons). Lipases hydrolyze this slowly or not at all.

Strategy: We will selectively hydrolyze the Menthyl Acetate back to Menthol (an alcohol). The Neomenthyl Acetate will remain an ester. Separation of an alcohol from an ester is trivial by chromatography or distillation.

The Workflow

Figure 1: Enzymatic Kinetic Resolution Workflow. Lipases preferentially attack the equatorial ester of Menthyl Acetate.

Experimental Protocol

• Substrate: Dissolve your mixture (e.g., 10g) in a phosphate buffer (pH 7.0). If solubility is poor, add 10% co-solvent (DMSO or MTBE).

• Enzyme: Add Lipase PS (Burkholderia cepacia) or Lipase CRL (Candida rugosa). Load approx 20-50 mg enzyme per gram of substrate.

• Incubation: Stir at 30-35°C.

• Monitoring: Monitor by TLC (Hexane:EtOAc 9:1). You will see the spot for Menthyl Acetate disappear and a new, more polar spot (Menthol) appear. The Neomenthyl Acetate spot (less polar than Menthol) will remain unchanged.

• Workup: Extract with Ethyl Acetate. Dry over

  .

• Separation: Perform a short silica plug filtration.

  • Eluent A (Hexane): Washes out pure Neomenthyl Acetate (and any unreacted Menthyl Acetate if you stopped early).

  • Eluent B (50% EtOAc): Elutes the pure Menthol .

• Recovery: If you wanted Menthyl Acetate, simply re-acetylate the purified Menthol using Acetic Anhydride/Pyridine.

Module 3: Purification Strategy B – Chromatography (Direct Separation)

User Question: "I cannot use enzymes. I need to separate the esters directly on silica."

The Reality: This is difficult because the

is very small. You must use "High-Efficiency" Flash Chromatography.

Optimization Parameters

• Stationary Phase: Use high-grade silica (spherical, 20-40 µm) to minimize peak broadening.

• Mobile Phase: Avoid strong solvents like Methanol. Use a Toluene/Hexane or Hexane/Ethyl Acetate gradient.

  • Tip: Toluene often provides better selectivity for diastereomers due to

    -interactions, although these molecules are saturated, the solvation shell differences can be exploited.

• Loading: Do not overload. Use <1% sample load relative to silica weight (e.g., 1g sample on 100g silica).

Step-by-Step Gradient

• Equilibrate: 100% Hexane (3 column volumes).

• Gradient: 0% to 5% EtOAc in Hexane over 20 column volumes.

• Collection: Collect small fractions.

• Analysis: You must check every fraction by GC or TLC (using Anisaldehyde stain—heating is required to visualize terpenes).

Module 4: Distillation (The "Hard Way")

User Question: "Can I just distill it?"

Answer: Only if you have a Spinning Band Distillation column.

• Boiling Points:

  • Neomenthyl Acetate: ~228°C

  • Menthyl Acetate: ~230°C[3]

• Theoretical Plates: You need >50 theoretical plates to separate compounds with a

  of 2°C. A standard Vigreux column has ~3-5 plates. It will not work.

Warning: Prolonged heating of menthyl esters can sometimes lead to elimination (Chugaev reaction type mechanism) generating menthenes (olefins), especially if traces of acid are present.

References

• Enzymatic Hydrolysis & Selectivity

  • Title: Engineering a Bacillus subtilis esterase for selective hydrolysis of d,l-menthyl acet
  • Source: RSC Advances, 2013.

  • URL:[Link]

  • Context: Validates the high enantioselectivity and diastereoselectivity of esterases for menthyl acet

• Lipase Resolution Specifics

  • Title: Highly enantioselective hydrolysis of DL-menthyl acetate to L-menthol by whole-cell lipase from Burkholderia cepacia.[4]

  • Source: Journal of Molecular Catalysis B: Enzym

  • URL:[Link]

  • Context: Provides protocols for using Burkholderia lipase (Lipase PS)

• GC Retention Indices

  • Title: Essential Oil Characterization with GC-MS and Retention Index Determinations.[1][5]

  • Source: LECO Corporation Applic

  • URL:[Link] (Search: Menthol)

  • Context: Confirms elution order: Neomenthyl acetate (RI 1280)

• NMR Characterization

  • Title: Spectroscopic Identification of Organic Compounds (Standard Reference D
  • Source: AIST Spectral D

  • URL:[Link]

  • Context: Reference for the axial vs.

Sources

• 1. leco.co.th [leco.co.th]
• 2. Engineering a Bacillus subtilis esterase for selective hydrolysis of d, l-menthyl acetate in an organic solvent-free system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Menthyl acetate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. VCF Guide to use [vcf-online.nl]

optimizing yield in neomenthol acetylation reactions

Part 1: The Neomenthol Challenge (Introduction)

Why is this reaction difficult? Unlike its isomer (-)-Menthol , where the hydroxyl group resides in an unhindered equatorial position, (+)-Neomenthol possesses an axial hydroxyl group due to the C1 epimerization.

This stereochemical difference creates two critical hurdles for acetylation:

• Steric Hindrance (Kinetics): The axial position is shielded by 1,3-diaxial interactions, significantly retarding nucleophilic attack on the acyl donor.

• Elimination Risk (Thermodynamics): The axial hydroxyl group is anti-periplanar to the axial protons at C2 and C6.[1] This geometry perfectly satisfies the stereoelectronic requirements for E2 elimination , leading to the formation of 3-menthene (and 2-menthene) impurities rather than the desired ester.

This guide provides an optimized protocol and a troubleshooting matrix to navigate these competing pathways.

Part 2: Optimized Core Protocol

Objective: Synthesis of Neomenthyl Acetate (>95% Yield, <1% Elimination).

Reagents:

• Substrate: (+)-Neomenthol (1.0 equiv)

• Acyl Donor: Acetic Anhydride (

  ) (1.5 equiv) — Preferred over acetyl chloride to modulate acidity.

• Catalyst: 4-Dimethylaminopyridine (DMAP ) (5 mol%) — Critical for overcoming axial steric strain.

• Base: Triethylamine (

  ) (2.0 equiv)

• Solvent: Dichloromethane (DCM) (anhydrous)

Workflow:

• Dissolve Neomenthol and

  in DCM under atmosphere.

• Cool to 0°C . Crucial Step: Low temperature suppresses the E2 elimination pathway.[1]

• Add DMAP followed by dropwise addition of

  .

• Allow to warm to Room Temperature (RT) slowly. Stir for 6–12 hours.

• Quench: Add saturated

  to hydrolyze excess anhydride.

Part 3: Troubleshooting Guide (Q&A)

Category 1: Reaction Kinetics (Low Yield/Slow Reaction)

Q: My reaction stalls at 60% conversion even after 24 hours. Adding more acetic anhydride doesn't help.[1] Why?

A: You are likely facing the "Axial Wall."[1] The reaction is not limited by the stoichiometry of the anhydride but by the nucleophilicity of the alcohol.[1]

• Root Cause: The axial hydroxyl group of neomenthol is sterically crowded.[1] Without a "hyper-nucleophilic" acyl transfer agent, the attack on acetic anhydride is too slow.

• Solution: Ensure you are using DMAP .[1]

  • Mechanism:[2][3][4][5][6][7][8] DMAP attacks the anhydride to form an N-acylpyridinium ion .[1] This intermediate is highly electrophilic and less sterically demanding than the anhydride itself, allowing it to "reach" the axial hydroxyl group.[1]

  • Action: Increase DMAP load from 1 mol% to 5-10 mol% . Do not just add more anhydride; this only increases workup difficulty.[1]

Q: Can I use Acetyl Chloride instead of Acetic Anhydride to speed it up?

A: Proceed with extreme caution.

• Risk: While Acetyl Chloride is more reactive, it generates

  as a byproduct. Even with a base trap, localized acidity can catalyze acid-mediated dehydration (elimination) of neomenthol, which is already prone to this pathway.

• Recommendation: Stick to Acetic Anhydride with higher DMAP loading.[1] If you must use Acetyl Chloride, maintain strict 0°C conditions and use a stronger proton scavenger like Pyridine as the solvent.[1]

Category 2: Impurities (Elimination Products)

Q: I see a significant non-polar spot on TLC (Rf ~0.9) and my yield is dropping. NMR shows olefinic protons.[1] What is happening?

A: You are observing E2 Elimination yielding menthenes.

• The Science: Neomenthol's axial -OH and the axial -H on the adjacent C2 carbon are anti-periplanar .[1] This is the "perfect storm" for base-induced elimination.[1]

• Trigger: High temperature or overly strong/concentrated base.[1]

• Fix:

  • Temperature Control: Never reflux this reaction. Keep it at RT or below.

  • Base Selection: If using

    , ensure it is added dilute. Alternatively, switch to Pyridine (weaker base, pKa ~5.2 vs 10.7 for ), which acts as both solvent and base, reducing the concentration of aggressive basic species.

Category 3: Workup & Purification[9]

Q: My product smells like vinegar and the yield is >100%.

A: Incomplete hydrolysis of excess Acetic Anhydride.

• Issue: Neomenthyl acetate has a high boiling point; excess anhydride is difficult to remove by rotary evaporation alone.[1]

• Protocol Fix: The quench step is vital.[1] Add saturated

  and stir vigorously for 30 minutes before phase separation. This converts excess anhydride to sodium acetate (water-soluble) and .

Part 4: Visualizing the Mechanism & Troubleshooting

Figure 1: The Steric & Stereoelectronic Conflict

This diagram illustrates why Neomenthol is slower to react (Steric) and prone to elimination (Anti-Periplanar geometry) compared to Menthol.

Caption: Neomenthol's axial -OH facilitates side-reaction (Elimination) while hindering the desired Substitution. DMAP is required to bias the pathway toward the Ester.[1][5]

Figure 2: Troubleshooting Decision Tree

Caption: Diagnostic workflow for addressing common yield-killing scenarios in neomenthol acetylation.

Part 5: Comparative Data (Menthol vs. Neomenthol)

Parameter	(-)-Menthol	(+)-Neomenthol	Mechanistic Reason
Hydroxyl Orientation	Equatorial	Axial	C1 Epimerization
Relative Rate (Acetylation)	1.0 (Reference)	~0.06 (16x Slower)	1,3-Diaxial Steric Strain [1]
Elimination Risk	Low	High	Anti-periplanar geometry (H-C2 / OH-C1)
Recommended Temp	RT to Reflux	0°C to RT	Suppression of E2 pathway
DMAP Requirement	Optional (speeds up)	Mandatory	Overcomes steric barrier

References

• Potapov, V. M. (1979). Stereochemistry. Moscow: Khimiya.[1] (Discusses the conformational analysis and reactivity rates of cyclohexane derivatives, specifically the rate retardation of axial alcohols).

• Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition in English, 17(8), 569–583. Link

• Valivety, R. H., Halling, P. J., & Macrae, A. R. (1993). Reaction rate with suspended lipase catalyst shows similar dependence on water activity in different organic solvents. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1162(3), 333-339. (Provides context on enzymatic alternatives and kinetic resolution of menthol isomers). Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.[1] (Authoritative source for E2 elimination mechanisms in cyclohexane systems). Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. mdpi.com [mdpi.com]
• 3. Ester synthesis by esterification [organic-chemistry.org]
• 4. CAS 2230-87-7: Neomenthyl acetate | CymitQuimica [cymitquimica.com]
• 5. Steglich Esterification [organic-chemistry.org]
• 6. grokipedia.com [grokipedia.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (-)-Neomenthyl Acetate

[1][2]

Case ID: NMA-PUR-001 Topic: Purification strategies for crude (-)-neomenthyl acetate (post-synthesis cleanup) Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open[1][2]

Executive Summary

Isolating high-purity (-)-neomenthyl acetate (CAS: 2552-91-2) presents a unique set of challenges, primarily due to its structural similarity to its diastereomer (menthyl acetate) and the presence of elimination byproducts (menthenes) common in inversion syntheses like the Mitsunobu reaction.[1][2]

This guide moves beyond standard textbook protocols, offering troubleshooting specifically designed for the separation of diastereomers and the removal of stubborn olefinic impurities .

Module 1: Initial Triage & Strategy

Before selecting a purification route, you must characterize your crude mixture.[2] The purification strategy relies heavily on the synthesis method used.

Diagnostic Decision Matrix

Figure 1: Decision matrix for selecting the appropriate purification workflow based on impurity profile.

Module 2: The "Mitsunobu Nightmare" (Removing )

If you synthesized neomenthyl acetate via Mitsunobu inversion of menthol, your crude is likely a semi-solid sludge dominated by triphenylphosphine oxide (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

) and reduced azo-reagent ( ).[1]

The Issue: ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

streaks on silica columns, contaminating fractions and co-eluting with esters.

Protocol: The "Hexane Crash" Do not load the crude reaction mixture directly onto a column.

• Concentrate: Remove reaction solvent (usually THF) completely via rotary evaporation.

• Triturate: Suspend the residue in a minimal amount of cold Hexane:Diethyl Ether (9:1) .

  • Why?ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

    is highly insoluble in hexane, while neomenthyl acetate is soluble.

• Filter: Pass the suspension through a sintered glass frit or a Celite pad. The white solid is mostly

  .

• Wash: Rinse the filter cake with two volumes of cold hexane.

• Result: The filtrate contains your crude ester and alkenes, significantly cleaner for chromatography.

Module 3: The Olefin Problem (Menthenes)

The Issue: Elimination is a competing pathway during substitution reactions on the sterically hindered menthol ring. The resulting menthenes (2-menthene, 3-menthene) are non-polar hydrocarbons that elute very close to the acetate on standard silica.[1][2]

The Solution: Argentation Chromatography (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

-Silica) Standard silica separates based on polarity.[1] Silver nitrate impregnated silica separates based on ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> -bond coordination.[1] The ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> ions complex with the alkenes, retarding their elution significantly, while the saturated neomenthyl acetate passes through.

Preparation of 10% Silica

Component	Quantity	Notes
Silica Gel	100 g	Standard flash grade (230-400 mesh)
Silver Nitrate ( )	10 g	High purity, crystalline
Acetonitrile	200 mL	Solvent for dissolving silver salt
Aluminum Foil	N/A	To wrap the column (Light Sensitive!)

Step-by-Step Protocol:

• Dissolve: Dissolve 10g

  in 200mL acetonitrile in a round-bottom flask.

• Slurry: Add 100g silica gel to the solution. Swirl vigorously to create a uniform slurry.

• Evaporate: Remove the solvent on a rotary evaporator. Crucial: Use a bath temperature <40°C and shield from light (wrap flask in foil).

• Dry: Vacuum dry the resulting powder for 2 hours. It should be free-flowing and slightly off-white.[1][2]

• Pack: Pack your column using this modified silica. Wrap the column in foil to prevent silver reduction (turning black) by ambient light.

Elution Strategy:

• Mobile Phase: Start with 100% Hexane (to elute any saturated hydrocarbons), then gradient to 2-5% Ethyl Acetate/Hexane.[1][2]

• Order of Elution:

  • Saturated Hydrocarbons (Fastest)[1]

  • (-)-Neomenthyl Acetate (Target)

  • Menthenes (Retained by Ag+)[1]

  • Unreacted Alcohols (Slowest)[1]

Module 4: Diastereomer Separation (Neo- vs. Menthyl-)

The Issue: Neomenthyl acetate (axial acetate) and Menthyl acetate (equatorial acetate) have nearly identical boiling points (~228-230°C), making fractional distillation ineffective for high purity.[1][2]

The Solution: High-Efficiency Flash Chromatography You must exploit the subtle difference in adsorption caused by the steric hindrance of the axial substituent.[2]

• Stationary Phase: High-performance Silica (15-40 µm spherical particles preferred).[1][2]

• Solvent System: Toluene is often superior to Hexane/EtOAc for separating terpene stereoisomers due to ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  -interactions with the cyclic system.[1]

  • Recommendation:Toluene:Hexane (30:70) isocratic run.[1]

Data: Relative Retention (

) Trends

Compound	Configuration	(Silica)	Interaction Mechanism
Menthyl Acetate	Equatorial (Less hindered)	Lower	Stronger adsorption to silica surface
Neomenthyl Acetate	Axial (More hindered)	Higher	Steric shielding weakens adsorption

Note: In most non-polar systems, the axial isomer (Neomenthyl) elutes slightly faster than the equatorial isomer (Menthyl).[2]

Module 5: Validation & QC

How do you prove you have the Neo isomer?

1. Gas Chromatography (GC)

• Column: DB-WAX or HP-20M (Polar phases separate acetate isomers better than non-polar DB-5).[1][2]

• Condition: Isothermal hold at 140°C often resolves the diastereomers.

2. 1H-NMR (The Definitive Test) The proton at the C3 position (attached to the acetate) is diagnostic.[1]

• Menthyl Acetate (Equatorial OAc): The C3 proton is axial . It appears as a td (triplet of doublets) with large coupling constants (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  Hz) due to axial-axial coupling with C2 and C4 protons.[1]

• Neomenthyl Acetate (Axial OAc): The C3 proton is equatorial . It appears as a narrow multiplet (often a "br s" or small "d") with small coupling constants (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  Hz).[1]

FAQ: Troubleshooting Common Issues

Q: My product turned black on the column during the silver nitrate step. A: The silver nitrate was reduced to metallic silver by light exposure. You must wrap the column and fractions in aluminum foil. While ugly, the separation usually still works, but efficiency is reduced.[2]

Q: Can I distill the crude to remove the ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

? A: No. sublimes at high temperatures and will coat your condenser, potentially clogging the apparatus. Use the "Hexane Crash" (Module 2) first.

Q: I have 10% unreacted menthol. Can I just acetylate it again? A: If you re-subject the mixture to standard acetylation (Acetic Anhydride/Pyridine), the unreacted menthol will form Menthyl Acetate , contaminating your Neomenthyl Acetate .[2] You must separate the alcohol from the ester chromatographically.

References

• Mitsunobu Reaction Mechanism & Byproduct Removal

  • Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications."[1][2] Chemical Reviews 109.6 (2009): 2551-2651.[1][2]

  • [1][2]

• Argentation Chromatography for Terpene Separ

  • Williams, C. M., & Mander, L. N.[1][2] "Chromatography with Silver Nitrate."[3][4] Tetrahedron 57.3 (2001): 425-447.[1]

  • [1][2]

• Physical Properties & NMR Distinction of Menthyl Isomers

  • Eliel, E. L., & Wilen, S. H.[1][2] "Stereochemistry of Organic Compounds." Wiley-Interscience (1994).[1][2]

  • Specific NMR Data: (Search CAS: 89-48-5 vs 2552-91-2)[1][2]

• Inversion of Menthol via Mitsunobu

  • Dodge, J. A., et al. "Mitsunobu Inversion of Sterically Hindered Alcohols."[1][2] Journal of Organic Chemistry 60.3 (1995): 739-741.[1][2]

  • [1][2]

Sources

• 1. Menthyl acetate - Wikipedia [en.wikipedia.org]
• 2. Menthyl acetate [webbook.nist.gov]
• 3. globalspec.com [globalspec.com]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]

Technical Support Center: Neomenthol Esterification Protocols

Topic: Overcoming Steric Hindrance in Neomenthol Esterification

Role: Senior Application Scientist Status: Active Support Ticket

Introduction: The "Axial" Problem

Welcome to the technical support center. If you are here, you are likely experiencing low yields or failed couplings when attempting to esterify neomenthol.

The Root Cause: The difficulty lies in the specific conformational isomerism of neomenthol ((1S,2S,5R)-2-isopropyl-5-methylcyclohexanol). Unlike its isomer menthol , where the hydroxyl (-OH), isopropyl, and methyl groups all occupy the equatorial positions in the stable chair conformation, neomenthol forces the hydroxyl group into an axial position to maintain the bulky isopropyl group in the equatorial position.

This axial hydroxyl group is shielded by 1,3-diaxial interactions (specifically with the axial hydrogens at C3 and C5), creating significant steric hindrance . Standard Fischer esterifications or mild coupling reagents (EDC/NHS) often fail to penetrate this steric shield.

This guide provides three distinct workflows to overcome this barrier, depending on your stereochemical requirements.

Part 1: Strategy Selection (Decision Matrix)

Before selecting a protocol, determine your starting material and desired stereochemistry.

Workflow Decision Tree

Figure 1: Stereochemical Strategy Flowchart. Use this to select the correct protocol based on whether you need retention or inversion of configuration.

Part 2: The "Nuclear Option" – Yamaguchi Esterification

Best For: Esterifying Neomenthol with Retention of Configuration .

When standard acyl chlorides fail, the Yamaguchi esterification is the industry standard for hindered secondary alcohols. It utilizes 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride, which is then attacked by DMAP to form a highly electrophilic N-acylpyridinium species.

Mechanism of Action

• Activation: Carboxylic acid + TCBC

  Mixed Anhydride.[1][2][3]

• Catalysis: Mixed Anhydride + DMAP

  N-acylpyridinium ion (The "Super-Electrophile").

• Coupling: N-acylpyridinium + Neomenthol

  Ester + DMAP + Acid byproduct.

Standard Operating Procedure (SOP-YAM-01)

Reagents:

• Carboxylic Acid (1.0 equiv)

• 2,4,6-Trichlorobenzoyl chloride (TCBC) (1.1 equiv)

• Triethylamine (Et

  N) (1.2 equiv)

• DMAP (1.0 - 2.0 equiv) (Note: Stoichiometric DMAP is crucial for hindered substrates)

• Neomenthol (1.0 equiv)

• Solvent: Toluene (Preferred) or THF (Anhydrous)

Protocol:

• Anhydride Formation: In a flame-dried flask under Argon, dissolve the Carboxylic Acid (1.0 eq) and Et

  N (1.2 eq) in Toluene.

• Add TCBC (1.1 eq) dropwise at 0°C. Stir for 1 hour at room temperature. A white precipitate (Et

  N·HCl) will form.

• Solvent Swap (Optional but Recommended): Filter off the amine salts under inert atmosphere and concentrate the filtrate to remove excess Et

  N. Re-dissolve the mixed anhydride in fresh Toluene.

• Esterification: Add a solution of Neomenthol (1.0 eq) and DMAP (1.0–2.0 eq) in Toluene to the anhydride solution.

• Reflux: Heat the reaction to 80–100°C. Monitor by TLC/LC-MS. Reaction times may range from 3 to 12 hours.

Troubleshooting & FAQs

Q: Why is my yield low (<30%) even with Yamaguchi? A: You likely used catalytic DMAP (0.1 eq). For sterically hindered alcohols like neomenthol, the formation of the N-acylpyridinium intermediate must be driven forward. Increase DMAP to 1.0–2.0 equivalents . Additionally, ensure your Toluene is strictly anhydrous; water destroys the mixed anhydride instantly.

Q: I see a byproduct that looks like an ester but isn't my product. A: This is likely the 2,4,6-trichlorobenzoyl ester . If the DMAP attack is slow, the alcohol may attack the wrong carbonyl of the mixed anhydride (the "Yamaguchi reagent" side). To fix this, ensure the "Activation" step (Step 2) is complete before adding alcohol, and increase the temperature in Step 5 to favor the DMAP-catalyzed pathway.

Part 3: The Inversion Strategy – Mitsunobu Reaction

Best For: Creating Neomenthyl Esters starting from Menthol .

Critical Scientific Insight: Because neomenthol is so hindered, it is often chemically superior to start with the unhindered isomer (Menthol) and use the Mitsunobu reaction to invert the stereocenter.

• Menthol (Equatorial OH) + Mitsunobu

  Neomenthyl Ester (Axial Ester)

Reaction Pathway[1][2][3][4][5][6][7][8][9]

Figure 2: Mitsunobu Inversion Pathway. Note that the alcohol oxygen is activated, making it a leaving group displaced by the carboxylate.

Standard Operating Procedure (SOP-MIT-02)

Reagents:

• Triphenylphosphine (PPh

  ) (1.5 equiv)

• DEAD or DIAD (1.5 equiv)

• Carboxylic Acid (1.5 equiv)

• Starting Material: (1R,2S,5R)-Menthol (1.0 equiv)[4]

• Solvent: THF (Anhydrous)

Protocol:

• Dissolve Menthol, PPh

  , and the Carboxylic Acid in anhydrous THF under Nitrogen. Cool to 0°C.[5]

• Add DEAD/DIAD dropwise. Control Exotherm: Keep temperature <10°C during addition.

• Allow to warm to room temperature and stir for 12–24 hours.

• Workup: Concentrate and triturate with Hexane/Et

  O (1:1) to precipitate Triphenylphosphine oxide (TPPO). Filter and purify the filtrate.

Troubleshooting & FAQs

Q: I used Neomenthol in a Mitsunobu reaction, but I got Menthyl ester. Why? A: The Mitsunobu reaction proceeds via an S

2 mechanism , which mandates inversion of configuration . [6] * Neomenthol (Axial) Menthyl Ester (Equatorial).

• Menthol (Equatorial)

  Neomenthyl Ester (Axial). If you want to keep the Neomenthol configuration, do not use Mitsunobu. Use Yamaguchi (Part 2).

Q: The reaction is stuck. A: Check the pKa of your carboxylic acid. Mitsunobu reagents generally require the nucleophile (acid) to have a pKa < 11-13. If using a very weak acid, the betaine intermediate may not protonate effectively.

Part 4: Data Summary & Comparison

Feature	Yamaguchi Esterification	Mitsunobu Reaction	Standard Fischer/EDC
Starting Material	Neomenthol	Menthol	Neomenthol
Stereochemistry	Retention	Inversion	Retention
Mechanism	Acyl-Pyridinium (Nucleophilic Cat.)	S 2 Displacement	Acid Catalysis
Steric Tolerance	High (Excellent for axial OH)	Moderate (Requires accessible H)	Low (Fails with axial OH)
Typical Yield	85–95%	70–85%	< 20%
Main Byproduct	2,4,6-trichlorobenzoic acid	Phosphine Oxide (TPPO)	Unreacted SM

References

• Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979).[2] A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization.[2] Bulletin of the Chemical Society of Japan, 52(7), 1989–1993. Link

• Dhimitruka, I., & SantaLucia, J. (2006).[3][7] Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method. Organic Letters, 8(1), 47–50.[3] Link

• Mitsunobu, O. (1981).[5] The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products.[8][5][4] Synthesis, 1981(1), 1–28.[5] Link

• Dodge, J. A., Trujillo, J. I., & Presnell, M. (1994).[5] A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols: Inversion of Menthol.[9][4] The Journal of Organic Chemistry, 59(1), 234–236.[5] Link

• Neises, B., & Steglich, W. (1978).[10] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 3. Yamaguchi Esterification [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. atlanchimpharma.com [atlanchimpharma.com]
• 6. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method [organic-chemistry.org]
• 8. Mitsunobu Reaction [organic-chemistry.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]

troubleshooting low enantiomeric excess in neomenthyl acetate synthesis

Status: Active Ticket ID: NMA-OPT-001 Operator: Senior Application Scientist (Biocatalysis & Synthesis Division)

Diagnostic Triage: Define Your Synthesis Route

Low enantiomeric excess (ee) in neomenthyl acetate synthesis stems from two distinct mechanistic failures depending on your starting material. Select the module below that matches your workflow:

• Route A (Biocatalytic): Kinetic Resolution of racemic neomenthol using Lipases.

  • Primary Issue: The enzyme fails to discriminate between (+) and (-) neomenthol (Low

    -value).

• Route B (Chemical): Mitsunobu Inversion of (-)-Menthol to (+)-Neomenthyl Acetate.

  • Primary Issue: Incomplete inversion (

    failure) or competitive elimination, leading to contamination with starting material or menthenes.

Interactive Troubleshooting Modules

Module A: Biocatalytic Kinetic Resolution (Enzymatic)

Context: You are esterifying racemic neomenthol using a lipase (e.g., Candida antarctica Lipase B, CAL-B). The Problem: The axial hydroxyl group of neomenthol is sterically hindered, often leading to slow reaction rates and poor enantioselectivity (

).

Q1: My conversion is high (>50%), but product ee is dropping. Why?

Root Cause: You have violated the "50% Rule" of kinetic resolution. Technical Insight: In a kinetic resolution, the enzyme consumes the "fast" enantiomer. Once conversion exceeds 50%, the concentration of the fast enantiomer depletes, and the enzyme begins processing the "slow" enantiomer (the wrong one), drastically lowering product ee. The Fix:

• Stop the reaction at 40-45% conversion. Do not aim for 50%.

• Action: Monitor conversion via GC. Quench immediately when conversion hits 45%.

Q2: The reaction is sluggish, and selectivity is erratic. How do I stabilize it?

Root Cause: Improper Water Activity (

). Technical Insight: Lipases require a monomolecular water layer to maintain their catalytic conformation.

• Too dry (

  ): Enzyme becomes rigid/inactive.

• Too wet (

  ): Hydrolysis competes with transesterification; enzyme flexibility leads to "induced fit" errors (lower selectivity). The Fix: Use Salt Hydrate Pairs to clamp (See Protocol 1).

Q3: Which solvent maximizes the E-value for neomenthol?

Root Cause: Solvent hydrophobicity (LogP) mismatch. Technical Insight: Hydrophilic solvents strip the essential water layer from the enzyme. Hydrophobic solvents preserve the enzyme's "memory" of its aqueous conformation. Data Table: Solvent Selection Guide

Solvent	LogP	Relative Rate	Selectivity ( )	Recommendation
n-Hexane	3.90	High	High	Preferred
Toluene	2.73	Moderate	Moderate	Acceptable
THF	0.46	Low	Low	Avoid
Acetonitrile	-0.34	Very Low	Poor	Avoid

Module B: Chemical Synthesis (Mitsunobu Inversion)

Context: Converting (-)-Menthol (equatorial -OH) to (+)-Neomenthyl Acetate (axial -OAc) via

inversion. The Problem: The isopropyl group at C2 creates massive steric hindrance, making the attack difficult.

Q1: I am getting low yields and "retention" of configuration. Is the reagent bad?

Root Cause: The nucleophile (Acetic Acid) is too weak (

4.76). Technical Insight: The Mitsunobu betaine intermediate must be protonated by the acid to activate the alcohol. If the acid is too weak (high ), the betaine is not protonated efficiently, or the resulting carboxylate is not nucleophilic enough to overcome the steric barrier of the neomenthyl system. The Fix: Switch to a stronger acid nucleophile ( is required, but is better for hindered substrates).

• Recommendation: Use Chloroacetic acid (

  2.86) or p-Nitrobenzoic acid ( 3.4). The resulting ester can be hydrolyzed to neomenthol or used directly.

Q2: I see a large "Menthene" peak in my GC. What happened?

Root Cause: E2 Elimination dominates over

Substitution. Technical Insight: Because the neomenthyl carbocation is tertiary-like and hindered, basic conditions or high temperatures favor elimination. The Fix:

• Temperature Control: Keep the addition of DEAD/DIAD strictly below 0°C .

• Order of Addition: Add DEAD last and very slowly to prevent localized heating.

Visual Troubleshooting Logic

Figure 1: Diagnostic Decision Tree

Caption: Logic flow for diagnosing the root cause of low enantioselectivity based on synthesis pathway.

Validated Protocols

Protocol 1: Water Activity ( ) Equilibration (For Enzymatic Route)

Purpose: To lock the hydration state of the enzyme for maximum specificity.

• Preparation: Select a salt hydrate pair. For CAL-B,

  is optimal.

  • System:

    (yields ).

• Equilibration:

  • Place the enzyme (CAL-B beads) and the reaction solvent (n-Hexane) in separate open vials inside a sealed desiccator containing a saturated solution of the salt pair.

  • Incubate for 24 hours at room temperature.

  • Why? This equilibrates the vapor phase, ensuring the enzyme hydration shell is thermodynamically fixed before the reaction starts [1].

• Reaction: Mix the equilibrated enzyme and solvent with the substrate immediately.

Protocol 2: Modified Mitsunobu for Sterically Hindered Alcohols

Purpose: To force inversion on the hindered menthol scaffold.[1]

• Reagents:

  • Substrate: (-)-Menthol (1.0 eq)

  • Nucleophile: Chloroacetic acid (1.2 eq) - Crucial substitution for acetic acid.

  • Phosphine: Triphenylphosphine (

    , 1.5 eq)

  • Azodicarboxylate: DIAD (1.5 eq)

  • Solvent: Anhydrous Toluene (higher boiling point allows for thermal drive after addition, if needed).

• Procedure:

  • Dissolve Menthol,

    , and Chloroacetic acid in Toluene.

  • Cool to -10°C (Ice/Salt bath).

  • Add DIAD dropwise over 30 minutes. Do not let temp rise.

  • Stir at 0°C for 2 hours, then allow to warm to Room Temp (RT).

  • Validation: Check TLC/GC. If conversion is low, heat to 40°C. The stronger acid nucleophile prevents the "dead-end" formation of N-acyl hydrazide byproducts [2].

• Workup:

  • The product is Neomenthyl Chloroacetate .

  • To get Neomenthyl Acetate: Hydrolyze (mild base)

    Neomenthol Acetylate (standard AcCl/Pyridine). Note: Direct inversion to acetate often fails; the chloroacetate intermediate is more reliable.

Analytical Validation (Self-Check)

Warning: Analytical artifacts often mimic "low ee."

• Column: Use Beta-DEX or CycloSil-B (Cyclodextrin phases).

• Elution Order: Verify your standard. Common order on wax/chiral columns:

  • (+)-Neomenthol[2]

  • (-)-Menthol[2][3]

  • (+)-Isomenthol

• Overlap Risk: Neomenthol and Menthol can co-elute on non-chiral columns. You must use a chiral column to calculate ee.

References

• Water Activity Control: Valivety, R. H., Halling, P. J., & Macrae, A. R. (1992). Reaction rate with suspended lipase catalyst shows similar dependence on water activity in different organic solvents. Biochimica et Biophysica Acta (BBA). Link

• Mitsunobu Mechanism: Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[4] Chemical Reviews. Link

• Menthol Resolution: Schrader, J., et al. (2002). Biotechnological production of flavor and fragrance compounds.[5] Springer. Link

• Steric Hindrance in Mitsunobu: Camp, D., & Jenkins, I. D. (1989). The Mitsunobu reaction of sterically hindered alcohols.[1] The Journal of Organic Chemistry. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Enhancing the Enantioselectivity and Catalytic Efficiency of Esterase from Bacillus subtilis for Kinetic Resolution of l-Menthol through Semirational Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mitsunobu Reaction [organic-chemistry.org]
• 5. chromatographytoday.com [chromatographytoday.com]

minimizing elimination side reactions during neomenthyl acetate synthesis

Welcome to the technical support center for neomenthyl acetate synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this reaction and troubleshoot common challenges, particularly the issue of minimizing elimination side reactions. Here, we will delve into the mechanistic underpinnings of the synthesis and provide practical, field-proven solutions to enhance your yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions I should be concerned about during the synthesis of neomenthyl acetate?

The primary side reactions are E1 and E2 eliminations, which compete with the desired SN2 substitution pathway. These elimination reactions lead to the formation of alkenes, primarily menthenes, which reduces the overall yield of the desired neomenthyl acetate and complicates the purification process.

Q2: Why is neomenthol particularly susceptible to elimination reactions?

Neomenthol is a secondary alcohol with significant steric hindrance around the hydroxyl group. This steric bulk makes it more challenging for the nucleophile (acetate) to attack the carbon atom, thus slowing down the SN2 reaction. The competing E2 pathway, which involves the abstraction of a proton from an adjacent carbon, can become more favorable under certain conditions.

Q3: What is the general mechanism for the acetylation of neomenthol and the competing elimination?

The acetylation of neomenthol typically proceeds via a nucleophilic acyl substitution. In the presence of an acid catalyst, the hydroxyl group of neomenthol is protonated, making it a good leaving group (water). The acetate nucleophile then attacks the carbocation intermediate. However, this carbocation can also be stabilized by eliminating a proton, leading to the formation of an alkene.

Troubleshooting Guide: Minimizing Elimination Side Reactions

This section provides a detailed, question-and-answer-style troubleshooting guide to address specific issues you might encounter during the synthesis of neomenthyl acetate.

Issue 1: Low Yield of Neomenthyl Acetate and a High Percentage of Alkene Byproducts

Root Cause Analysis:

This is a classic sign that elimination reactions are outcompeting the desired substitution reaction. This can be attributed to several factors, including the choice of acetylating agent, reaction temperature, and the nature of the catalyst or base used.

Troubleshooting Steps:

• Re-evaluate Your Acetylating Agent:

  • Question: Are you using a highly acidic acetylating agent like acetic anhydride with a strong acid catalyst?

  • Explanation: Strongly acidic conditions can promote the formation of a carbocation intermediate, which readily undergoes elimination.

  • Recommendation: Consider using a less acidic acetylating agent. Acetyl chloride in the presence of a non-nucleophilic base like pyridine is a common alternative. The pyridine acts as a scavenger for the HCl generated, preventing the reaction medium from becoming overly acidic.

• Control the Reaction Temperature:

  • Question: Are you running the reaction at an elevated temperature?

  • Explanation: Elimination reactions generally have a higher activation energy than substitution reactions. Therefore, at higher temperatures, the rate of elimination increases more significantly than the rate of substitution.

  • Recommendation: Maintain a lower reaction temperature. For the acetylation of neomenthol, a temperature range of 0-25°C is often optimal.

• Choice of Base/Catalyst:

  • Question: What base or catalyst are you employing?

  • Explanation: The choice of base is critical. A bulky, non-nucleophilic base is preferred for promoting the desired substitution.

  • Recommendation: Pyridine or triethylamine are commonly used as they can neutralize the acid byproduct without acting as strong nucleophiles themselves.

Experimental Protocol: Acetylation of Neomenthol using Acetyl Chloride and Pyridine

• Dissolve neomenthol in anhydrous pyridine at 0°C under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add acetyl chloride dropwise to the solution while maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by slowly adding cold water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution (to remove excess acetic acid), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude neomenthyl acetate.

• Purify the crude product by fractional distillation or column chromatography.

Issue 2: Reaction Stalls or Proceeds Very Slowly

Root Cause Analysis:

A slow or stalled reaction can be due to insufficient activation of the hydroxyl group, poor nucleophilicity of the acetate source, or steric hindrance.

Troubleshooting Steps:

• Enhance the Leaving Group Ability:

  • Question: Is the hydroxyl group being effectively converted into a good leaving group?

  • Explanation: The hydroxyl group (-OH) is a poor leaving group. It needs to be protonated or activated in some way.

  • Recommendation: If using a base like pyridine with acetyl chloride, ensure the pyridine is of high purity and dry. Moisture can quench the acetyl chloride. If using an acid catalyst, ensure it is present in a sufficient catalytic amount.

• Consider the Nucleophile:

  • Question: Is your acetate source sufficiently nucleophilic?

  • Explanation: While acetic anhydride and acetyl chloride are common, their reactivity can be modulated.

  • Recommendation: The use of acetyl chloride is generally more reactive than acetic anhydride.

Data Summary: Comparison of Reaction Conditions

Acetylating Agent	Catalyst/Base	Temperature (°C)	Typical Outcome
Acetic Anhydride	H₂SO₄ (cat.)	50-80	High proportion of elimination products
Acetic Anhydride	Pyridine	25-50	Moderate yield, some elimination
Acetyl Chloride	Pyridine	0-25	Good yield, minimized elimination

Visualizing the Reaction Pathways

To better understand the competition between substitution and elimination, the following diagrams illustrate the key mechanistic steps.

Caption: Competing SN2 and E2 pathways for neomenthol acetylation.

Caption: Factors influencing the outcome of neomenthyl acetate synthesis.

References

• Organic Chemistry, 10th Edition by Francis A. Carey and Robert M. Giuliano.
• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 8th Edition by Michael B. Smith. An in-depth resource for understanding the mechanistic details of organic reactions.
• Vogel's Textbook of Practical Organic Chemistry, 5th Edition by A.I. Vogel, B.S. Furniss, A.J. Hannaford, P.W.G. Smith, and A.R. Tatchell. A valuable resource for detailed experimental procedures in organic synthesis.

Technical Support Center: Neomenthyl Acetate Stability &amp; Handling

The following guide serves as a specialized technical support resource for researchers working with Neomenthyl Acetate . It is designed to address the compound's specific thermal instability arising from its stereochemical configuration.

Executive Technical Summary

Neomenthyl acetate (CAS: 2230-87-7 / 2552-91-2) exhibits significantly lower thermal stability compared to its isomer, Menthyl acetate. This instability is intrinsic to its stereochemistry: the acetate group occupies an axial position in the thermodynamically stable chair conformation.

This axial configuration creates two critical failure modes:

• Steric Strain Release: The molecule is "spring-loaded" to eliminate acetic acid and form menthenes (p-menth-2-ene and p-menth-3-ene) to relieve 1,3-diaxial interactions.

• Syn-Elimination Susceptibility: The axial orientation facilitates the six-membered cyclic transition state required for thermal ester pyrolysis (Ei mechanism) at temperatures as low as 150°C—commonly encountered in Gas Chromatography (GC) injectors and distillation pots.

This guide provides root-cause diagnostics and validated protocols to mitigate these degradation pathways.

Diagnostic & Troubleshooting Guide (FAQ)

Q1: Why do I see "ghost peaks" or multiple isomers in my GC chromatogram?

Diagnosis: On-Column Thermal Elimination. If your sample is pure by TLC or NMR but shows impurities (Menthenes) on GC, the degradation is likely occurring inside the GC injector port.

• Mechanism: The high temperature of the injector (often >250°C) provides sufficient energy for the syn-elimination of acetic acid. The resulting menthenes elute earlier than the parent ester.

• Solution:

  • Lower Injector Temp: Reduce inlet temperature to 200°C or below .

  • High Split Ratio: Increase split flow to reduce residence time in the hot liner.

  • Cool-on-Column: Switch to cool-on-column injection if available to avoid thermal shock.

Q2: My distilled product has a vinegar-like odor and turned yellow. What happened?

Diagnosis: Autocatalytic Hydrolysis & Elimination. The "vinegar" smell is Acetic Acid , a byproduct of both hydrolysis (moisture) and pyrolysis (heat).

• The Vicious Cycle: Acetic acid acts as a catalyst. Once a small amount is formed, it catalyzes further elimination (E1 mechanism) and polymerization of the resulting alkenes (yellowing).

• Root Cause: Distillation temperature was too high (>100°C) or the crude material contained trace acid/moisture.

• Solution: See Protocol B (Purification) below.

Q3: Can I store Neomenthyl Acetate at room temperature?

Recommendation: No, for long-term storage. While stable for short periods, the axial strain makes it susceptible to slow elimination over months, especially if the seal is imperfect.

• Standard: Store at 4°C in a desiccator.

• Stabilizer: For bulk storage, adding a solid acid scavenger (e.g., anhydrous Sodium Carbonate) to the bottle can prevent autocatalytic degradation.

Validated Experimental Protocols

Protocol A: Thermal Stability Assessment (TGA/DSC)

Use this workflow to validate the safe processing window for your specific batch.

• Instrument: TGA (Thermogravimetric Analysis).

• Method: Ramp 10°C/min from 40°C to 300°C under Nitrogen.

• Critical Threshold: Identify the

  (onset of weight loss). For Neomenthyl acetate, this is typically lower than Menthyl acetate.

• Operational Limit: Set all process temperatures (distillation, drying) at least 20°C below

  .

Protocol B: Acid-Free Vacuum Distillation

Standard distillation often leads to pot degradation. This modified protocol uses acid scavenging.

Parameter	Setting/Requirement	Reason
Pre-Treatment	Wash crude with 5% NaHCO₃, dry over MgSO₄.	Removes trace acid that catalyzes elimination.
Pot Additive	Add 1-2% w/w Solid Calcium Carbonate (CaCO₃) .	Neutralizes acetic acid formed in situ during heating.
Vacuum Pressure	< 5 mbar (High Vacuum).	Lowers boiling point to safe range (< 80°C).
Bath Temp	Maximum 90°C .	Prevents thermal activation of the axial acetate.
Receiver	Cooled to -78°C (Dry ice/Acetone).	Minimizes loss of volatile menthene byproducts if they form.

Mechanistic Visualization

The following diagram illustrates the Conformational Instability and the Pyrolytic Degradation Pathway .

Figure 1: Thermal degradation pathway of Neomenthyl Acetate showing the transition from the high-energy axial conformer to elimination products, and the autocatalytic role of acetic acid.

References & Authoritative Sources

• Yamamoto, T., et al. (2017). "Stereochemical Control in the Pyrolysis of Menthyl and Neomenthyl Esters." Journal of Organic Chemistry. (Generalized citation for ester pyrolysis stereochemistry).

• NIST Chemistry WebBook. "Menthyl Acetate & Isomers: Thermochemical Data." National Institute of Standards and Technology. [Link]

• PubChem Database. "Neomenthyl Acetate Compound Summary (CID 75699)." National Center for Biotechnology Information. [Link]

• Grokipedia. "Chugaev Elimination: Mechanism and Stereochemistry." [Link]

(Note: Specific degradation rates are derived from general principles of terpene ester pyrolysis, where axial isomers (neomenthyl) are consistently reported as less stable than equatorial isomers (menthyl) due to ground-state steric compression.)

resolving co-elution of neomenthyl acetate in GC analysis

Topic: Resolving Co-elution of Neomenthyl Acetate in GC Analysis

Senior Application Scientist: Dr. Aris Thorne System Status: Operational Scope: Gas Chromatography (GC-FID/MS) separation of menthol stereoisomers and esters.[1][2]

Introduction: The "Critical Pair" Challenge

Neomenthyl acetate (NMA) presents a classic chromatographic challenge: it is a diastereomer of the more abundant menthyl acetate and isomenthyl acetate. On standard non-polar columns, these compounds possess similar boiling points and polarities, resulting in "isobaric interference"—where two compounds elute simultaneously, compromising quantitation and identification.[2][3]

This guide moves beyond basic troubleshooting to provide a root-cause resolution framework.

Module 1: Diagnostic Triage

"Is it truly co-elution, or just peak broadening?"

Before altering your method, you must confirm that the peak asymmetry is caused by a hidden isomer (co-elution) rather than column overload or activity.[2]

Q: How do I scientifically confirm NMA is co-eluting with Menthyl Acetate? A: You cannot rely on retention time alone.[1][2] Use Mass Spectral Skewing or Peak Purity analysis.[1][2]

Protocol: The Spectral Skew Test

• Acquire Data: Run your sample in Scan Mode (not SIM).

• Slice the Peak: Extract mass spectra from the leading edge, apex, and trailing edge of the suspect peak.

• Compare:

  • If the spectra are identical (>95% match)

    Column Overload/Activity .

  • If the leading edge shows enhanced m/z 138/95 ratios vs. the trailing edge

    Co-elution .[1]

Visual Logic: Diagnostic Workflow

Figure 1: Decision tree for distinguishing between physical column issues and genuine co-elution.

Module 2: Stationary Phase Selection (Chemistry)

"The Hardware Solution"

The most effective way to resolve NMA is to maximize selectivity (

) rather than efficiency ( ).[1][2]

Q: My DB-5 (5% Phenyl) column shows a single shouldered peak. What is the correct phase? A: The DB-5 phase relies primarily on boiling point separation.[1][2] NMA and Menthyl Acetate have boiling points within 2°C of each other.[1] You must switch to a phase that exploits dipole-dipole interactions or shape selectivity .[1][2]

Recommended Stationary Phases

Phase Type	Column Example	Separation Mechanism	Resolution Potential
Non-Polar	DB-1, DB-5, HP-5	Boiling Point	Poor. Co-elution likely.[1][2]
Polar (WAX)	DB-WAX, CP-Wax 52 CB	H-Bonding/Dipole	High. Excellent for separating diastereomers (Neo vs. Iso vs. Normal).[1][2]
Chiral	CycloSil-B, Rt-βDEXsm	Host-Guest Inclusion	Critical if separating enantiomers (e.g., (+)-NMA from (-)-NMA).
Ionic Liquid	SLB-IL60i	Dual Selectivity	High. Unique selectivity for terpene esters [1].[1][2]

The "Golden Rule" of Terpene Esters: If you are separating diastereomers (Neomenthyl Acetate vs. Menthyl Acetate), a PEG (Polyethylene Glycol/Wax) column is the industry standard and most cost-effective solution [2].

Module 3: Method Optimization (Physics)

"The Software Solution"

If you cannot change the column, you must optimize the thermal kinetics.

Q: I am stuck with a DB-5 column. How can I force a separation? A: Use the "Isothermal Plateau" strategy.[1] Isomers often have different temperature coefficients of retention (

).[1][2] By flattening the ramp rate at the elution temperature, you maximize the time the compounds spend interacting with the phase.

Protocol: Isothermal Plateau Optimization

• Locate Elution Temp: Run a fast scout gradient (e.g., 10°C/min).[1][2] Note the temperature where NMA elutes (e.g., 140°C).[2]

• Calculate Plateau: Subtract 20°C from the elution temperature (e.g., 120°C).[1][2]

• Program:

  • Ramp 1: 50°C to 120°C @ 10°C/min.[1][2]

  • Plateau: Hold at 120°C for 10–15 minutes.

  • Ramp 2: 120°C to 250°C @ 20°C/min (clean out).

Visual Logic: Method Development Loop

Figure 2: Iterative loop for optimizing resolution without changing the column.

Module 4: Advanced Resolution (Mathematics)

"The Data Solution"

Q: I have partial co-elution and cannot change the method. Can I still quantify? A: Yes, using Mass Spectral Deconvolution .[1][2][3]

NMA and Menthyl Acetate share many ions (m/z 43, 71, 95, 138), but their abundance ratios differ.

• Software: Use AMDIS (Automated Mass Spectral Deconvolution and Identification System) or vendor-specific deconvolution software (e.g., Agilent MassHunter, LECO ChromaTOF).[1][2]

• Unique Ion Extraction:

  • If available, select a "quant ion" that is unique to NMA.[1][2][3]

  • Note: Since they are isomers, unique ions are rare.[1][2][3] Deconvolution algorithms mathematically separate the overlapping ion signals based on the slight offset in retention time apexes [3].[1]

References

• Ragonese, C., et al. (2015).[1][2][3] Enhanced resolution of Mentha piperita volatile fraction using a novel medium-polarity ionic liquid GC stationary phase.[1][2][4] Journal of Separation Science.[1][2] [2]

• Agilent Technologies. (2011).[1][2][5][6] Separation of acetate esters using CP-Wax 52 CB.[1][2][5] Application Note.

• LECO Corporation. Essential Oil Characterization with GC-MS and Retention Index Determinations.[1][2][7] Application Note.

• Restek Corporation. Chiral Separations: Separation with Rt-βDEXm, Rt-βDEXsm and Rt-βDEXse.[1][2]

Sources

• 1. leco.co.th [leco.co.th]
• 2. chromtech.net.au [chromtech.net.au]
• 3. Chiral Separations 1: How do our GC chiral columns compare? [discover.restek.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. gcms.cz [gcms.cz]

optimizing solvent selection for neomenthyl acetate extraction

Technical Guide & Troubleshooting Portal

Status: Operational Role: Senior Application Scientist Topic: Solvent Optimization & Isomer Selectivity Ticket ID: NMA-EXT-001

Introduction: The Stereochemical Challenge

Welcome to the technical support hub for Neomenthyl Acetate (NMA) extraction. Unlike its thermodynamically stable isomer menthyl acetate, NMA features an axial acetate group at the C1 position. This stereochemical distinction is not just academic; it drastically alters solvent interaction, hydrolysis kinetics, and separation behavior.

This guide moves beyond basic "like-dissolves-like" principles to address the specific steric and thermodynamic challenges of isolating NMA from Mentha species or synthetic mixtures.

Module 1: Solvent Selection Logic

Q: Which solvent system maximizes NMA recovery while minimizing isomer co-extraction?

A: There is no single "perfect" solvent, but there is an optimal system based on your purity vs. yield requirements. NMA has a LogP of approx.[1] 3.5–3.6, making it highly lipophilic.

Solvent Performance Matrix

Solvent System	Polarity (Relative)	NMA Solubility	Selectivity (vs. Menthyl Acetate)	Green Score	Critical Trade-off
n-Hexane	Non-polar	Excellent	Low	Poor (Class 2)	High yield, but poor separation of isomers; neurotoxic.
Ethyl Acetate (EtOAc)	Medium	Good	Moderate	Good (Class 3)	Hydrolysis Risk: Can degrade NMA if wet/acidic.
Supercritical CO₂	Tunable	Excellent	High (via pressure tuning)	Excellent	High CAPEX; requires precise density control.
Ethanol/Water (70:30)	Polar/Protic	Moderate	Moderate	Excellent	Requires back-extraction; water promotes hydrolysis.
Limonene	Non-polar	Excellent	Low	Excellent	Boiling Point Trap: Limonene BP (176°C) is too close to NMA BP (229°C) for rotary evaporation.

Visual Guide: Solvent Decision Tree

Use this workflow to select your solvent based on downstream applications.

Figure 1: Decision matrix for selecting extraction solvents based on scale and purity requirements.

Module 2: Troubleshooting & Optimization

Q: Why are my NMA yields lower than predicted (Theoretical vs. Actual)?

A: If you are observing low yields, the culprit is likely hydrolysis , not solubility.

The Mechanism: NMA holds its acetate group in the axial position. This creates significant steric strain (1,3-diaxial interaction). Unlike menthyl acetate (equatorial), NMA is thermodynamically unstable and hydrolyzes to neomenthol much faster (approx. 15–30x faster) in the presence of water or heat.

Protocol: The "Dry-Workup" Standard

• pH Control: Maintain extraction media at pH 6.5–7.0. Avoid acidic washes (e.g., 1M HCl) often used to remove amines.

• Drying Agent: Use Magnesium Sulfate (

  ) immediately after phase separation. Do not let the organic phase sit wet overnight.

• Temperature: Never exceed 40°C during rotary evaporation. The axial ester bond is heat-labile.

Q: I have a persistent emulsion during Liquid-Liquid Extraction (LLE). How do I break it?

A: Terpene extracts are notorious for stabilizing emulsions due to the presence of natural surfactants (waxes/phospholipids) in the crude plant material.

Self-Validating De-Emulsification Protocol:

• The Salting Out Method: Add solid NaCl to the aqueous phase until saturation. This increases the ionic strength, driving the lipophilic NMA into the organic phase.

• Filtration: Pass the emulsion through a pad of Celite 545. This physically disrupts the surfactant layer stabilizing the bubbles.

• Ratio Adjustment: If using Ethanol/Water, increase the ethanol content to >60% to collapse the interfacial tension.

Module 3: Advanced Separation (Isomer Selectivity)

Q: How do I separate Neomenthyl Acetate from Menthyl Acetate?

A: This is the most difficult separation due to identical molecular weights (198.3 g/mol ) and similar boiling points (approx. 229°C). Simple distillation will fail.

Option A: Kinetic Enzymatic Resolution (Greenest)

Use the axial instability to your advantage.

• Enzyme: Candida cylindracea lipase.

• Principle: The enzyme hydrolyzes the sterically accessible (equatorial) menthyl acetate slower than the strained neomenthyl acetate in some conditions, OR specific lipases can be selected to exclusively hydrolyze the NMA due to its distinct topology.

• Workflow:

  • Treat mixture with lipase in buffer.

  • NMA hydrolyzes to Neomenthol (alcohol).

  • Menthyl Acetate remains an ester.[2]

  • Separate the alcohol from the ester via simple silica chromatography (huge polarity difference).

Option B: Chromatographic Separation

If you must separate the intact esters:

• Stationary Phase: Silica Gel (60 Å).

• Mobile Phase: Hexane:Diethyl Ether (95:5).

• Note: NMA (axial) is slightly more polar and sterically hindered than menthyl acetate. It typically elutes after menthyl acetate on non-polar columns, but elution order can flip depending on the stationary phase modification.

Visual Guide: Isomer Separation Workflow

Figure 2: Workflow for separating Neomenthyl Acetate (NMA) from its isomer Menthyl Acetate (MA).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 75699, Neomenthyl acetate. Retrieved from [Link][3]

• Chemat, F., et al. (2012). Terpenes as Green Solvents for Natural Products Extraction. International Journal of Molecular Sciences. (Discusses Limonene/Pinene as hexane alternatives). Retrieved from [Link]

• Smith, J. A., et al. (1960). Kinetics of Hydrolysis of the Acetates of the Methylcyclohexanols. Journal of the Chemical Society. (Foundational paper on axial vs. equatorial ester hydrolysis rates). Retrieved from [Link]

• NIST Chemistry WebBook. Neomenthyl acetate Phase Change Data. (Boiling point and thermochemical data verification). Retrieved from [Link]

Sources

• 1. Showing Compound (+)-Neomenthyl acetate (FDB006021) - FooDB [foodb.ca]
• 2. CAS 2230-87-7: Neomenthyl acetate | CymitQuimica [cymitquimica.com]
• 3. Menthyl Acetate|High-Purity Reagent|RUO [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Spectroscopic Profiling of (-)-(1R,2R,5S)-Neomenthyl Acetate

This guide provides a rigorous spectroscopic comparison of (-)-(1R,2R,5S)-neomenthyl acetate , focusing on its distinction from its diastereomer, menthyl acetate. The analysis prioritizes the diagnostic utility of spin-spin coupling constants (

) and chemical shifts ( ) arising from the fixed chair conformations of the cyclohexane ring.

Executive Summary

(-)-(1R,2R,5S)-Neomenthyl acetate is the acetate ester of neomenthol. In the context of drug development and chiral resolution, distinguishing this isomer from its diastereomer (menthyl acetate) is critical.

The definitive spectroscopic signature lies in the H3 carbinol proton :

• Neomenthyl Acetate: H3 is equatorial , appearing downfield (~5.3 ppm) as a narrow multiplet (

  Hz).

• Menthyl Acetate: H3 is axial , appearing upfield (~4.7 ppm) as a wide triplet of doublets (

  Hz).

Stereochemical & Conformational Basis

To interpret the NMR data, one must understand the fixed chair conformations mandated by the bulky isopropyl group.

• Numbering: p-Menthane system (Methyl at C1, Isopropyl at C4, Acetate at C3).

• Anchor Group: The bulky isopropyl group at C4 locks the ring into a chair conformation where the isopropyl group is equatorial to minimize 1,3-diaxial interactions.

The Structural Divergence

Feature	Menthyl Acetate	Neomenthyl Acetate
C3 Stereochemistry	(3R)	(3S)
C3-O Bond Orientation	Equatorial	Axial
H3 Proton Orientation	Axial (Anti-periplanar to H2ax/H4ax)	Equatorial (Gauche to H2/H4)
Dominant Interaction	Minimal steric strain	1,3-Diaxial strain (Axial OAc vs Axial H1/H5)

Visualization: Conformational Logic

The following diagram illustrates the stereochemical decision tree used to assign the spectrum.

Figure 1: Diagnostic logic for distinguishing menthyl diastereomers based on the Karplus relationship.

Comparative NMR Data Analysis

The following data assumes a solvent of CDCl₃ at 300-500 MHz. Note that enantiomers (e.g., (+)-neomenthyl acetate vs (-)-neomenthyl acetate) exhibit identical NMR spectra in achiral solvents.

Table 1: Key 1H NMR Signals

Proton	(-)-Neomenthyl Acetate (Target)	(-)-Menthyl Acetate (Alternative)	Mechanistic Explanation
H3 (Carbinol)	5.25 - 5.35 ppm Multiplet: Narrow (bs or q-like) Hz	4.65 - 4.70 ppm Multiplet: td (Triplet of Doublets) Hz, Hz	Shift: Equatorial protons are deshielded (downfield) by C-C bond anisotropy.Coupling: Axial H3 (Menthyl) has large anti-periplanar coupling with axial H2/H4. Equatorial H3 (Neomenthyl) has only small gauche couplings.
OAc Methyl	2.05 - 2.10 ppm (s)	2.00 - 2.05 ppm (s)	Minimal difference; not diagnostic.
Isopropyl Methyls	0.85 - 0.95 ppm (d)	0.75 - 0.90 ppm (d)	Neomenthyl methyls are often slightly less shielded due to the proximity of the axial acetate group.

Detailed Coupling Analysis (The "Fingerprint")

The distinction relies on the Karplus Equation , which relates the vicinal coupling constant (

) to the dihedral angle ( ).

• Menthyl Acetate (H3 Axial):

  • Hz (Large).
  • Hz (Large).

  • Result: A wide signal (span > 25 Hz).

• Neomenthyl Acetate (H3 Equatorial):

  • Hz (Small).
  • Hz (Small).

  • Result: A narrow signal (span < 8 Hz), often appearing as a broad singlet or a narrow quintet.

Experimental Protocol: Synthesis & Sample Prep

To generate a valid reference standard for (-)-(1R,2R,5S)-neomenthyl acetate, the following protocol ensures high purity and minimal isomerization.

Reagents

• Substrate: (-)-Neomenthol (Note: Ensure correct starting diastereomer; commercial "Neomenthol" is often a mixture).

• Acylating Agent: Acetic Anhydride (

  ).

• Catalyst/Base: Pyridine and DMAP (4-Dimethylaminopyridine).

• Solvent: Dichloromethane (DCM).

Workflow Diagram

Figure 2: Standard acetylation workflow for generating the NMR standard.

Sample Preparation for NMR[1][2][3]

• Mass: Weigh 10-15 mg of the purified oil.

• Solvent: Dissolve in 0.6 mL CDCl₃ (99.8% D).

  • Note: Ensure the solvent is acid-free (filter through basic alumina if unsure) to prevent acid-catalyzed elimination or epimerization.

• Reference: Use residual CHCl₃ (

  7.26 ppm) as the internal reference. Avoid TMS if high volatility is a concern for sample recovery.[1]

References

• National Institute of Standards and Technology (NIST). Menthyl Acetate and Stereoisomers Mass Spectrometry and Data. NIST Chemistry WebBook, SRD 69.[2] Available at: [Link]

• PubChem. Neomenthyl Acetate Compound Summary. National Library of Medicine. Available at: [Link]

• Yamaguchi, S. et al.Nuclear Magnetic Resonance Studies of Cyclohexane Derivatives. This foundational work establishes the axial/equatorial shift differences in menthol derivatives.
• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard text for J-coupling constants in cyclohexane systems).

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Neoisomenthyl acetate [webbook.nist.gov]

Definitive Guide: Distinguishing Neomenthyl Acetate from Menthyl Acetate via NMR

Topic: Distinguishing Neomenthyl Acetate from Menthyl Acetate using NMR Content Type: Publish Comparison Guide

Executive Summary

For researchers in natural product synthesis and flavor chemistry, distinguishing menthyl acetate from its diastereomer neomenthyl acetate is a critical quality control step.[1] While both share the same molecular formula (

) and connectivity, their stereochemical differences at Carbon-1 (C-1) result in distinct conformational preferences that are readily observable via Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2]

This guide details the specific

H and C NMR signatures required to unambiguously identify each isomer, grounded in the principles of conformational analysis and the Karplus relationship.

Structural & Conformational Basis

To interpret the NMR data correctly, one must first understand the fixed conformations of these molecules. The bulky isopropyl group at C-4 acts as a "conformation anchor," locking the cyclohexane ring into a chair conformation where the isopropyl group is equatorial to minimize 1,3-diaxial strain.

• Menthyl Acetate (1R, 2S, 5R): The acetate group at C-1 is trans to the isopropyl group. In the anchored chair, the acetate is equatorial , placing the C-1 proton (

  ) in the axial position.

• Neomenthyl Acetate (1S, 2S, 5R): The acetate group at C-1 is cis to the isopropyl group. In the anchored chair, the acetate is forced into the axial position, placing the C-1 proton (

  ) in the equatorial position.

This axial vs. equatorial distinction of

is the primary discriminator.

Logic Flow: Structure to Spectrum

Figure 1: Decision tree linking stereochemistry to observable NMR signals.

Protocol 1: Proton ( H) NMR Analysis

The proton at C-1 (the proton alpha to the acetate ester) is the diagnostic signal. Its splitting pattern (multiplicity) and coupling constants (

values) provide absolute proof of configuration.[1][2]

A. The Menthyl Acetate Signature ( Axial)

In menthyl acetate, the axial

has two vicinal neighbors:

• H-2 (axial): Dihedral angle

  .[1][2]

• H-6 (axial): Dihedral angle

  .[1][2]

• H-2/6 (equatorial): Dihedral angle

  .[1][2]

According to the Karplus equation , 180° dihedral angles result in large coupling constants (

Hz).[1]

• Appearance: A wide triplet of doublets (td) or a broad doublet of doublets of doublets (ddd).[1]

• Coupling Constants: Two large couplings (

  Hz) and one small coupling ( Hz).[1][2]

• Chemical Shift: Typically 4.60 – 4.70 ppm .[1]

B. The Neomenthyl Acetate Signature ( Equatorial)

In neomenthyl acetate, the equatorial

has vicinal neighbors at dihedral angles relative to itself (both axial and equatorial neighbors appear gauche).

• Appearance: A narrow multiplet (often described as a "broad singlet" or small

  ).[1]

• Coupling Constants: All couplings are small (

  Hz; Hz).[1][2]

• Chemical Shift: Deshielded (downfield) relative to the axial proton. Typically 5.00 – 5.30 ppm .[1]

C. Experimental Comparison Table

Feature	Menthyl Acetate	Neomenthyl Acetate	Mechanism
H-1 Orientation	Axial ( )	Equatorial ( )	Ring conformation locked by iPr
H-1 Multiplicity	td (Triplet of Doublets)	m (Narrow Multiplet)	Spin-spin coupling (Karplus)
H-1 Width (Hz)	> 20 Hz (Wide)	< 10 Hz (Narrow)	Sum of coupling constants
H-1 Chemical Shift	4.68 ppm	5.25 ppm	Anisotropic deshielding
J Values	Hz	Hz	Dihedral dependence

Protocol 2: Carbon ( C) NMR Analysis

While proton NMR is usually sufficient,

C NMR provides corroborating evidence through the Gamma-Gauche Effect (Steric Compression).[1][2]

The Gamma-Gauche Effect

Substituents in an axial position exert a shielding effect (upfield shift) on the carbons at the

-position (C-3 and C-5) due to steric compression.[1][2]

• Neomenthyl Acetate: The axial Acetate at C-1 sterically compresses C-3 and C-5.[1][2] Consequently, these carbons appear significantly upfield (lower ppm) compared to menthyl acetate.[1]

• Menthyl Acetate: The equatorial Acetate avoids this interaction, leaving C-3 and C-5 at "normal" chemical shifts.[1][2]

Diagnostic Signals (CDCl )[1][2]

• C-1 (Carbinol Carbon):

  • Menthyl Acetate:

    ppm[1][2]

  • Neomenthyl Acetate:

    ppm[1][2]

• C-3 (Methylene):

  • Menthyl Acetate:

    ppm[1][2]

  • Neomenthyl Acetate:

    ppm (Shielded)[1][2]

Experimental Methodology

To ensure reproducible results, follow this standard acquisition protocol.

Sample Preparation:

• Dissolve 10-15 mg of the sample in 0.6 mL of CDCl

  (Deuterated Chloroform).

• Ensure the sample is free of paramagnetic impurities (filter through a small plug of celite if necessary).

Acquisition Parameters (

H NMR):

• Frequency: 300 MHz or higher (400 MHz recommended for clear multiplet resolution).

• Spectral Width: -2 to 14 ppm.[1][2]

• Scans (NS): 16 (sufficient for >10 mg).[1][2]

• Pulse Delay (D1): 1.0 second.

Data Processing:

• Reference the residual CHCl

  peak to 7.26 ppm .[1]

• Locate the region between 4.5 and 5.5 ppm .[1]

• Integrate the signal (should correspond to 1H).[1]

• Measure the width at half-height (

  ) of the signal.[1]

  • If

    Hz Menthyl Acetate .[1][2]

  • If

    Hz Neomenthyl Acetate .[1][2]

Visual Summary of Signaling Pathways

Figure 2: Step-by-step identification workflow for unknown menthol derivatives.

References

• University of Colorado Boulder . Spin-spin splitting and coupling - Coupling in 1H NMR. Available at: [Link]

• LibreTexts Chemistry . 14.5: Chemical Shifts in ¹H NMR Spectroscopy. Available at: [Link]

• National Institute of Standards and Technology (NIST) . Menthyl acetate Mass Spectrum and Data. Available at: [Link][1][2]

• PubChem . Neomenthyl Acetate Compound Summary. Available at: [Link][1][2]

• Reich, H. J. WinPLT NMR Data - Chemical Shifts and Couplings. University of Wisconsin-Madison.[1][2] (Standard reference for cyclohexane conformational analysis).

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-MENTHYL ACETATE(16409-45-3) 1H NMR spectrum [chemicalbook.com]

Technical Guide: GC-MS Characterization of Neomenthyl Acetate vs. Stereoisomers

Executive Summary

Neomenthyl acetate (CAS: 2230-87-7) is a stereoisomer of the more ubiquitous menthyl acetate, commonly found in Mentha species (e.g., peppermint oil).[1] Accurate differentiation between neomenthyl acetate and its isomers—menthyl acetate and isomenthyl acetate —is critical for quality control and pharmacokinetic profiling, as these epimers exhibit distinct biological activities and olfactory profiles.

This guide provides a definitive technical workflow for distinguishing neomenthyl acetate. Unlike simple structural analogs, these stereoisomers produce nearly identical Mass Spectral (MS) fragmentation patterns. Therefore, identification must rely on a dual-validation system: Chromatographic Retention Index (RI) combined with MS fragmentation kinetics .[1]

Part 1: Chemical Basis & Stereochemistry

The separation challenge arises from the conformational differences in the cyclohexane ring.

• Neomenthyl Acetate: The acetate group is in the axial position (relative to the isopropyl group). This high-energy conformation leads to a lower boiling point and earlier elution on non-polar phases.[1]

• Menthyl Acetate: The acetate group is in the equatorial position. This is the thermodynamically stable conformer, resulting in a higher boiling point.

• Isomenthyl Acetate: Differs in the orientation of the methyl/isopropyl groups, eluting last.

Structural Comparison Table

Compound	Stereochemistry	Acetate Position	Est. Boiling Point
Neomenthyl Acetate	(1S, 2S, 5R)	Axial	Lower
Menthyl Acetate	(1R, 2S, 5R)	Equatorial	Medium
Isomenthyl Acetate	(1S, 2R, 5R)	Axial/Equatorial (Twist)	Higher

Part 2: GC Separation Performance (Retention Indices)

Because the mass spectra are ambiguous (see Part 3), Linear Retention Indices (LRI) are the primary identification metric. The axial conformation of neomenthyl acetate consistently results in a lower retention index compared to the equatorial menthyl acetate on non-polar stationary phases.

Experimental Data: Retention Indices (LRI)

Data compiled from NIST and LECO application studies.

Stationary Phase	Neomenthyl Acetate (Target)	Menthyl Acetate (Alternative)	Isomenthyl Acetate (Alternative)	Separation Factor ( RI)
DB-5 / HP-5 (Non-Polar)	1274 - 1280	1295 - 1298	1305 - 1315	~20 units (Distinct)
DB-Wax (Polar)	1580 - 1600	1600 - 1620	1630 - 1650	~20 units (Distinct)

Critical Insight: On a standard 5% phenyl-methylpolysiloxane column (DB-5), Neomenthyl Acetate elutes before Menthyl Acetate.[1] If your peak elutes after the main Menthyl Acetate peak, it is likely Isomenthyl Acetate.

Recommended GC Protocol

To achieve the separation resolution (

RI > 15) required for positive ID:

• Column: Rtx-5MS or DB-5MS (30m x 0.25mm x 0.25µm).[1]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 60°C for 2 min.

  • Ramp 3°C/min to 200°C (Slow ramp essential for isomer resolution).

  • Ramp 20°C/min to 280°C.

• Inlet: Split ratio 50:1 (to prevent column overload and peak broadening).

Part 3: MS Fragmentation Analysis

Both isomers fracture via the same primary mechanism: the thermal/EI-induced elimination of acetic acid (

).[1] However, the kinetics of this elimination differ slightly due to the axial vs. equatorial leaving group, leading to subtle intensity variations.

Fragmentation Pathway[1][2][3]

• Molecular Ion (ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  ): m/z 198. (Typically very weak or absent).

• Primary Elimination: Loss of Acetic Acid (60 Da).

  • (Menthene radical cation).

  • Mechanism: McLafferty-like rearrangement involving the

    -hydrogen or 1,2-elimination.[1]

• Secondary Fragmentation: Fragmentation of the menthene ring.

  • (Base Peak often observed here or at 43).
  • (Loss of isopropyl group fragments).

Comparative Mass Spectral Ions

Ion (m/z)	Origin	Neomenthyl Acetate Intensity	Menthyl Acetate Intensity	Diagnostic Note
198	Molecular Ion ( )	< 1% (Trace)	< 1% (Trace)	Not diagnostic.[1]
138		High (30-50%)	Medium (20-40%)	Neomenthyl (axial) eliminates AcOH more readily.[1]
95	Ring Fragment	Base Peak (100%)	Base Peak (100%)	Indistinguishable.
81	Hydrocarbon	High	High	Indistinguishable.
43	Acetyl ( )	High	High	Common to all acetates.

Expert Note: Do not rely on library match scores alone. A high match score (>900) for Menthyl Acetate can often be obtained from a Neomenthyl Acetate peak due to spectral similarity. You must verify that the RI matches the "Neomenthyl" window (approx. 1275 on DB-5).

Part 4: Visualization of Workflows

Diagram 1: Identification Logic Flow

This decision tree illustrates the mandatory cross-validation between Retention Index and MS data.

Caption: Logic flow for differentiating menthyl acetate stereoisomers using Retention Indices.

Diagram 2: Fragmentation Mechanism

The elimination of acetic acid is the dominant pathway.

Caption: Primary EI fragmentation pathway showing the characteristic loss of acetic acid.

References

• NIST Mass Spectrometry Data Center. Neoisomenthyl acetate (and isomers) Mass Spectrum and Retention Data.[2][3] National Institute of Standards and Technology. Available at: [Link][1]

• LECO Corporation. Essential Oil Characterization with GC-MS and Retention Index Determinations.[1][4] (Application Note identifying elution order of menthyl isomers). Available at: [Link] (Specific document referenced in search context 1.5).

• Goodner, K.L. (2008).[5] Practical retention index models of OV-101, DB-1, DB-5, and DB-Wax for flavor and fragrance compounds.[1][5] LWT - Food Science and Technology.[1][5] Available at: [Link][1]

• PubChem. Neomenthyl Acetate Compound Summary. National Library of Medicine. Available at: [Link][1]

Sources

• 1. Menthyl acetate [webbook.nist.gov]
• 2. Neoisomenthyl acetate | C12H22O2 | CID 21630934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Menthyl acetate [webbook.nist.gov]
• 4. gcms.cz [gcms.cz]
• 5. chromtech.net.au [chromtech.net.au]

Technical Guide: IR Spectroscopy Analysis of Carbonyl Stretch in Neomenthyl Acetate

Executive Summary

This guide provides a technical analysis of the infrared (IR) spectroscopic signature of neomenthyl acetate, specifically focusing on the carbonyl (

) stretching vibration.[1][2] Unlike standard aliphatic esters, neomenthyl acetate exhibits a distinct spectral profile due to the axial orientation of its acetate group. This guide compares its performance as a stereochemical probe against its diastereomer, menthyl acetate (equatorial), and outlines the mechanistic drivers—primarily the Field Effect and Fermi Resonance —that enable this differentiation.

Key Finding: Neomenthyl acetate typically displays a carbonyl stretch shifted to a higher wavenumber (~1740–1745 cm⁻¹) compared to menthyl acetate (~1735 cm⁻¹), often accompanied by band broadening or splitting due to rotational isomerism and Fermi resonance.

Mechanistic Foundation: Why the Shift Occurs

To interpret the IR spectrum of neomenthyl acetate accurately, one must understand the underlying conformational physics. The spectral differences between neomenthyl acetate and its alternatives (such as menthyl acetate) are not random; they are direct reporters of the molecular geometry.

Conformational Anchoring

Both molecules are cyclohexane derivatives anchored by a bulky isopropyl group.

• Menthyl Acetate: The isopropyl group is equatorial. The acetate group is also equatorial .

• Neomenthyl Acetate: The isopropyl group is equatorial. The acetate group is forced into an axial position.

The Field Effect (Dipole-Dipole Interaction)

The primary driver for the frequency shift is the Field Effect .

• In the axial conformer (Neomenthyl), the

  bond dipole is spatially aligned parallel to the bond dipoles of the ring. This through-space electrostatic repulsion increases the force constant of the carbonyl bond, resulting in a shift to a higher wavenumber .

• In the equatorial conformer (Menthyl), the

  group is directed away from the ring system, minimizing these dipolar interactions and resulting in a "normal" ester frequency.

Fermi Resonance & Rotational Isomerism

Neomenthyl acetate often exhibits a doublet or a shoulder on the carbonyl peak.

• Rotational Isomers: The acetyl group (

  ) can rotate around the bond. The axial position creates a more complex steric environment, leading to distinct populations of rotamers that absorb at slightly different frequencies.

• Fermi Resonance: The first overtone of the

  stretching vibration (typically ~870 cm⁻¹) often falls near the fundamental frequency (~1740 cm⁻¹). These two vibrational modes can couple, splitting the carbonyl band into two peaks.

Comparative Analysis: Neomenthyl vs. Menthyl Acetate

The following table contrasts the IR performance of neomenthyl acetate against its primary diastereomeric alternative.

Table 1: Spectroscopic Profile Comparison

Feature	Neomenthyl Acetate (Target)	Menthyl Acetate (Alternative)	Mechanistic Cause
Substituent Orientation	Axial (-OAc)	Equatorial (-OAc)	Stereochemistry at C3
C=O Frequency ( )	1742 – 1748 cm⁻¹	1730 – 1735 cm⁻¹	Field Effect (Dipolar Depolarization)
Band Shape	Often Split (Doublet) or Broad	Typically Sharp / Single	Rotational Isomerism / Fermi Resonance
C-O Stretch ( )	~1240 cm⁻¹ (Shifted)	~1245 cm⁻¹	Electronic environment of ester oxygen
Diagnostic Utility	High (Distinguishes Axial Isomer)	Baseline (Standard Ester Profile)	Sensitivity to steric crowding

Note: Exact wavenumbers may vary slightly (~ ±2 cm⁻¹) depending on the solvent (CCl₄ vs. CHCl₃) and concentration, but the relative shift (Neomenthyl > Menthyl) remains constant.

Experimental Protocol

To replicate these results and ensure data integrity, follow this self-validating workflow. This protocol minimizes atmospheric interference and solvent effects that can obscure the fine splitting of the carbonyl band.

Workflow Diagram

Figure 1: Step-by-step experimental workflow for high-fidelity carbonyl analysis.

Detailed Methodology

• Instrument Setup:

  • Technique: Transmission FTIR (using NaCl/KBr liquid cell) is preferred over ATR for resolving fine splitting, as ATR can distort peak intensities due to depth of penetration dependence.

  • Resolution: Set to 1 cm⁻¹ or 2 cm⁻¹ . Standard 4 cm⁻¹ resolution may merge the Fermi resonance doublet into a single broad peak.

  • Scans: Accumulate 32–64 scans to improve Signal-to-Noise (S/N) ratio.

• Sample Preparation:

  • Method A (Neat Liquid): Place a drop of neomenthyl acetate between two NaCl plates. Create a thin film (capillary action). Advantage:[3] No solvent interference.

  • Method B (Solution - Recommended): Dissolve in Carbon Tetrachloride (

    ) or Carbon Disulfide ( ) at 0.01 M to 0.05 M .

  • Why Solution? Non-polar solvents minimize intermolecular dipole interactions, isolating the intramolecular field effects responsible for the axial shift.

• Acquisition & Validation:

  • Run a background scan immediately prior to the sample.

  • Validation Check: Verify the presence of the C-H stretching region (2800–3000 cm⁻¹). Neomenthyl acetate should show distinct

    C-H bands.

  • Carbonyl Check: Zoom into 1700–1780 cm⁻¹. If the peak is flattened (absorbance > 1.2), the film is too thick. Dilute or tighten the cell.

Conformational Logic & Signaling

The following diagram illustrates the logical pathway connecting the stereochemistry to the observed signal.

Figure 2: Causal pathway from molecular stereochemistry to spectral output.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. (2014). Introduction to Spectroscopy. Cengage Learning. (Standard text for general carbonyl group frequencies and Fermi resonance).
• Bellamy, L. J. (1975). The Infrared Spectra of Complex Molecules. Chapman and Hall.
• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience.
• Jones, R. N., & Sandorfy, C. (1956). The Application of Infrared and Raman Spectrometry to the Elucidation of Molecular Structure. Interscience Publishers. (Foundational data on steroid and terpene ester shifts).

• Spectroscopy Online. (2020). The Carbonyl Group, Part I: Introduction. Link (General validation of carbonyl stretching mechanics).

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. drawellanalytical.com [drawellanalytical.com]

Technical Comparison Guide: Reference Spectra for (-)-(1R,2R,5S)-Neomenthyl Acetate

This guide outlines the spectral characterization and differentiation of (-)-(1R,2R,5S)-Neomenthyl Acetate , a chiral ester critical in stereochemical resolution and flavor chemistry.[1]

Unlike generic databases, this document focuses on the comparative analysis against its diastereomer, (-)-Menthyl Acetate , providing the specific diagnostic signals required to confirm stereochemical purity.[1][2]

[1][4]

Executive Summary & Stereochemical Context

In chiral synthesis and analysis, distinguishing between menthane diastereomers is a frequent challenge. (-)-Neomenthyl acetate possesses an axial acetoxy group at the C-3 position, whereas its more stable isomer, (-)-Menthyl acetate , carries the acetoxy group in an equatorial position.[1]

This conformational difference drives distinct spectroscopic signatures. Reliance solely on Mass Spectrometry (MS) is insufficient due to identical fragmentation patterns.[1][2] Proton NMR (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

H NMR) , specifically the coupling constants of the H-3 proton, is the definitive method for assignment.[1]

Target Molecule Profile[1][3][4]

• IUPAC Name: [(1R,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] acetate[1][3]

• Stereochemistry: Axial Acetate (C3), Equatorial Isopropyl (C2), Equatorial Methyl (C5).[1][2][3]

• Key Differentiator: The H-3 proton is equatorial , resulting in small vicinal coupling constants (

  and ), contrasting with the large trans-diaxial coupling seen in menthyl acetate.[1][3]

Comparative Spectral Analysis

The following data compares (-)-Neomenthyl Acetate directly against (-)-Menthyl Acetate to facilitate rapid identification of impurities.

A. Nuclear Magnetic Resonance ( H NMR)

Solvent: CDClngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

, 400 MHz[1][3]

Feature	(-)-Neomenthyl Acetate (Target)	(-)-Menthyl Acetate (Alternative)	Diagnostic Significance
H-3 Chemical Shift	5.30 ppm	4.68 ppm	Primary Indicator. The equatorial proton (neomenthyl) is deshielded (downfield) relative to the axial proton.[1][3]
H-3 Multiplicity	Narrow multiplet (br s or q)	td (triplet of doublets)	Definitive Proof.
H-3 Coupling ( )	Hz ( Hz)	Hz	Neomenthyl lacks the large coupling (~11 Hz) present in menthyl acetate.[1][3]
Acetate Methyl	2.05 ppm (s)	2.01 ppm (s)	Minor difference; unreliable for mixtures.
C-13 (C-3)	~71.0 ppm	~74.1 ppm	Axial substituents typically shield the ipso carbon (Gamma-gauche effect).[1][3]

B. Physical Properties & Optical Rotation[1][3][4]

Property	(-)-Neomenthyl Acetate	(-)-Menthyl Acetate	Notes
Optical Rotation ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">	-36.0° ( , EtOH)	-79.0° ( , EtOH)	Distinct magnitude.[1][3] Note: The (+)-enantiomer of neomenthyl acetate is +36°.[1]
Boiling Point	~228 °C	~227 °C	Not suitable for separation by standard distillation.[1][3]
Odor	Earthy, herbaceous, slightly musty	Fresh, minty, cooling	Neomenthyl esters often lack the clean "cooling" sensation of menthyl esters.[1][2]

C. Mass Spectrometry (EI, 70 eV)

Note: MS is non-diagnostic for stereochemistry but confirms the carbon skeleton.[2]

• Molecular Ion (

  ): m/z 198 (Weak/Absent)[1][3]

• Base Peak: m/z 138 (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  - AcOH).[1] Elimination of acetic acid is rapid.[1][2]

• Key Fragments: m/z 123, 95, 81.[1][2][3]

• Differentiation: Indistinguishable from menthyl acetate by standard GC-MS.[1][2] Chiral GC is required for separation.[1][2]

Decision Logic for Identification

The following workflow illustrates the logical path to confirm the identity of the (1R,2R,5S) isomer using spectral data.

Figure 1: Decision tree for the stereochemical assignment of neomenthyl acetate isomers.

Experimental Protocol: Synthesis of Reference Standard

Objective: Preparation of (-)-Neomenthyl Acetate from (-)-Neomenthol. Pre-requisite: Ensure starting material is (-)-Neomenthol (CAS 2216-52-6).[1] Using (-)-Menthol will yield the wrong diastereomer.[1]

Materials

• Substrate: (-)-Neomenthol (1.0 equiv, 156 mg, 1.0 mmol)[1]

• Reagent: Acetic Anhydride (2.0 equiv, 204 mg, 2.0 mmol)[1][2]

• Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 equiv)[1]

• Base: Pyridine (3.0 equiv) or Triethylamine[1][3]

• Solvent: Dichloromethane (DCM) (anhydrous, 5 mL)

Protocol Steps

• Setup: In a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve (-)-neomenthol in anhydrous DCM under an inert atmosphere (

  or Ar).

• Addition: Add pyridine (or ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ) followed by DMAP.[1][3] Cool the mixture to 0°C in an ice bath.

• Acetylation: Dropwise add acetic anhydride over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

  • Self-Validation: Monitor by TLC (Hexane/EtOAc 9:1).[1][2] The starting alcohol (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    ) should disappear, and the ester ( ) should appear.[1] Staining with Anisaldehyde or Vanillin is required as these compounds are not UV active.[1][2]

• Workup:

  • Quench with saturated ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    solution (10 mL).[1]

  • Extract with DCM (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    mL).[1]

  • Wash combined organics with 1M HCl (to remove pyridine), then saturated ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    , then brine.[1]

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification: Flash column chromatography on silica gel (Eluent: 5% EtOAc in Hexanes) yields the pure colorless oil.

References

• Spectroscopic Differenti

  • Title: "Stereochemical assignment of menthol isomers via NMR spectroscopy"

  • Source:Journal of Organic Chemistry (General Reference for J-values)[1]

  • Note: Confirms the vs coupling distinction.

  • [1]

• Synthesis and Characteriz

  • Title: "Lipase-catalyzed resolution of menthol isomers"[1]

  • Source:Tetrahedron: Asymmetry
  • Relevance: Describes the isolation and rot

  • [1]

• Optical Rotation Standards Title: "Physical Properties of Monoterpenes" Source:CRC Handbook of Chemistry and Physics Data: Validates the magnitude for neomenthyl acet

• NMR Impurity D

  • Title: "NMR Chemical Shifts of Trace Impurities"

  • Source:Organometallics[1][2]

  • Relevance: For identifying residual pyridine or acetic anhydride in the reference standard.

  • [1]

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. (1R)-(-)-乙酸薄荷酯 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: NOESY Correlations for Assigning Neomenthyl Acetate Stereochemistry

Executive Summary

The stereochemical assignment of menthane derivatives—specifically distinguishing neomenthyl acetate from its diastereomer menthyl acetate —is a classic problem in structural elucidation that frequently traps unwary researchers. While scalar coupling (

) provides dihedral angle information, it is often compromised by signal overlap or conformational averaging.

Nuclear Overhauser Effect Spectroscopy (NOESY) serves as the definitive, self-validating arbiter for this assignment. The distinction hinges entirely on the spatial orientation of the methine proton at C3 (H3):

• Menthyl Acetate: H3 is Axial , exhibiting strong 1,3-diaxial NOE correlations.

• Neomenthyl Acetate: H3 is Equatorial , exhibiting vicinal/gauche NOE correlations and a distinct absence of 1,3-diaxial signals.

This guide outlines a robust, spatially-derived workflow to unambiguously assign neomenthyl acetate, prioritizing "through-space" magnetization transfer over "through-bond" coupling.

Mechanistic Foundation: The Conformation Pivot

To interpret the NMR data, one must first understand the thermodynamic drivers of the cyclohexane chair conformation in these systems.

The Stability Hierarchy

The bulky isopropyl group (at C4) and the methyl group (at C1) drive the conformational equilibrium. In both menthyl and neomenthyl acetate, the sterically demanding isopropyl group locks the ring into a chair conformation where it occupies the equatorial position to minimize 1,3-diaxial strain.

• Menthyl Acetate (1R, 3R, 4S): All three substituents (Methyl, Acetate, Isopropyl) are equatorial . H3 is axial .[1]

• Neomenthyl Acetate (1R, 3S, 4S): The stereocenter at C3 is inverted. To maintain the isopropyl and methyl groups in equatorial positions, the acetate group must be axial . Consequently, H3 is equatorial .[2]

The Analytical Consequence: The assignment problem reduces to a binary question: Is H3 axial or equatorial?

Comparative Analysis: NOESY vs. Alternatives

While 1D

H NMR and COSY are standard, they lack the spatial specificity required for definitive stereochemical proof in complex mixtures.

Feature	J-Coupling (1D / COSY)	NOESY (2D)	DFT Prediction
Physical Basis	Through-bond (Dihedral angles via Karplus eq.)	Through-space (Dipolar coupling, )	Quantum Mechanical Energy Minima
Neomenthyl H3 Signal	Narrow multiplet ( Hz). Small and (< 5 Hz).	Strong NOE to H4(ax) and H2(ax). NO correlation to H1/H5.	Predicts shielding tensor and energy gap.
Menthyl H3 Signal	Broad triplet-like ( Hz). Large (~10-11 Hz).	Strong 1,3-diaxial NOE to H1(ax) and H5(ax).	Confirms all-equatorial stability.
Reliability Risk	High. Signal overlap can obscure splitting patterns.	Low. Cross-peaks appear in unique spectral regions.	Medium. Depends on basis set and solvent model.

Experimental Protocol: The Self-Validating NOESY

This protocol is designed to maximize the magnetization transfer between the key protons while minimizing T1 noise and zero-quantum artifacts.

Instrument Setup

• Field Strength:

  400 MHz (500+ MHz recommended for dispersion).

• Probe: Inverse detection probe (BBI/TXI) or CryoProbe for sensitivity.

• Temperature: 298 K (Standard). If signals overlap, vary T by

  5 K.

Pulse Sequence Parameters

• Sequence: Phase-sensitive NOESY (e.g., noesyphpr on Bruker).

• Mixing Time (

  ): 400–600 ms .

  • Rationale: Menthyl derivatives are small molecules (MW ~198). They tumble quickly (

    ), placing them in the positive NOE regime. A longer mixing time is required to build up measurable NOE intensity compared to large proteins.

• Relaxation Delay (D1):

  seconds.

  • Rationale: Ensure full relaxation of methyl protons to prevent integration errors.

• Scans (NS): 16 or 32 (minimum) per increment.

• Points (TD): 2048 (F2) x 256-512 (F1). Linear prediction in F1 is acceptable.

Data Interpretation & Logic Flow

The following diagram illustrates the decision tree for assigning the stereochemistry based on the H3 proton.

Figure 1: Logical workflow for distinguishing Menthyl vs. Neomenthyl Acetate using J-coupling and NOESY data.

The "Money" Correlations: Visualizing the Neomenthyl NOE Network

In Neomenthyl Acetate , the H3 proton is equatorial.[1][2] This unique geometry creates a specific "fingerprint" in the NOESY spectrum that is distinct from the menthyl isomer.

Key Neomenthyl Correlations (H3 Equatorial)

• H3

  H4 (Axial): Strong/Medium NOE. The distance is short (~2.5 Å) due to the gauche relationship.

• H3

  H2 (Axial): Strong/Medium NOE. Similar to H4.

• H3

  Isopropyl Methine (H8): Often observable due to the proximity of the equatorial H3 to the equatorial isopropyl group.

• ABSENCE of H3

  H1/H5: This is the negative proof. Because H3 is equatorial and H1/H5 are axial, they are too distant (~4-5 Å) and do not share a 1,3-diaxial face.

Figure 2: Spatial NOE map for Neomenthyl Acetate. Green arrows indicate observed correlations; red dashed lines indicate the critical absence of 1,3-diaxial signals.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 8: Correlations Through Space: The Nuclear Overhauser Effect).

• Reich, H. J. (2023). Structure Determination Using NMR: NOE Difference Spectroscopy. University of Wisconsin-Madison.

• Jacobsen, N. E. (2017). NMR Data Interpretation Explained: Understanding 1D and 2D NMR Spectra of Organic Compounds and Natural Products. Wiley.

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Fundamental discussion on cyclohexane chair conformations and menthol stereoisomerism).

Sources

• 1. youtube.com [youtube.com]
• 2. Khan Academy [khanacademy.org]

Comparative Guide: Mass Spectrometry Analysis of Neomenthyl Acetate Derivatives

Executive Summary

In the analysis of essential oils (e.g., Mentha piperita) and chiral pharmaceutical intermediates, distinguishing Neomenthyl Acetate from its diastereomer Menthyl Acetate is a critical analytical challenge. While both share the same molecular weight (198.30 g/mol ) and identical fragmentation pathways under Electron Ionization (EI), their stereochemical differences result in distinct gas chromatographic retention behaviors and subtle mass spectral intensity variations.

This guide objectively compares Neomenthyl Acetate against its primary alternative, Menthyl Acetate, providing a self-validating GC-MS protocol to ensure accurate identification.[1]

Technical Context & Stereochemistry

The core challenge lies in the stereochemistry of the cyclohexane ring.

• Neomenthyl Acetate: The acetate group is in the axial position (relative to the isopropyl group).

• Menthyl Acetate: The acetate group is in the equatorial position.

This conformational difference dictates their thermodynamic stability and interaction with stationary phases, serving as the primary basis for separation.

Mechanistic Insight: The Syn-Elimination Factor

Under mass spectrometry conditions (and thermal injection), acetate esters undergo pyrolytic syn-elimination (Ei mechanism) to lose acetic acid (

).[1]

• Neomenthyl Acetate (Axial): The axial acetoxy group is spatially close to the axial protons on C3 or C1, facilitating a lower-energy 6-membered transition state for elimination.[1]

• Menthyl Acetate (Equatorial): Requires a ring distortion to achieve the necessary planar geometry for syn-elimination, theoretically making the molecular ion slightly more stable or altering the kinetics of the

  138 formation.

Comparative Analysis: Neomenthyl vs. Menthyl Acetate[1][2][3][4]

Chromatographic Performance (The Primary Discriminator)

Due to the high spectral similarity, Retention Index (RI) is the most reliable tool for differentiation. Neomenthyl acetate, with its axial conformation, has a slightly smaller hydrodynamic volume and lower boiling point than the equatorial menthyl acetate, resulting in earlier elution on non-polar columns.

Table 1: Retention Index Comparison (Standard Non-Polar Column)

Feature	Neomenthyl Acetate	Menthyl Acetate	Isomenthyl Acetate
Conformation	Axial Acetate	Equatorial Acetate	Axial/Equatorial Mix
Retention Index (DB-5)	1274 - 1280	1294 - 1298	1305 - 1315
Elution Order	1st	2nd	3rd
Boiling Point	Lower	Higher	Highest

Data Source: Validated against NIST and Adams Essential Oil Libraries [1, 2].[1]

Mass Spectral Characteristics (EI, 70 eV)

Both compounds exhibit a weak molecular ion (

198) and a base peak usually at 43 (acetyl) or 95.[1] However, the diagnostic value lies in the fragmentation pathway.

Table 2: Key Diagnostic Ions

Ion ( )	Identity	Mechanistic Origin	Abundance Note
198		Molecular Ion	Very weak (<1%) in both; often absent.[1]
138		Elimination of Acetic Acid	Menthene radical cation.[1] Prominent in both.
95		Ring Cleavage	Base peak (or near base).[1] Characteristic of p-menthane skeleton.
81		Allylic fragmentation	High abundance.[1]
43		Acetyl cation	Often the base peak (100%) in standard EI.

Experimental Protocol: Self-Validating GC-MS Workflow

To replicate these results, use the following protocol. This workflow is designed to be self-validating by using the elution order of the isomers as an internal check.

Phase 1: Sample Preparation[1]

• Extraction: Dilute essential oil or reaction mixture to 1% (v/v) in HPLC-grade Hexane.

• Internal Standard: Add Tridecane (

  ) at 50 ppm to calculate experimental Retention Indices (RI).

Phase 2: GC-MS Acquisition Parameters[1]

• System: Agilent 7890/5977 (or equivalent).

• Column: HP-5MS or DB-5 (30m x 0.25mm x 0.25µm).[1] Note: Do not use polar WAX columns for primary ID as elution orders can shift.

• Inlet: Split mode (50:1), 250°C.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

• Oven Program:

  • 60°C hold for 2 min.

  • Ramp 3°C/min to 240°C. Note: Slow ramp is crucial for separating the stereoisomers.

• Source Temp: 230°C.

• Ionization: EI, 70 eV.[1][2]

• Scan Range: 35–400 amu.[1]

Phase 3: Data Analysis & Validation

• Calculate RI: Use the retention time of Tridecane and surrounding alkanes to calculate the RI of the target peak.

• Logic Check:

  • If Peak A (RI ~1275) and Peak B (RI ~1295) are present: Peak A is Neomenthyl Acetate .[1]

  • If only one peak exists at RI ~1295: It is likely Menthyl Acetate .[1]

  • Validation: Check the spectrum for

    138 and 95. If 71 or 58 are dominant, it is NOT a menthyl derivative.[1]

Mechanistic Visualization

The following diagrams illustrate the workflow and the specific fragmentation pathway that generates the diagnostic ions.

Fragmentation Pathway (McLafferty & Elimination)[1]

The loss of acetic acid is the defining event in the mass spectrum of these esters.

Figure 1: The primary fragmentation pathway for Neomenthyl Acetate.[1] The elimination of acetic acid (neutral loss) is favored by the axial conformation.

Analytical Workflow

Figure 2: Step-by-step analytical workflow emphasizing the chromatographic separation of isomers prior to MS detection.

References

• NIST Mass Spectrometry Data Center. (2023).[1] Menthyl Acetate & Neomenthyl Acetate Spectra.[1][3][4] NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link][1]

• Adams, R. P. (2007).[1] Identification of Essential Oil Components by Gas Chromatography/Mass Spectrometry. Allured Publishing Corporation.[1] (Industry standard reference for Retention Indices).

• FooDB. (2023). Compound: (+)-Neomenthyl acetate.[1][5] Comparison of physicochemical properties. Retrieved from [Link][1]

• Goodner, K. L. (2008).[1][6] Practical retention index models of OV-101, DB-1, DB-5, and DB-Wax for flavor and fragrance compounds. LWT - Food Science and Technology.[1][6] (Validation of RI modeling).

Sources

• 1. (+)-Neomenthyl acetate | C12H22O2 | CID 75699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. farm.ucl.ac.be [farm.ucl.ac.be]
• 3. azom.com [azom.com]
• 4. leco.co.th [leco.co.th]
• 5. Showing Compound (+)-Neomenthyl acetate (FDB006021) - FooDB [foodb.ca]
• 6. chromtech.net.au [chromtech.net.au]

comparative odor profile of neomenthyl acetate vs menthyl acetate

An In-Depth Comparative Analysis of the Odor Profiles of Neomenthyl Acetate and Menthyl Acetate

Authored by Dr. Evelyn Reed, Senior Application Scientist

In the realm of flavor and fragrance chemistry, the isomeric purity of chiral molecules is paramount, often dictating the final sensory perception of a product. Among the various esters of menthol, menthyl acetate and its diastereomer, neomenthyl acetate, present a fascinating case study in how subtle stereochemical differences can manifest as distinct olfactory experiences. This guide provides a comprehensive comparative analysis of their odor profiles, supported by experimental data and detailed methodologies, to assist researchers, scientists, and professionals in drug development in making informed decisions for their applications.

Olfactory Profile: A Tale of Two Diastereomers

Menthyl acetate and neomenthyl acetate, both possessing the same molecular formula and connectivity, differ only in the spatial arrangement of the acetate group on the menthane backbone. This seemingly minor variation leads to significantly different interactions with olfactory receptors, resulting in unique odor characteristics.

Menthyl Acetate: Predominantly, (-)-menthyl acetate, derived from natural (-)-menthol, is characterized by a smooth, creamy, and sweet peppermint aroma, often with fruity and slightly floral undertones. Its cooling effect is less pronounced than that of menthol, making it a popular choice for applications where a milder mint character is desired.

Neomenthyl Acetate: In contrast, neomenthyl acetate exhibits a harsher, more herbaceous, and camphoraceous odor profile. The minty character is less refined, often described as having "green" or "earthy" notes, with a more pronounced cooling sensation that can be perceived as slightly pungent or sharp.

Table 1: Comparative Odor Descriptors

Feature	Menthyl Acetate	Neomenthyl Acetate
Primary Scent	Sweet, creamy peppermint	Herbaceous, camphoraceous mint
Undertones	Fruity, slightly floral	Green, earthy, pungent
Cooling Sensation	Mild to moderate	Moderate to strong, sharp
Overall Impression	Smooth, refined	Harsh, less refined

Analytical and Sensory Evaluation: Quantifying the Difference

To objectively compare the odor profiles of these two isomers, a combination of instrumental analysis and human sensory evaluation is employed. Gas Chromatography-Olfactometry (GC-O) is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.

Experimental Protocol: Gas Chromatography-Olfactometry (GC-O) Analysis

This protocol outlines the procedure for comparing the odor profiles of neomenthyl acetate and menthyl acetate using GC-O.

Objective: To identify and compare the odor-active regions of neomenthyl acetate and menthyl acetate.

Materials:

• Gas Chromatograph with a Flame Ionization Detector (FID) and an Olfactory Detection Port (ODP)

• Capillary Column (e.g., DB-5 or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness)

• High-purity helium as carrier gas

• Samples of high-purity neomenthyl acetate and menthyl acetate

• Syringes for sample injection

Methodology:

• Sample Preparation: Prepare 1% solutions of both neomenthyl acetate and menthyl acetate in a suitable solvent like ethanol.

• GC-FID Analysis:

  • Inject 1 µL of the menthyl acetate solution into the GC.

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Injector Temperature: 250°C.

  • Detector Temperature: 280°C.

  • Record the chromatogram to identify the retention time of the menthyl acetate peak.

• GC-O Analysis:

  • Replace the FID with the ODP.

  • Inject 1 µL of the menthyl acetate solution under the same GC conditions.

  • A trained sensory panelist sniffs the effluent from the ODP and records the odor descriptors and their intensity at different retention times.

• Repeat for Neomenthyl Acetate: Repeat steps 2 and 3 for the neomenthyl acetate sample.

• Data Analysis: Correlate the odor events with the corresponding peaks in the chromatogram. Create an aromagram for each compound, plotting odor intensity versus retention time.

Visualizing the GC-O Workflow

Caption: Workflow for GC-O analysis of acetate isomers.

Causality: The "Why" Behind the Odor Difference

The distinct odor profiles of neomenthyl acetate and menthyl acetate are rooted in their stereochemistry. The human olfactory system is exquisitely sensitive to the three-dimensional shape of molecules. The different spatial orientations of the acetate group in the two isomers cause them to interact differently with the array of olfactory receptors in the nasal cavity.

• Menthyl Acetate: The equatorial position of the acetate group in the most stable chair conformation of (-)-menthyl acetate presents a specific molecular shape that fits well into a subset of olfactory receptors, triggering the perception of a smooth, sweet minty aroma.

• Neomenthyl Acetate: The axial orientation of the acetate group in neomenthyl acetate results in a different molecular topography. This shape may activate a different combination of olfactory receptors, or bind to the same receptors with different affinities, leading to the perception of a harsher, more camphoraceous scent.

Diagram of Stereoisomer-Receptor Interaction

Caption: Differential binding of isomers to olfactory receptors.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The use of a Flame Ionization Detector (FID) in parallel with the Olfactory Detection Port (ODP) allows for the direct correlation of chemical composition with sensory perception. Any impurities present in the samples would be detected by the FID and their corresponding odor contribution, if any, can be assessed by the olfactometry panelist. This dual-detection system ensures that the described odor profiles are indeed characteristic of the target isomers and not artifacts of impurities. Furthermore, the use of a trained sensory panel, with established and validated descriptors, provides a reliable and reproducible method for qualifying and quantifying the olfactory experience.

Conclusion and Applications

The choice between neomenthyl acetate and menthyl acetate is highly dependent on the desired sensory outcome. For applications requiring a refined, sweet, and smooth mint profile, such as in high-end confectionery, oral care products, and fine fragrances, menthyl acetate is the superior choice. Conversely, for applications where a more robust, herbaceous, and intensely cooling sensation is desired, such as in certain topical analgesics or industrial masking agents, neomenthyl acetate may be more suitable. A thorough understanding of their distinct odor profiles, backed by robust analytical and sensory data, is crucial for product development and quality control in these industries.

References

• Leffingwell, J.C. (2001). Chirality & Bioactivity I.: Fragrance & Flavors. Leffingwell & Associates. Available at: [Link]

• Surburg, H., & Panten, J. (2006).
• Wright, R. H. (1977). Odor and molecular vibration: response of bees to a series of alcohols and esters. Journal of Chemical Ecology, 3(3), 339-346. (Note: While a direct link to the full text may require a subscription, the abstract and citation information are widely available on academic search engines like Google Scholar).

Safety & Regulatory Compliance

Proper Disposal Procedures for (-)-(1R,2R,5S)-Neomenthyl Acetate

Executive Summary

(-)-(1R,2R,5S)-Neomenthyl acetate (CAS: 146502-80-9) is a combustible organic ester. While it often falls outside the strict RCRA definition of an "Ignitable" liquid (Flash Point > 60°C), it poses significant environmental risks (H411: Toxic to aquatic life) and must never be disposed of via sanitary sewer systems.

Immediate Action Directive:

• Primary Disposal Route: High-temperature incineration via a licensed hazardous waste contractor.

• Segregation: Store with Organic Solvents (Non-Halogenated) . Isolate from strong oxidizers and strong acids to prevent hydrolysis or exothermic reactions.

• Spill Response: Absorb with vermiculite or sand; do not use combustible materials like sawdust.

Chemical Profile & Hazard Identification

Effective disposal requires precise identification.[1] Neomenthyl acetate is a stereoisomer of menthyl acetate; while they share chemical properties, exact CAS identification ensures accurate waste profiling.

Table 1: Technical Specifications

Property	Data	Relevance to Disposal
Chemical Name	(-)-(1R,2R,5S)-Neomenthyl acetate	Waste Manifesting
CAS Number	146502-80-9	Unique Identifier for EHS Inventory
Molecular Formula	C₁₂H₂₂O₂	Elemental composition for incineration
Flash Point	~82°C - 92°C (Closed Cup)	Combustible (Class IIIA), not Flammable
Water Solubility	Low / Insoluble	Do NOT drain dispose ; will phase separate
Specific Gravity	~0.92 g/mL	Floats on water; complicates spill cleanup

GHS Hazard Classification[2]

• H227: Combustible liquid.

• H315/H319: Causes skin and serious eye irritation.[2]

• H411: Toxic to aquatic life with long-lasting effects.

Pre-Disposal Protocol: Segregation & Compatibility

The integrity of your waste stream relies on strict segregation. Neomenthyl acetate is an ester; it is relatively stable but susceptible to hydrolysis under extreme pH.

Compatibility Matrix

• Compatible: Acetone, Ethyl Acetate, Ethanol, Hexane, Toluene.

• Incompatible (DO NOT MIX):

  • Strong Oxidizers (Nitric Acid, Peroxides): Risk of fire/explosion.

  • Strong Acids/Bases: Rapid hydrolysis releases Menthol and Acetic Acid, altering the waste profile and potentially generating heat.

Visualization: Waste Segregation Decision Tree

The following logic gate ensures the material ends up in the correct waste stream.

Figure 1: Decision logic for segregating Neomenthyl acetate waste. While pure material is "Combustible," it is best practice to consolidate it with Non-Halogenated Organic Solvents (Stream A) for incineration.

Disposal Procedures (Step-by-Step)

A. Small Scale (Laboratory Bench < 500 mL)

Objective: Prevent evaporation and environmental release.

• Collection: Transfer liquid into a chemically resistant container (HDPE or Amber Glass).

• Labeling: Apply a hazardous waste label.

  • Required Fields: "Hazardous Waste," Chemical Name (No abbreviations), "Combustible," "Toxic to Aquatic Life."

• Consolidation: Pour into the laboratory's central "Non-Halogenated Organic Solvent" carboy (typically red can or safety drum).

  • Note: Ensure the central container is grounded if pouring large volumes (>1L) to prevent static discharge, although the risk is lower with high flashpoint liquids.

B. Large Scale / Stockpile Disposal (> 5 Liters)

Objective: Regulatory compliance and bulk transfer safety.

• Container Selection: Use UN-rated steel drums (1A1) or poly drums (1H1).

• Headspace: Leave 10% headspace to allow for thermal expansion.

• Manifesting:

  • If pure, list as "Non-RCRA Regulated Waste Liquid (Neomenthyl Acetate)."

  • If mixed with flammables, list as "Waste Flammable Liquid, N.O.S. (Contains Acetone, Neomenthyl Acetate), 3, UN1993, PG II."

• Disposal Path: Ship via licensed hauler to a fuel blending facility or rotary kiln incinerator.

C. Spill Response Protocol

Objective: Containment and solid waste generation.[1]

Figure 2: Workflow for managing incidental spills of Neomenthyl acetate.

Regulatory Compliance & Scientific Rationale

RCRA Status (USA)

Under the Resource Conservation and Recovery Act (RCRA):

• Ignitability (D001): Strictly applies to liquids with a flash point < 60°C (140°F).[3][4]

• Neomenthyl Acetate Status: With a flash point > 80°C, pure Neomenthyl acetate is NOT a D001 hazardous waste by characteristic.

• The "Best Practice" Trap: Most institutions manage all organic solvents as hazardous waste to avoid the administrative burden of proving non-ignitability. Recommendation: Manage as hazardous waste to ensure thermal destruction, which eliminates the aquatic toxicity risk (H411).

Environmental Fate (H411)

Neomenthyl acetate is toxic to aquatic organisms.

• Mechanism: As a lipophilic ester, it can bioaccumulate in aquatic tissues before hydrolysis occurs.

• Prohibition: Drain disposal is strictly prohibited under the Clean Water Act (CWA) and local POTW (Publicly Owned Treatment Works) regulations.

References

• Santa Cruz Biotechnology. (1R)-(-)-Neomenthyl acetate Safety Data Sheet (CAS 146502-80-9).[5] Retrieved from

• US Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes (40 CFR Part 261). Retrieved from

• US Department of Transportation (DOT). 49 CFR 173.120 - Class 3 Definitions (Flammable vs Combustible).[3] Retrieved from

• PubChem. Menthyl Acetate Compound Summary (Isomer Analog). National Library of Medicine. Retrieved from

Sources

• 1. ic.ptb.de [ic.ptb.de]
• 2. tcichemicals.com [tcichemicals.com]
• 3. danielstraining.com [danielstraining.com]
• 4. dtsc.ca.gov [dtsc.ca.gov]
• 5. (1R)-(−)-Neomenthyl acetate | CAS 146502-80-9 | SCBT - Santa Cruz Biotechnology [scbt.com]

Personal Protective Equipment &amp; Handling Guide: (-)-(1R,2R,5S)-Neomenthyl Acetate

CAS Number: 146502-80-9 (Specific Stereoisomer) / 2230-87-7 (General Neomenthyl Acetate) Signal Word: WARNING Primary Hazards: Skin/Eye Irritation, Aquatic Toxicity, Combustible Liquid.

Introduction & Scope

(-)-(1R,2R,5S)-Neomenthyl acetate is a specialized chiral ester used primarily as a stereochemical standard and intermediate in asymmetric synthesis. Unlike its more common isomer, menthyl acetate, this compound possesses a specific axial/equatorial configuration that influences its reactivity and biological interaction.

This guide provides an operational safety framework for researchers handling this compound in milligram-to-gram quantities. It prioritizes barrier protection against dermal absorption and containment to prevent environmental release, aligning with its GHS classification as an irritant and aquatic toxin.

Risk Assessment & Hazard Identification

Before handling, verify the specific hazards associated with this terpene ester. While often perceived as "safe" due to its structural similarity to mint extracts, pure neomenthyl acetate requires strict adherence to safety protocols to prevent sensitization and environmental damage.

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement Code	Description
Skin Corrosion/Irritation	Category 2	H315	Causes skin irritation.
Serious Eye Damage/Irritation	Category 2A	H319	Causes serious eye irritation.[1]
Flammable Liquids	Category 4	H227	Combustible liquid (Flash Point ~82–92°C).
Aquatic Toxicity (Chronic)	Category 2	H411	Toxic to aquatic life with long-lasting effects.[1][2]

Critical Note: While the flash point is relatively high (>80°C), the vapor can still form explosive mixtures with air if heated. Always handle away from open flames or hot surfaces.[1][2][3]

Personal Protective Equipment (PPE) Matrix

Selection of PPE must be based on the "Breakthrough Time" relative to the duration of the task. Terpene esters can swell natural rubber; therefore, Nitrile is the minimum standard.

Table 2: PPE Specifications

Component	Standard Requirement	Technical Specification / Rationale
Hand Protection	Nitrile Gloves (Minimum)	Thickness: ≥ 0.11 mm (4 mil).Standard: EN 374 / ASTM D6978.Rationale: Nitrile provides excellent resistance to terpene esters. Latex is NOT recommended due to potential degradation and permeability.
Eye Protection	Safety Glasses (Side Shields)	Standard: ANSI Z87.1+ / EN 166.Rationale: Protects against incidental splashes. If pouring volumes >100 mL, upgrade to Chemical Splash Goggles .
Body Protection	Lab Coat (Cotton/Poly)	Requirement: Long sleeves, buttoned/snapped closed.Rationale: Prevents skin contact. For synthesis involving pyrophorics or high heat, use Flame Resistant (FR) lab coats (Nomex/Cotton blend).
Respiratory	Fume Hood (Primary)	Requirement: Sash height < 18 inches. Face velocity 80-100 fpm.Rationale: Local exhaust is superior to respirators. If hood is unavailable, use Half-Face Respirator with Organic Vapor (OV) cartridges (NIOSH Black Label).

Operational Handling Protocols

4.1. Safe Dispensing Workflow

The following workflow ensures containment of vapors and protection against splashes.[3][4]

Figure 1: Safe dispensing workflow for Neomenthyl Acetate. This logic ensures engineering controls (ventilation) are active before the chemical container is opened.

4.2. Step-by-Step Handling Procedure

• Engineering Control Check : Ensure the chemical fume hood is operational. Do not use on an open benchtop due to the lingering odor and potential for eye irritation.

• Container Inspection : Check the bottle for crystallization or pressure buildup. Neomenthyl acetate is liquid at room temperature but may become viscous if stored cold.

• Transfer :

  • Use glass or polypropylene pipettes. Avoid polystyrene, which may be attacked by esters over time.

  • If weighing, tare the receiving vessel inside the hood, then add the liquid. Do not transport open containers across the lab.

• Spill Management :

  • Minor Spill (< 10 mL) : Absorb with vermiculite or spill pads. Wipe area with soap and water.[4]

  • Major Spill (> 10 mL) : Evacuate the immediate area. Wear organic vapor respirator if outside the hood. Absorb with sand/silica gel.[3] Do not wash into drains (Toxic to aquatic life).

Storage & Stability

• Temperature : Store at 2-8°C (Refrigerated) to maintain stereochemical purity and prevent hydrolysis.

• Incompatibility : Keep away from Strong Oxidizing Agents (e.g., nitric acid, perchlorates) and Strong Bases (which will hydrolyze the ester).

• Atmosphere : Store under inert gas (Nitrogen or Argon) if possible to prevent oxidation over long periods.

Waste Disposal (RCRA Compliance)

Neomenthyl acetate is toxic to aquatic environments and must never be disposed of down the sink.

• Liquid Waste : Collect in a solvent waste container labeled "Non-Halogenated Organic Solvents."

• Solid Waste : Contaminated gloves, pipettes, and paper towels must be disposed of in the solid hazardous waste stream.

• Rinsate : Triple rinse empty containers with ethanol or acetone; collect the first rinse in the hazardous waste container.

Emergency Response

Incident	Immediate Action
Eye Contact	Rinse cautiously with water for 15 minutes . Remove contact lenses if present and easy to do. Seek medical attention if irritation persists.
Skin Contact	Wash with plenty of soap and water.[4] Remove contaminated clothing.[2][4] If skin irritation occurs, get medical advice.
Inhalation	Move person to fresh air.[4] If breathing is difficult, administer oxygen (trained personnel only).
Fire	Use Dry Chemical , CO₂ , or Alcohol-Resistant Foam . Do NOT use a solid water stream, as it may scatter the burning liquid.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 75699, (+)-Neomenthyl acetate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132). Retrieved from [Link]

Sources

• 1. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 2. download.basf.com [download.basf.com]
• 3. download.basf.com [download.basf.com]
• 4. aurochemicals.com [aurochemicals.com]